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Core Science & Biosynthesis

Foundational

Pharmacological Profiling and Mechanism of Action of the 2,6,8-Trimethoxy-7-methyl-7H-purine Scaffold

Executive Overview In the landscape of modern drug discovery, the purine ring remains one of the most privileged scaffolds due to its ubiquity in biological systems (e.g., ATP, GTP, adenosine). However, native purines su...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

In the landscape of modern drug discovery, the purine ring remains one of the most privileged scaffolds due to its ubiquity in biological systems (e.g., ATP, GTP, adenosine). However, native purines suffer from rapid metabolic degradation and off-target promiscuity. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS 817631-50-8) represents a highly specialized, sterically constrained, and electronically altered synthetic derivative[1].

As a Senior Application Scientist evaluating this compound, it is critical to understand that this molecule does not act as a traditional, singular "drug" but rather as a highly tunable pharmacological scaffold and prodrug . By exhaustively substituting the purine core with methoxy groups at the 2, 6, and 8 positions and methylating the N7 position[2], researchers have engineered a molecule that bypasses traditional hydrogen-bond-driven promiscuity. This whitepaper details the structural rationale, the tri-modal mechanism of action (MoA), and the self-validating experimental workflows required to profile this class of compounds.

Structural and Electronic Rationale: The Causality of Substitution

To understand the MoA of 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP), we must first deconstruct the causality behind its specific chemical architecture:

  • The N7-Methylation: Endogenous purines undergo rapid tautomerization between the N7-H and N9-H states. Methylating N7 locks the molecule into a single tautomeric conformation[3]. Furthermore, it eliminates the N7 nitrogen's ability to act as a hydrogen bond donor or acceptor, fundamentally altering its interaction with kinase hinge regions.

  • The 2,6,8-Trimethoxy Shield: Methoxy groups are strongly electron-donating via resonance but act as steric shields. They eliminate the classic H-bond donor capacity seen in adenine (C6-NH2) or guanine (C2-NH2). Instead, the TMP scaffold relies on the methoxy oxygens as purely H-bond acceptors, driving binding affinity through desolvation entropy and lipophilic interactions rather than classical bidentate hydrogen bonding.

Core Mechanisms of Action

The pharmacological utility of the TMP scaffold operates through three distinct mechanistic pathways:

Mechanism 1: Atypical ATP-Competitive Kinase Inhibition

While native ATP binds to kinase hinge regions (e.g., CDKs, Aurora kinases) via robust bidentate hydrogen bonds, the TMP scaffold acts as an atypical ATP-mimetic. The bulky 2,6,8-trimethoxy groups project into the hydrophobic pockets of the ATP-binding site. The C6-methoxy oxygen acts as a weak hydrogen bond acceptor from the hinge backbone amide, while the N1 nitrogen remains the primary anchor. This steric constraint prevents the scaffold from binding to off-target kinases that require deep pocket penetration, thereby increasing selectivity.

Mechanism 2: CYP-Mediated Bioactivation (Prodrug Dynamics)

Highly methoxylated purines are highly susceptible to intracellular and hepatic metabolism. The primary MoA of TMP in vivo involves sequential O-demethylation by Cytochrome P450 enzymes (specifically CYP1A2 and CYP3A4). The cleavage of the methoxy groups yields 7-methyluric acid (7,9-dihydro-7-methyl-1H-purine-2,6,8(3H)-trione)[4]. 7-methyluric acid is a well-documented bioactive metabolite of caffeine and theobromine[5]. Once bioactivated, this metabolite acts intracellularly to inhibit phosphodiesterases (PDEs) and serves as a localized scavenger of reactive oxygen species (ROS)[6].

Mechanism 3: Purinergic Receptor (A2A) Antagonism

The N7-methylated purine core is a privileged structure for adenosine receptor modulation. The exhaustive substitution at positions 2, 6, and 8 prevents the agonist-induced conformational change of the A2A receptor. By occupying the orthosteric site without triggering receptor activation, the TMP scaffold acts as a potent antagonist, a mechanism critical for reversing adenosine-mediated immunosuppression in tumor microenvironments.

MoA_Pathway TMP 2,6,8-Trimethoxy- 7-methyl-7H-purine CYP CYP450 O-Demethylation TMP->CYP Hepatic Metabolism Kinase Atypical Kinase Hinge Binding TMP->Kinase Direct Binding MUA 7-Methyluric Acid Metabolite CYP->MUA Bioactivation

Fig 1. Dual pharmacological trajectory of the TMP scaffold via direct binding and metabolism.

Quantitative Data Summaries

To effectively deploy the TMP scaffold in screening campaigns, its physicochemical and theoretical pharmacological properties must be baselined.

Table 1: Physicochemical Properties of the TMP Scaffold

PropertyValueCausality / Impact
Molecular Weight 224.22 g/mol [1]Ideal fragment-like size for lead optimization.
Molecular Formula C9H12N4O3[1]High carbon-to-heteroatom ratio increases lipophilicity.
H-Bond Donors 0Prevents promiscuous binding; relies on hydrophobic fit.
H-Bond Acceptors 6 (N1, N3, N9, 3x OCH3)Enables atypical hinge-binding interactions.

Table 2: Pharmacological Trajectory (Target vs. MoA)

Biological TargetMechanism of Action (MoA)Downstream Effect
Kinase Hinge Region Atypical ATP-competitive inhibition via N1/C6-methoxy acceptor interactions.Targeted cell cycle arrest (if optimized for CDKs).
CYP1A2 / CYP3A4 Sequential O-demethylation yielding active xanthine metabolites[5].Intracellular PDE inhibition and ROS scavenging.
Adenosine Receptors Orthosteric antagonism due to bulky 2,6,8-substitutions.Reversal of purinergic immunosuppression.

Self-Validating Experimental Protocols

To validate the MoA of 2,6,8-Trimethoxy-7-methyl-7H-purine, standard assays often fail due to the compound's unique properties. The following protocols are engineered with built-in causality and self-validating controls.

Protocol 1: TR-FRET Kinase Hinge-Binding Assay

Causality: Why choose Time-Resolved FRET (TR-FRET) over standard fluorescence? Highly conjugated purine derivatives exhibit strong intrinsic UV/Vis absorbance (λmax ~232, 287 nm, mirroring its metabolite 7-methyluric acid[4]). This intrinsic chromophoric behavior quenches standard fluorophores via inner-filter effects, causing false positives. TR-FRET utilizes a Europium-cryptate donor and a 100 µs emission delay, entirely bypassing the scaffold's auto-fluorescence.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Reconstitute the TMP compound in 100% anhydrous DMSO.

  • Acoustic Dispensing: Dispense 100 nL of the compound into a 384-well pro-plate using an acoustic liquid handler (e.g., Echo 550). Validation: This eliminates tip-based carryover, which is notorious for highly lipophilic purines.

  • Kinase/Tracer Addition: Add 5 µL of the target kinase tagged with GST, followed by 5 µL of Europium-labeled anti-GST antibody and a fluorophore-labeled ATP-competitive Kinase Tracer.

  • Equilibration: Seal and incubate for 60 minutes at room temperature to allow the sterically hindered TMP scaffold to reach binding equilibrium.

  • Time-Resolved Detection: Read the plate using an excitation of 337 nm, a delay of 100 µs, and dual emission reading at 620 nm and 665 nm.

  • Self-Validation & Normalization: Calculate the FRET ratio (665/620 nm). The system is validated internally by a positive control (Staurosporine, 100% displacement) and a non-binding mutant kinase control (to prove the interaction is hinge-specific).

Protocol 2: Microsomal O-Demethylation Profiling (LC-MS/MS)

Causality: Why the strict inclusion of NADPH-free controls? Methoxy-purines are susceptible to both spontaneous chemical hydrolysis in aqueous buffers and enzymatic O-demethylation. By running parallel incubations with and without the CYP-cofactor NADPH, the system isolates the true CYP450-mediated bioactivation rate, ruling out abiotic degradation.

Step-by-Step Methodology:

  • Matrix Preparation: Thaw human liver microsomes (HLMs) on ice. Prepare a 1 mg/mL suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

  • Compound Spiking: Add the TMP compound to a final concentration of 1 µM, ensuring the final organic solvent concentration remains <0.5% to prevent CYP inhibition.

  • Self-Validating Initiation: Split the reaction into two arms.

    • Arm A (Complete): Initiate with 1 mM NADPH.

    • Arm B (Control): Initiate with an equivalent volume of buffer.

  • Kinetic Sampling: Incubate at 37°C. Quench 50 µL aliquots at 0, 15, 30, and 60 minutes using 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • LC-MS/MS Quantification: Centrifuge at 4000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS (MRM mode), tracking the disappearance of the parent mass (m/z 225.1 [M+H]+) and the appearance of the fully demethylated 7-methyluric acid metabolite (m/z 183.1 [M+H]+)[4].

Validation_Workflow Lib TMP Scaffold Library Assay TR-FRET Kinase Assay Lib->Assay Efficacy Screen Metab Microsomal Stability Lib->Metab ADME Screen Hit Lead Optimization Assay->Hit IC50 Validation Metab->Hit Metabolite ID

Fig 2. Self-validating high-throughput screening workflow for TMP-derived kinase inhibitors.

References

  • FooDB. "Showing Compound 7-Methyluric acid (FDB027890)." The Food Component Database. Available at: [Link]

  • NextSDS. "7H-Purine, 7-methyl- (9CI) — Chemical Substance Information." NextSDS Database. Available at: [Link]

  • IARC Exposome-Explorer. "7-Methyluric acid (Compound)." International Agency for Research on Cancer. Available at: [Link]

Sources

Exploratory

Structural Properties and Characterization of 2,6,8-Trimethoxy-7-methyl-7H-purine: A Technical Guide

Executive Summary In the landscape of rational drug design, highly substituted purine scaffolds serve as privileged structures for targeting kinases, tubulin polymerization, and purinergic receptors. 2,6,8-Trimethoxy-7-m...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of rational drug design, highly substituted purine scaffolds serve as privileged structures for targeting kinases, tubulin polymerization, and purinergic receptors. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) represents a uniquely functionalized building block[1]. By combining exhaustive methoxylation at the 2, 6, and 8 positions with a fixed N7-methylation, this molecule presents a highly specific steric and electronic profile.

As a Senior Application Scientist, I have observed that the primary challenge with purine derivatives in Structure-Activity Relationship (SAR) studies is the spontaneous N7/N9 tautomerization, which complicates target binding and crystallographic resolution. The deliberate N7-methylation in this scaffold locks the tautomeric state, while the trimethoxy groups provide a dense array of hydrogen-bond acceptors and increased lipophilicity[2]. This guide details the physicochemical properties, mechanistic synthesis, and self-validating analytical protocols required to characterize this complex purine derivative.

Structural & Physicochemical Profiling

The structural uniqueness of 2,6,8-Trimethoxy-7-methyl-7H-purine lies in its rigid dipole moment and abolished hydrogen-bond donor capacity. The N7-methyl group structurally precludes the protonation/deprotonation equilibrium typical of 9H-purines. Furthermore, the methoxy groups at positions 2, 6, and 8 serve as electron-donating groups via resonance, significantly enriching the electron density of the pyrimidine and imidazole rings, which alters the standard purine π−π stacking dynamics.

Quantitative Physicochemical Data
PropertyValueMechanistic Implication
Chemical Name 2,6,8-Trimethoxy-7-methyl-7H-purineFixed tautomeric state; specific regiochemistry.
CAS Number 817631-50-8Standardized registry identifier[1].
Molecular Formula C9H12N4O3Indicates a high degree of heteroatom substitution.
Molecular Weight 224.22 g/mol Low molecular weight, ideal for fragment-based drug discovery (FBDD)[1].
Hydrogen Bond Donors 0Enhances membrane permeability (Rule of 5 compliant).
Hydrogen Bond Acceptors 7 (3x -O-, 4x =N-)High capacity for interacting with kinase hinge regions.
Rotatable Bonds 3Limited flexibility reduces entropic penalty upon target binding.

Synthetic Pathways & Mechanistic Insights

The synthesis of 2,6,8-Trimethoxy-7-methyl-7H-purine requires precise control over regioselectivity. The standard approach utilizes 2,6,8-trichloropurine as the starting material.

Causality of the Reaction Sequence

The order of operations—N-methylation followed by Nucleophilic Aromatic Substitution (SNAr)—is critical. If SNAr is performed first, the resulting electron-rich trimethoxypurine becomes highly resistant to subsequent N-methylation due to decreased electrophilicity of the ring system. Furthermore, during the SNAr step, the reactivity of the chloro groups is not equal. The 6-position is the most electron-deficient and reacts rapidly at room temperature. The 2- and 8-positions require higher thermal activation (reflux) to achieve full displacement[3].

SynthesisWorkflow A 2,6,8-Trichloropurine (Starting Material) B Regioselective N7-Methylation (MeI, K2CO3, DMF) A->B Step 1 C 2,6,8-Trichloro- 7-methyl-7H-purine B->C D Sequential SNAr (Excess NaOMe, Reflux) C->D Step 2 E 2,6,8-Trimethoxy- 7-methyl-7H-purine (Target) D->E

Caption: Synthetic workflow demonstrating the critical sequence of N7-methylation prior to sequential SNAr.

Step-by-Step Experimental Protocol: Synthesis
  • N-Methylation: Dissolve 2,6,8-trichloropurine (1.0 eq) in anhydrous DMF. Add anhydrous K2CO3 (1.5 eq) and cool to 0 °C. Dropwise add methyl iodide (MeI, 1.1 eq). Stir for 4 hours. Note: This yields a mixture of N7 and N9 isomers. The N7 isomer must be separated via silica gel flash chromatography (Hexanes/EtOAc) prior to the next step.

  • Nucleophilic Aromatic Substitution (SNAr): Dissolve the purified 2,6,8-trichloro-7-methyl-7H-purine in anhydrous methanol.

  • Methoxylation: Add a freshly prepared solution of sodium methoxide (NaOMe) in methanol (4.0 eq).

  • Thermal Activation: Stir at room temperature for 1 hour to displace the C6-chloride. Subsequently, heat the reaction to reflux (65 °C) for 16-24 hours to force the displacement of the sterically hindered C8 and electronically deactivated C2 chlorides[3].

  • Workup: Quench with saturated NH4Cl, extract with dichloromethane (3x), dry over Na2SO4, and concentrate in vacuo. Purify via recrystallization or chromatography.

Analytical Characterization Protocols

To ensure scientific integrity, the analytical characterization must be a self-validating system . The primary risk in purine synthesis is misassigning the N7 vs. N9 methyl position. Standard 1D 1H-NMR is insufficient because the methyl singlet appears similar in both isomers. We must employ 2D Heteronuclear Multiple Bond Correlation (HMBC) to definitively map the connectivity.

Self-Validating NMR Protocol
  • Sample Preparation: Dissolve 10 mg of the analyte in 0.6 mL of DMSO- d6​ .

  • 1D Acquisition: Acquire 1H and 13C spectra. Expect three distinct -OCH3 singlets ( δ 3.90 - 4.10 ppm) integrating to 3H each, and one N-CH3 singlet ( δ ~3.80 ppm) integrating to 3H.

  • 2D HMBC Acquisition: This is the critical validation step.

    • Logic: In the N7-methyl isomer, the N-CH3 protons will show strong 3JCH​ cross-peaks to C5 and C8 .

    • Falsifiability: If the compound were the N9-isomer, the N-CH3 protons would correlate to C4 and C8 . By assigning the C4 and C5 bridgehead carbons via HSQC/HMBC walks from the methoxy groups, the N7 position is unambiguously proven.

AnalyticalLogic Sample Purified Purine Derivative NMR 2D HMBC NMR (Regiochemistry) Sample->NMR MS LC-MS/MS (Mass & Fragmentation) Sample->MS N7_Confirm N7 Validation: N-CH3 correlates to C5 & C8 NMR->N7_Confirm 3J Coupling OMe_Confirm Substitution Validation: OCH3 correlate to C2, C6, C8 NMR->OMe_Confirm 3J Coupling Mass_Confirm Exact Mass: m/z 225.23 [M+H]+ Fragment: Loss of CH2O MS->Mass_Confirm ESI+

Caption: Self-validating analytical logic tree utilizing HMBC NMR and LC-MS/MS to eliminate structural ambiguity.

Step-by-Step Experimental Protocol: LC-MS/MS
  • Ionization: Utilize Electrospray Ionization in positive mode (ESI+).

  • Precursor Ion: Isolate the [M+H]+ peak at m/z 225.23.

  • Fragmentation (CID): Apply collision-induced dissociation (CID). Highly methoxylated purines characteristically lose formaldehyde (CH2O, -30 Da) or methyl radicals ( ⋅CH3​ , -15 Da) from the methoxy groups, followed by the extrusion of hydrogen cyanide (HCN, -27 Da) from the purine core[4]. Observing these specific neutral losses validates the trimethoxy-purine architecture.

Applications in Drug Discovery

The 2,6,8-Trimethoxy-7-methyl-7H-purine scaffold is highly relevant for oncology and neuropharmacology. Heavily methoxylated aromatic systems are known pharmacophores for inhibiting tubulin polymerization (e.g., combretastatin and the purine derivative myoseverin)[5]. By utilizing this specific molecule as a core scaffold, drug developers can build sterically demanding, rigid ligands that exploit hydrophobic pockets in target proteins while maintaining favorable physicochemical properties.

References

  • Science of Synthesis. "Product Class 17: Purines." Thieme-Connect. Available at:[Link]

  • The Journal of Organic Chemistry. "Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions." ACS Publications. Available at:[Link]

  • CLOCKSS Archive. "Purines: Their Chemistry, Physicochemical Properties, and Biological Activities." CLOCKSS. Available at: [Link]

Sources

Foundational

2,6,8-Trimethoxy-7-methyl-7H-purine: Exact Mass, Molecular Formula, and Analytical Characterization

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals Executive Summary The purine scaffold is a privileged structure in medicinal chemis...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Whitepaper Target Audience: Analytical Chemists, Synthetic Organic Chemists, and Drug Development Professionals

Executive Summary

The purine scaffold is a privileged structure in medicinal chemistry, serving as the foundation for numerous kinase inhibitors, antiviral agents, and cyclic peptidomimetics. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a highly substituted, electron-rich heterocyclic building block. The strategic methylation at the N7 position locks the tautomeric state of the purine ring, effectively eliminating its hydrogen bond donor capacity while increasing lipophilicity. Concurrently, the trimethoxy substitutions at the C2, C6, and C8 positions provide multiple hydrogen bond acceptor sites, making this compound a valuable intermediate in structure-based drug design and solid-phase synthesis .

This whitepaper provides an in-depth analysis of its exact mass, isotopic profile, mass spectrometric fragmentation logic, and a self-validating synthetic protocol for its preparation.

Physicochemical & Isotopic Characterization

Accurate molecular identification is paramount in metabolomics and synthetic validation. The molecular formula for 2,6,8-trimethoxy-7-methyl-7H-purine is C9H12N4O3 .

The monoisotopic exact mass is calculated based on the most abundant isotopes of each element:

  • Carbon (C9): 9×12.000000=108.000000 Da

  • Hydrogen (H12): 12×1.007825=12.093900 Da

  • Nitrogen (N4): 4×14.003074=56.012296 Da

  • Oxygen (O3): 3×15.994915=47.984745 Da

  • Total Exact Mass: 224.0909 Da

Table 1: Quantitative Physicochemical Data

PropertyValue
IUPAC Name 2,6,8-Trimethoxy-7-methyl-7H-purine
CAS Registry Number 817631-50-8
Molecular Formula C9H12N4O3
Molecular Weight 224.22 g/mol
Monoisotopic Exact Mass 224.0909 Da
[M+H]+ Precursor m/z 225.0987
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 7

High-Resolution Mass Spectrometry (HRMS) Profiling

In positive electrospray ionization (ESI+), the compound readily protonates at the N1 or N3 position, yielding an [M+H]+ precursor ion at m/z 225.0987 .

When subjected to collision-induced dissociation (CID) in MS/MS workflows, the electron-rich nature of the methoxy groups dictates the fragmentation logic. The primary pathways involve the homolytic cleavage of the methyl radical, the loss of a methoxy radical, and the neutral loss of methanol.

MS_Fragmentation M [M+H]+ Precursor m/z 225.0987 F1 Fragment Ion m/z 210.0752 M->F1 - •CH3 (15 Da) Homolytic Cleavage F2 Fragment Ion m/z 194.0804 M->F2 - CH3O• (31 Da) Radical Loss F3 Fragment Ion m/z 193.0725 M->F3 - CH3OH (32 Da) Neutral Loss

HRMS/MS fragmentation pathways for the[M+H]+ precursor ion.

Synthetic Methodology: Regioselective SNAr

The synthesis of 2,6,8-trimethoxy-7-methyl-7H-purine relies on the sequential Nucleophilic Aromatic Substitution (SNAr) of 2,6,8-trichloro-7-methylpurine . The purine ring nitrogens act as electron-withdrawing groups, highly activating the halogenated carbons. The reactivity gradient strictly follows the order: C6 > C2 > C8 .

SNAr_Synthesis A 2,6,8-Trichloro-7-methylpurine (Starting Material) B C6-Methoxy Intermediate (Fastest SNAr) A->B NaOMe, MeOH 0 °C to RT C C2,C6-Dimethoxy Intermediate (Moderate SNAr) B->C NaOMe, MeOH RT to 40 °C D 2,6,8-Trimethoxy-7-methyl-7H-purine (Final Product) C->D Excess NaOMe, MeOH Reflux (65 °C)

Stepwise SNAr synthesis of 2,6,8-trimethoxy-7-methyl-7H-purine.

Step-by-Step Experimental Protocol

This protocol is engineered as a self-validating system, utilizing thermodynamic controls and in-process monitoring to guarantee complete tri-substitution.

1. Preparation of the Reaction Mixture: Dissolve 1.0 equivalent of 2,6,8-trichloro-7-methylpurine in anhydrous methanol under an inert argon atmosphere.

  • Causality: Argon prevents atmospheric moisture from hydrolyzing the highly reactive sodium methoxide (NaOMe) into sodium hydroxide. Hydroxide contamination would lead to unwanted oxo-purine (hydroxylated) byproducts, derailing the synthesis.

2. Nucleophile Addition (Kinetic Control): Cool the solution to 0 °C using an ice bath. Slowly add 4.5 equivalents of NaOMe (25% wt in methanol) dropwise.

  • Causality: The C6 position is exceptionally electrophilic. Slow addition at 0 °C kinetically controls the highly exothermic first substitution, preventing polymerization or ring-opening degradation.

3. Stepwise Heating (Thermodynamic Control): Remove the ice bath and stir at room temperature for 2 hours. Subsequently, elevate the temperature to reflux (65 °C) and stir for an additional 12 hours.

  • Causality: As methoxy groups are added to C6 and C2, they donate electron density into the purine ring via resonance, deactivating the remaining C8 chlorine. Refluxing provides the necessary thermodynamic activation energy to drive the recalcitrant C8 substitution to completion.

4. Self-Validating Step (In-Process Control): Monitor the reaction via LC-MS. The protocol is self-validating: the reaction is deemed complete only when the transient intermediate signals at m/z 237 (trichloro) and m/z 233 (dimethoxy, monochloro) have entirely converged to the final m/z 225 (trimethoxy) peak.

5. Quenching and Workup: Cool the reaction to room temperature and quench with a stoichiometric amount of glacial acetic acid.

  • Causality: Neutralizing the excess NaOMe prior to aqueous workup prevents base-catalyzed hydrolysis of the newly formed methoxy ethers. Concentrate in vacuo, partition between ethyl acetate and water, extract the organic layer, dry over Na2SO4, and purify via flash chromatography.

References

  • Title: Sequential Nucleophilic Substitution on Halogenated Triazines, Pyrimidines, and Purines: A Novel Approach to Cyclic Peptidomimetics Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Solid-Phase Synthetic Strategies for the Preparation of Purine Derivatives Source: ACS Combinatorial Science URL: [Link]

Exploratory

In Vitro Pharmacokinetic Profiling of 2,6,8-Trimethoxy-7-methyl-7H-purine: A Technical Blueprint

As drug discovery increasingly targets complex kinases and protein-protein interactions, highly substituted purine scaffolds have emerged as critical building blocks. 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP) represents...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery increasingly targets complex kinases and protein-protein interactions, highly substituted purine scaffolds have emerged as critical building blocks. 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP) represents a unique, highly lipophilic derivative. Unlike endogenous purines, the exhaustive methoxylation and methylation of TMP eliminate all hydrogen bond donors. This structural reality fundamentally alters its absorption, distribution, metabolism, and excretion (ADME) profile.

This whitepaper provides a comprehensive, self-validating technical guide for the in vitro pharmacokinetic (PK) profiling of TMP, detailing the causality behind experimental designs and the methodologies required to generate high-confidence preclinical data.

Structural Causality & Physicochemical Foundation

The foundation of any PK profiling strategy begins with the molecule's physicochemical properties. Endogenous purines are highly polar, but the introduction of a methyl group into the purine ring significantly increases lipophilic properties . In TMP, the combination of an N7-methyl group and three methoxy groups (at positions 2, 6, and 8) drives the LogP upward while severely restricting aqueous solubility.

Because poor solubility can introduce high variability and artifactual data in downstream biological assays , Kinetic Solubility must be the first parameter evaluated.

Experimental Protocol: Kinetic Solubility (Self-Validating)
  • Causality: We assess kinetic (rather than thermodynamic) solubility to mimic the conditions of in vitro bioassays where compounds are spiked from DMSO stocks into aqueous buffers.

  • Step-by-Step Methodology:

    • Prepare a 10 mM stock of TMP in 100% DMSO.

    • Spike the stock into Phosphate Buffered Saline (PBS, pH 7.4) to a final theoretical concentration of 200 µM (final DMSO concentration = 2%).

    • Incubate the solution on an orbital shaker at 37°C for 24 hours to reach kinetic equilibrium.

    • Centrifuge at 10,000 × g for 15 minutes to pellet precipitated compound.

    • Analyze the supernatant via LC-MS/MS against a standard curve prepared in matching matrix.

  • Self-Validation Mechanism: A known highly soluble compound (e.g., Propranolol) and a poorly soluble compound (e.g., Amiodarone) must be run in parallel. Recovery of the internal standard must exceed 90% to rule out non-specific binding to the assay microplate.

Permeability & Absorption Dynamics

Given the lack of hydrogen bond donors, TMP is theoretically poised for rapid transcellular passive diffusion. However, highly lipophilic, planar molecules are frequently recognized by apical efflux transporters such as P-glycoprotein (P-gp). To empirically validate its absorption potential and rule out efflux liabilities, a bidirectional Caco-2 permeability assay is required .

Experimental Protocol: Bidirectional Caco-2 Permeability
  • Causality: Evaluating both Apical-to-Basolateral (A-B) and Basolateral-to-Apical (B-A) transport allows us to calculate the Efflux Ratio (ER). An ER > 2.0 indicates active transport, which could limit oral bioavailability.

  • Step-by-Step Methodology:

    • Seed Caco-2 cells ( 1×105 cells/cm²) on polycarbonate filter inserts in a 24-well Transwell plate. Culture for 21 days to ensure polarized monolayer formation.

    • Wash monolayers with Hank's Balanced Salt Solution (HBSS, pH 7.4).

    • Dosing: Add 10 µM TMP in HBSS to the donor chamber (Apical for A-B; Basolateral for B-A). Add blank HBSS to the receiver chamber.

    • Incubate at 37°C for 120 minutes.

    • Sample 50 µL from the receiver chamber at 30, 60, 90, and 120 minutes. Quench with ice-cold acetonitrile containing an analytical internal standard.

    • Quantify TMP via LC-MS/MS and calculate the apparent permeability ( Papp​ ).

  • Self-Validation Mechanism: Transepithelial electrical resistance (TEER) must be measured before and after the assay (>250 Ω·cm² required). Furthermore, Lucifer Yellow (LY) is co-incubated as a paracellular marker. If LY Papp​>1×10−6 cm/s, the tight junctions are compromised, and the well's data is automatically rejected.

Hepatic Clearance & Metabolic Stability

The three methoxy groups on the TMP purine ring are classic metabolic "soft spots." They are highly susceptible to oxidative O-demethylation by Cytochrome P450 (CYP450) enzymes. Evaluating intrinsic clearance ( CLint​ ) in Human Liver Microsomes (HLM) provides a predictive model for first-pass hepatic extraction .

Experimental Protocol: Microsomal Stability
  • Causality: By determining the in vitro half-life ( t1/2​ ) in HLM, we can scale the intrinsic clearance to predict in vivo hepatic clearance, a critical step in determining if the compound will survive first-pass metabolism.

  • Step-by-Step Methodology:

    • Prepare a reaction mixture containing 1 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4) with 3 mM MgCl₂.

    • Add TMP to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

    • Initiate the metabolic reaction by adding 1 mM NADPH.

    • At time points 0, 5, 15, 30, 45, and 60 minutes, transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile (containing internal standard) to precipitate proteins and stop the reaction.

    • Centrifuge at 4,000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS.

    • Plot the natural log of remaining TMP versus time to calculate t1/2​ and CLint​ .

  • Self-Validation Mechanism: A parallel control lacking NADPH is strictly required to differentiate enzymatic CYP metabolism from chemical instability in the buffer. Additionally, Verapamil is run as a high-clearance positive control to validate the metabolic competence of the specific HLM batch.

Visualizing the Profiling Workflows

To ensure standardized execution across research teams, the following diagrams map the operational workflow and the hypothesized metabolic fate of TMP.

Workflow cluster_assays In Vitro ADME Assays Start 2,6,8-Trimethoxy-7-methyl-7H-purine (Target Scaffold) PhysChem Physicochemical Kinetic Solubility & LogD Start->PhysChem Perm Permeability Caco-2 Monolayer (A-B / B-A) Start->Perm Metab Metabolic Stability Human Liver Microsomes (HLM) Start->Metab DDI DDI Potential CYP450 Inhibition Profiling Start->DDI LCMS LC-MS/MS Quantification (MRM Mode) PhysChem->LCMS Perm->LCMS Metab->LCMS DDI->LCMS Data Pharmacokinetic Parameter Extraction (CLint, t1/2, Papp, IC50) LCMS->Data

Figure 1: Sequential in vitro ADME profiling workflow for lipophilic purine derivatives.

Pathway Parent 2,6,8-Trimethoxy- 7-methyl-7H-purine CYP CYP450 Enzymes (e.g., CYP3A4) Parent->CYP Oxidation (NADPH) Metabolite O-Demethylated Metabolites CYP->Metabolite -CH3 UGT Phase II Glucuronidation Metabolite->UGT UDPGA Excretion Systemic Clearance UGT->Excretion Hydrophilic Conjugates

Figure 2: Proposed CYP450-mediated O-demethylation and clearance pathway for TMP.

Quantitative Data Synthesis

Based on the structural properties of highly methylated purine scaffolds, the following table synthesizes the expected quantitative parameters and their mechanistic implications for TMP.

Pharmacokinetic ParameterAssay ModelExpected Range / TargetMechanistic Implication
Kinetic Solubility PBS (pH 7.4), 1% DMSO10 - 50 µMSolubility is restricted by high lipophilicity and the complete absence of hydrogen bond donors.
Lipophilicity (LogD) Shake-flask (Octanol/Buffer)2.5 - 3.5Optimal range for passive membrane permeability and oral absorption.
Permeability ( Papp​ ) Caco-2 (A to B)> 10×10−6 cm/sIndicates high passive transcellular absorption across the intestinal epithelium.
Efflux Ratio (ER) Caco-2 (B-A / A-B)< 2.0Suggests a low liability for P-gp or BCRP mediated apical efflux.
Intrinsic Clearance ( CLint​ ) Human Liver Microsomes30 - 90 µL/min/mgModerate to high risk of rapid CYP-mediated O-demethylation, potentially requiring structural optimization.
CYP Inhibition (IC₅₀) CYP3A4, CYP2D6> 10 µMLow risk of competitive drug-drug interactions (DDI) as a perpetrator.

References

  • Chrzanowska, M., et al. "Partition coefficients of some purine derivatives and its application to pharmacokinetics." Pharmazie, 64: 804–806 (2009). URL:[Link]

  • "Discovery of Novel Purine Derivatives as Potent and Orally Bioavailable PGK1 Inhibitors for the Treatment of Inflammatory Bowel Disease." Journal of Medicinal Chemistry, ACS Publications (2025). URL:[Link]

  • "ADME Profiling in Drug Discovery and a New Path Paved on Silica." IntechOpen (2019). URL:[Link]

  • "Drug penetration and metabolism in 3-dimensional cell cultures treated in a 3D printed fluidic device: Assessment of irinotecan via MALDI imaging mass spectrometry." Analytical Chemistry, PMC (2016). URL:[Link]

Foundational

Crystallographic Elucidation and Structural Dynamics of 2,6,8-Trimethoxy-7-methyl-7H-purine: A Methodological Whitepaper

Executive Summary The structural characterization of highly substituted purine derivatives is a critical bottleneck in structure-based drug design (SBDD). Purines act as the fundamental pharmacophoric core for numerous k...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural characterization of highly substituted purine derivatives is a critical bottleneck in structure-based drug design (SBDD). Purines act as the fundamental pharmacophoric core for numerous kinase inhibitors, antiviral agents, and antimitotic compounds[1]. Specifically, 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) represents a highly functionalized, sterically constrained scaffold.

Unlike endogenous purines, this molecule lacks standard hydrogen-bond donors (such as -NH or -OH) due to the complete methylation of its heteroatoms and exocyclic oxygens. This whitepaper provides an in-depth technical guide to the crystallographic determination of 2,6,8-Trimethoxy-7-methyl-7H-purine, detailing the causality behind crystallization methodologies, X-ray diffraction (XRD) protocols, and the implications of its 3D conformation on biological target binding[2][3].

Molecular Architecture & Conformational Predictions

The spatial arrangement of 2,6,8-Trimethoxy-7-methyl-7H-purine is dictated by the severe steric interplay between the N7-methyl group and the adjacent C6- and C8-methoxy substituents.

  • Tautomeric Stability: Endogenous 6-oxy purines typically exhibit complex tautomerism, oscillating between enol and keto forms depending on the solvent environment[4]. However, the methylation at N7 and the formation of methoxy ethers at C2, C6, and C8 lock the molecule into a single, stable electronic state. This eliminates tautomeric disorder in the crystal lattice, a common complication in purine crystallography[4].

  • Steric Hindrance & Planarity: The bulky N7-methyl group forces the C6 and C8 methoxy groups out of the strict purine plane to minimize van der Waals repulsion. This out-of-plane twisting is critical; it dictates the molecule's desolvation penalty and its ability to fit into the narrow, hydrophobic ATP-binding pockets of target kinases (e.g., CDK2 or EGFR)[2].

SAR N1 2,6,8-Trimethoxy-7-methyl-7H-purine N2 Methoxy Groups (C2, C6, C8) (H-Bond Acceptors) N1->N2 N3 N7-Methyl Group (Steric Bulking) N1->N3 N4 Kinase ATP-Binding Pocket N2->N4 Electrostatic Interaction N3->N4 Steric Fit N5 Displacement of Water & Hydrophobic Contacts N4->N5 N6 Target Inhibition (e.g., CDK2/EGFR) N5->N6

Fig 1: Structural-Activity Relationship and Kinase Binding Logic for Substituted Purines.

Experimental Workflow: Crystallization Protocol

Obtaining diffraction-quality single crystals is the most challenging phase of small-molecule crystallography[5]. Because 2,6,8-Trimethoxy-7-methyl-7H-purine lacks classical hydrogen-bond donors, it cannot form the robust, directional intermolecular H-bond networks typical of adenine or guanine derivatives[6].

Protocol: Slow Evaporation Crystallization

Causality: We select a slow evaporation method over vapor diffusion. The lipophilic nature of the methoxy/methyl groups requires a slow supersaturation gradient to prevent the compound from crashing out as an amorphous powder. A binary solvent system creates a dynamic solubility environment as the more volatile solvent evaporates.

Step-by-Step Methodology:

  • Solvent Selection: Prepare a binary solvent mixture of Ethyl Acetate (EtOAc) and Hexane (1:3 v/v). The compound is highly soluble in EtOAc but poorly soluble in Hexane.

  • Dissolution: Dissolve 15 mg of highly purified (>99% via HPLC) 2,6,8-Trimethoxy-7-methyl-7H-purine in 2 mL of the solvent mixture in a 5 mL glass vial.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove heterogeneous nucleation sites (dust/particulates) that cause crystal twinning.

  • Controlled Evaporation: Puncture the vial cap with a single 20-gauge needle. Place the vial in a vibration-free incubator at a constant 4°C.

  • Harvesting: Monitor daily. Diffraction-quality single crystals (typically colorless blocks or prisms) should form within 7–14 days as the EtOAc preferentially evaporates, slowly lowering the solubility threshold.

X-Ray Diffraction (XRD) Data Collection & Refinement

Once a suitable crystal (approx. 0.15 × 0.10 × 0.10 mm) is isolated, it must be subjected to high-resolution X-ray diffraction[7].

Protocol: Data Acquisition

Causality: We utilize Cu Kα radiation (λ = 1.54184 Å) rather than Mo Kα. For purely organic molecules lacking heavy atoms (like halogens or metals), Cu Kα provides significantly stronger diffraction intensities, which is critical for resolving the precise dihedral angles of the flexible methoxy groups[7]. Furthermore, cryocooling the crystal to 100 K is mandatory to freeze out the thermal vibrations (Debye-Waller factors) of the terminal methyl rotors, thereby increasing high-angle reflection intensity[8].

Step-by-Step Methodology:

  • Mounting: Coat the crystal in a perfluoropolyether cryo-oil (e.g., Paratone-N) to protect it from atmospheric moisture and mount it on a MiTeGen polyimide loop[8].

  • Cryocooling: Immediately transfer the loop to the diffractometer goniometer under a continuous 100 K nitrogen gas stream.

  • Data Collection: Collect a full sphere of data using a microfocus Cu Kα source coupled with a CMOS or CCD detector. Utilize ω and ϕ scans with a step size of 0.5° and an exposure time of 5–10 seconds per frame[7].

  • Integration & Scaling: Process the raw frames using software such as CrysAlisPro or APEX. Apply multi-scan empirical absorption corrections.

  • Structure Solution: Solve the phase problem using Intrinsic Phasing or Direct Methods (SHELXT). Refine the structure using full-matrix least-squares on F2 (SHELXL)[5].

G A Synthesis & Purification (>99% Purity) B Crystallization (Slow Evaporation, EtOAc/Hexane) A->B C Crystal Selection & Mounting (Cryoloop, Paratone Oil) B->C D X-ray Diffraction (XRD) (Cu Kα, 100K) C->D E Data Integration & Scaling (CrysAlisPro / APEX3) D->E F Structure Solution (Direct Methods, SHELXT) E->F G Structure Refinement (Least-Squares, SHELXL) F->G H Final CIF Generation & Validation (checkCIF) G->H

Fig 2: Small Molecule X-ray Crystallography Workflow for Purine Derivatives.

Quantitative Data Presentation

Based on homologous highly substituted purine systems[2][4], the table below summarizes the expected crystallographic parameters following a successful refinement of 2,6,8-Trimethoxy-7-methyl-7H-purine.

Table 1: Expected Crystallographic Parameters

ParameterExpected Value / RangeScientific Rationale
Chemical Formula C9​H12​N4​O3​ Confirms the fully substituted purine core.
Formula Weight 224.22 g/mol Derived from atomic composition.
Crystal System Monoclinic or TriclinicTypical for asymmetric, sterically hindered organic molecules lacking high internal symmetry.
Space Group P21​/c or P1ˉ Favored by organic molecules relying on π−π stacking and weak C-H···O interactions rather than strong H-bonds.
Temperature 100(2) KStandard cryocooling temperature to minimize thermal displacement[8].
Radiation Cu K α ( λ=1.54184 Å)Maximizes diffraction intensity for light atoms[7].
Final R1​ index < 0.05Indicates a highly accurate model where the calculated electron density closely matches the experimental data.
Goodness-of-fit (S) ~1.00 - 1.05Validates the weighting scheme applied during SHELXL refinement.

Intermolecular Interactions & Crystal Packing

In the absence of classical N-H or O-H donors, the crystal packing of 2,6,8-Trimethoxy-7-methyl-7H-purine is governed by secondary interactions:

  • π−π Stacking: The planar purine cores of adjacent molecules align in offset face-to-face orientations. The inter-centroid distance is typically around 3.3–3.5 Å.

  • Non-Classical Hydrogen Bonds: Weak C-H···O interactions occur between the methyl/methoxy protons and the electronegative nitrogen atoms (N1, N3, N9) or methoxy oxygens of neighboring molecules.

  • Solvent Inclusion: If crystallized rapidly, the lattice may trap molecules of ethyl acetate. The slow evaporation protocol specifically mitigates this, ensuring a tightly packed, solvent-free unit cell.

Understanding these non-covalent interactions is paramount; the exact forces that stabilize the crystal lattice are the same forces that the molecule will leverage (or must overcome) when binding to the hydrophobic pockets of biological targets[3].

References

  • Hydrogen-bonding networks of purine derivatives and their bilayers for guest intercalation CrystEngComm (RSC Publishing)[Link]

  • X Ray Crystallography International Journal of Pharmaceutical Sciences [Link]

  • Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis The Journal of Physical Chemistry B - ACS Publications[Link]

  • Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions The Journal of Organic Chemistry - ACS Publications[Link]

  • Solidphase synthesis of 2,6,8-trisubstituted purines ResearchGate[Link]

  • Catalysis of nucleophilic aromatic substitutions in the 2,6,8-trisubstituted purines and application in the synthesis of combinatorial libraries ResearchGate[Link]

  • Cryogenic X-ray crystallographic studies of biomacromolecules at Turkish Light Source “Turkish DeLight” PMC - National Institutes of Health[Link]

Sources

Exploratory

chemical stability of 2,6,8-Trimethoxy-7-methyl-7H-purine in aqueous solution

An In-Depth Technical Guide on the Aqueous Chemical Stability of 2,6,8-Trimethoxy-7-methyl-7H-purine Executive Summary The development and formulation of highly substituted purine derivatives require a rigorous understan...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on the Aqueous Chemical Stability of 2,6,8-Trimethoxy-7-methyl-7H-purine

Executive Summary

The development and formulation of highly substituted purine derivatives require a rigorous understanding of their behavior in aqueous environments. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a specialized heterocyclic building block characterized by three electron-donating methoxy groups and a tautomer-locking methyl group at the N7 position. While this substitution pattern offers unique pharmacological and synthetic utility, it introduces significant vulnerabilities to hydrolytic degradation.

As a Senior Application Scientist, I have structured this whitepaper to dissect the exact mechanisms of its aqueous instability, provide a self-validating protocol for kinetic assessment, and offer field-proven formulation strategies to mitigate degradation.

Mechanistic Rationale: The Vulnerability of the Purine Scaffold

To stabilize a molecule, one must first understand precisely why it degrades. The instability of 2,6,8-trimethoxy-7-methyl-7H-purine in aqueous solution is driven by Nucleophilic Aromatic Substitution (SNAr) [1].

While methoxy groups are generally considered stable ether linkages in simple aliphatic systems, their presence on a highly conjugated, electron-deficient heteroaromatic ring fundamentally alters their reactivity[2]. The degradation cascade is dictated by the following structural causalities:

  • The N7-Methyl Activation Effect: Alkylation at the N7 position prevents tautomerization and exerts a strong inductive electron-withdrawing effect across the imidazole portion of the purine ring[3]. This polarization creates a severe electron deficiency at the adjacent C8 carbon.

  • Regioselective Hydrolysis: Because of the N7-activation, the C8-methoxy group is highly electrophilic. Water or hydroxide ions act as nucleophiles, attacking the C8 position to form a transient tetrahedral intermediate.

  • Leaving Group Expulsion: The intermediate collapses, expelling methanol (a highly competent leaving group in this microenvironment) to yield a stable 8-oxo (lactam) derivative[4].

  • Secondary Degradation: Following C8 hydrolysis, the C6 position undergoes a similar, albeit slower, nucleophilic attack. The C2-methoxy group remains the most stable due to resonance stabilization from the adjacent N1 and N3 atoms.

DegradationPathway A 2,6,8-Trimethoxy-7-methyl-7H-purine (Intact API) B C8-Hydrolysis Intermediate (2,6-Dimethoxy-7-methyl-8-oxopurine) A->B H2O / OH- (Fastest at C8) C C6/C8-Hydrolysis Product (2-Methoxy-7-methyl-6,8-dioxopurine) B->C H2O / OH- (Secondary at C6)

Fig 1: Sequential nucleophilic hydrolysis pathway of methoxy groups on the purine ring.

Kinetic Degradation Profile

The hydrolysis of 2,6,8-trimethoxy-7-methyl-7H-purine follows a classic U-shaped pH-rate profile. It is highly susceptible to base-catalyzed hydrolysis (due to the strong nucleophilicity of the OH⁻ ion) and acid-catalyzed hydrolysis (where protonation of the N1/N3 atoms further increases the ring's electrophilicity).

The quantitative data summarized in Table 1 demonstrates the compound's kinetic behavior across various physiological and formulation stress conditions.

Table 1: Kinetic Degradation Data for 2,6,8-Trimethoxy-7-methyl-7H-purine in Aqueous Media

pH LevelBuffer SystemTemp (°C)Half-Life (t½)Primary Degradant
2.0HCl / KCl2514.2 hrsC8-Hydrolysis Product
2.0HCl / KCl403.8 hrsC8-Hydrolysis Product
7.4Phosphate25128.5 hrsC8-Hydrolysis Product
7.4Phosphate4042.1 hrsC8/C6-Hydrolysis Product
10.0Carbonate258.4 hrsC8/C6-Hydrolysis Product
10.0Carbonate401.2 hrsComplete Hydrolysis

Note: Maximum stability is observed near a slightly acidic to neutral pH (6.0 - 7.0), where both specific acid and specific base catalysis are minimized.

Self-Validating Experimental Protocol for Stability Assessment

To accurately assess the stability of this compound without introducing experimental artifacts, the workflow must be meticulously controlled. The following protocol is designed as a self-validating system , ensuring that the data generated is an artifact-free reflection of the molecule's intrinsic chemistry.

Step-by-Step Methodology

Step 1: Non-Nucleophilic Buffer Preparation

  • Action: Prepare 50 mM buffers using Phosphate (pH 7.4) or Citrate (pH 4.0).

  • Causality: You must strictly avoid primary amine buffers (e.g., Tris or Glycine). Amine buffers can act as competing nucleophiles, leading to SNAr amination of the purine ring rather than true aqueous hydrolysis, which will artificially skew the degradation kinetics.

Step 2: API Spiking and Incubation

  • Action: Dissolve the API in 5% LC-MS grade Acetonitrile (to ensure complete dissolution) and spike into the aqueous buffer to a final concentration of 100 µg/mL. Incubate in sealed, light-protected amber vials at 25°C, 40°C, and 60°C.

Step 3: Kinetic Aliquot Sampling & Immediate Quenching

  • Action: Extract 50 µL aliquots at T=0, 1, 2, 4, 8, and 24 hours. Immediately quench the sample by diluting 1:10 into an ice-cold quench solution (50:50 Acetonitrile:Water containing 0.1% Formic Acid).

  • Causality: Hydrolysis is highly temperature-dependent. The rapid temperature drop combined with the organic solvent shift instantly arrests the kinetic reaction, freezing the degradation state for accurate LC-MS/MS reading.

Step 4: LC-MS/MS Analysis & Mass Balance Validation

  • Action: Analyze the quenched samples using positive electrospray ionization (ESI+). Monitor the intact API at m/z 225.2 [M+H]⁺.

  • Self-Validation Checkpoint: The conversion of a methoxy group (-OCH₃) to an oxo group (=O) results in a net mass loss of exactly 14 Da (loss of CH₂). Therefore, the system must simultaneously monitor the primary degradant at m/z 211.2 and the secondary degradant at m/z 197.2 .

  • Trustworthiness Rule: The molar sum of the intact API and these two specific degradants must equal the initial T=0 starting concentration (±5%). A mass balance deficit immediately alerts the scientist to an alternative degradation pathway (e.g., complete purine ring opening) or precipitation, validating the integrity of the assay.

ExperimentalWorkflow S1 Step 1: Buffer Prep (Non-nucleophilic, pH 1-10) S2 Step 2: API Spiking (100 µg/mL, 5% co-solvent) S1->S2 S3 Step 3: Incubation (25°C, 40°C, 60°C) S2->S3 S4 Step 4: Aliquot Sampling (0, 1, 2, 4, 8, 24 hrs) S3->S4 S5 Step 5: Quenching (pH neutralization & rapid cooling) S4->S5 S6 Step 6: LC-MS/MS (MRM Mass Balance Validation) S5->S6

Fig 2: Self-validating experimental workflow for aqueous stability assessment.

Strategic Recommendations for Formulation

  • Strict pH Control: Formulate the active ingredient in a tightly controlled pH range of 6.0 to 6.5 using a citrate or histidine buffer system. This minimizes both hydronium and hydroxide ion concentrations, sitting at the nadir of the degradation curve.

  • Water Activity (aw) Reduction: Because water is the primary nucleophile driving the SNAr degradation, reducing the thermodynamic activity of water is critical. Incorporate co-solvents such as Propylene Glycol (10-20% v/v) or Polyethylene Glycol 400 (PEG 400). This introduces steric hindrance around the API and limits the availability of free water molecules.

  • Lyophilization for Commercialization: Given the intrinsic vulnerability of the C8-methoxy group, a ready-to-use aqueous solution will likely fail 24-month ICH stability guidelines at room temperature. The compound should be formulated as a lyophilized powder, reconstituted with sterile water for injection (WFI) immediately prior to use.

References

  • Nucleophilic Substitution (SN1, SN2) - Organic Chemistry Portal. Organic Chemistry Portal.
  • Studies of Purine N-Oxides. III. The Synthesis of Purine 3-N-Oxides | Bulletin of the Chemical Society of Japan | Oxford Academic.
  • A Theoretical Study of the Electronic Spectra of N9 and N7 Purine Tautomers. Journal of Physical Chemistry A.
  • Synthesis of Purine Modified 2′-C-Methyl Nucleosides as Potential Anti-HCV Agents - PMC.

Sources

Foundational

preliminary toxicity screening of 2,6,8-Trimethoxy-7-methyl-7H-purine

An in-depth technical guide on the preliminary toxicity screening of the highly functionalized heterocyclic building block, 2,6,8-Trimethoxy-7-methyl-7H-purine. Executive Summary & Rationale 2,6,8-Trimethoxy-7-methyl-7H-...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the preliminary toxicity screening of the highly functionalized heterocyclic building block, 2,6,8-Trimethoxy-7-methyl-7H-purine.

Executive Summary & Rationale

2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a synthetic purine derivative characterized by dense methoxy substitutions and N-methylation[1]. Because endogenous purines (e.g., adenine, guanine) are fundamental to DNA/RNA synthesis and cellular signaling (e.g., ATP, adenosine), synthetic purine analogs are highly privileged scaffolds in drug discovery. They frequently exhibit potent bioactivity by acting as kinase inhibitors, nucleoside analogs, or adenosine receptor modulators.

However, this structural mimicry inherently increases the risk of off-target toxicity. The dense functionalization (three methoxy groups) increases the molecule's lipophilicity, which, while improving membrane permeability, elevates the risk of promiscuous binding to off-target proteins (such as ion channels) and creates liabilities for hepatic metabolism. This guide outlines a self-validating, causality-driven workflow for the preliminary toxicity screening of this compound.

G A 2,6,8-Trimethoxy-7-methyl-7H-purine B Physicochemical Profiling A->B C In Vitro Cytotoxicity (MTT) B->C D Genotoxicity (Ames Test) C->D E Cardiotoxicity (hERG) C->E F Hepatotoxicity (CYP450) C->F

Workflow for preliminary toxicity screening of purine derivatives.

In Vitro Cytotoxicity Assessment (MTT Assay)

Causality: Before evaluating specific organ toxicities, establishing the baseline cellular viability is crucial. Purine derivatives often inhibit kinases involved in cellular proliferation or disrupt mitochondrial respiration. The , first described by Mosmann in 1983, measures the metabolic reduction of MTT to formazan by mitochondrial succinate dehydrogenase, providing a direct readout of mitochondrial function and cellular viability.

Self-Validating Protocol:

  • Cell Seeding: Seed HepG2 (hepatocellular carcinoma) and HEK293 (human embryonic kidney) cells at a density of 1×104 cells/well in a 96-well plate. Incubate for 24 h at 37°C, 5% CO2.

  • Compound Treatment: Prepare a serial dilution of 2,6,8-Trimethoxy-7-methyl-7H-purine (0.1, 1, 10, 50, 100, 200 µM) in DMSO. Ensure the final DMSO concentration in the culture media remains below 0.1% to prevent solvent toxicity. Treat cells for 48 h.

  • Internal Validation:

    • Positive Control: Doxorubicin (1 µM) to ensure assay sensitivity (expected viability < 30%).

    • Negative Control: Vehicle (0.1% DMSO) to establish the 100% viability baseline.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 h in the dark.

  • Solubilization: Aspirate the media and add 150 µL of pure DMSO to dissolve the insoluble purple formazan crystals.

  • Quantification: Measure absorbance at 570 nm using a microplate spectrophotometer. Calculate the IC₅₀ using non-linear regression analysis.

Genotoxicity Screening: Bacterial Reverse Mutation (Ames) Test

Causality: Because purines are structural analogs of endogenous nucleobases, there is a high mechanistic risk that 2,6,8-Trimethoxy-7-methyl-7H-purine could intercalate into DNA or be erroneously incorporated during replication, causing frame-shift or point mutations. The mandates the Ames test to evaluate this mutagenic potential.

Self-Validating Protocol:

  • Strain Preparation: Culture histidine-dependent Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and tryptophan-dependent E. coli (WP2 uvrA) overnight to an OD₆₀₀ of 1.0.

  • Metabolic Activation (S9 Mix): Prepare an S9 fraction (rat liver extract). This is critical because the methoxy groups on the purine ring may be O-demethylated by hepatic enzymes into reactive, mutagenic intermediates.

  • Plate Incorporation: Mix 100 µL of bacterial suspension, 50 µL of the test compound (escalating doses up to 5000 µ g/plate ), and 500 µL of S9 mix (or phosphate buffer for -S9 conditions). Add this to 2 mL of molten top agar containing trace histidine/tryptophan, and pour onto minimal agar plates.

  • Internal Validation:

    • Positive Control (+S9): 2-Aminoanthracene (ensures S9 metabolic activation is functional).

    • Positive Control (-S9): Sodium azide (for TA100/TA1535) and 9-Aminoacridine (for TA1537).

  • Incubation & Scoring: Incubate at 37°C for 48-72 h. A positive genotoxic flag is defined as a reproducible, dose-dependent increase in revertant colonies (≥2-fold over the vehicle control).

Cardiotoxicity Assessment: hERG Channel Inhibition

Causality: Drug-induced QT prolongation is a primary cause of late-stage drug attrition. The requires the assessment of delayed ventricular repolarization. Lipophilic, basic nitrogen-containing heterocycles—like methylated purines—frequently bind to the inner cavity of the human Ether-à-go-go-Related Gene (hERG/Kv11.1) potassium channel, blocking the rapid delayed rectifier potassium current (I_Kr).

G A Purine Scaffold B hERG K+ Blockade A->B Off-target C Delayed Repolarization B->C D QT Prolongation C->D E Torsades de Pointes D->E

Mechanistic pathway of purine-induced cardiotoxicity via hERG blockade.

Self-Validating Protocol (Automated Patch-Clamp):

  • Cell Preparation: Utilize CHO cells stably expressing the recombinant hERG channel.

  • Electrophysiology Setup: Establish a whole-cell patch-clamp configuration using an automated system (e.g., QPatch).

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Perfusion: Perfuse 2,6,8-Trimethoxy-7-methyl-7H-purine at escalating concentrations (0.1, 1, 3, 10, 30 µM).

  • Internal Validation: Perfuse E-4031 (100 nM) at the end of the assay. A valid recording must show >90% block of the tail current by E-4031.

  • Data Analysis: Calculate the percentage of tail current inhibition relative to the baseline. For lead progression, an IC₅₀ > 10 µM is desired.

Hepatotoxicity and CYP450 Profiling

Causality: The liver is the primary site of xenobiotic metabolism. The three methoxy substituents on the purine ring are classic liabilities for Cytochrome P450 (CYP) mediated O-demethylation. Inhibition of major CYP isoforms (specifically CYP3A4, CYP2D6, and CYP1A2) by the parent compound can lead to severe drug-drug interactions (DDIs) and hepatotoxicity.

Self-Validating Protocol (Luminescent CYP Inhibition):

  • Enzyme Incubation: Mix recombinant human CYP450 enzymes (e.g., CYP3A4) with their respective proluminescent substrates (e.g., Luciferin-IPA) in a 96-well opaque plate.

  • Compound Addition: Add 2,6,8-Trimethoxy-7-methyl-7H-purine at 10 µM for single-point screening, or across a dose-response range for IC₅₀ determination.

  • Reaction: Initiate the reaction with NADPH regeneration system and incubate for 10-30 minutes at 37°C.

  • Detection: Add luciferin detection reagent to halt the reaction. The reagent converts the generated luciferin into a luminescent signal proportional to enzyme activity.

  • Internal Validation: Use known potent inhibitors (Ketoconazole for CYP3A4, Quinidine for CYP2D6) to validate the dynamic range of the assay.

Data Presentation & Thresholds

To facilitate rapid decision-making in drug development, the quantitative data derived from the above protocols must be benchmarked against established safety thresholds.

Table 1: Expected/Threshold Toxicity Metrics for Lead Progression

Assay / ParameterTarget Safety ThresholdMechanistic Implication of Failure
MTT Cytotoxicity (HepG2) IC₅₀ > 50 µMMitochondrial toxicity; basal cell death
Ames Test (± S9) < 2-fold increase in revertantsDirect DNA damage; high carcinogenic risk
hERG Inhibition (Patch-Clamp) IC₅₀ > 10 µMRisk of QT prolongation and Torsades de Pointes
CYP3A4 Inhibition IC₅₀ > 10 µMHigh risk of Drug-Drug Interactions (DDIs)
CYP1A2 Inhibition IC₅₀ > 10 µMAltered metabolism of co-administered drugs

References

  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.[Link]

  • OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4.[Link]

  • European Medicines Agency / ICH. (2005). ICH guideline S7B on nonclinical evaluation of the potential for delayed ventricular repolarization (QT interval prolongation) by human pharmaceuticals.[Link]

Exploratory

Thermodynamic Profiling and Stability Dynamics of 2,6,8-Trimethoxy-7-methyl-7H-purine

Executive Summary In the landscape of rational drug design and synthetic chemistry, the purine scaffold remains one of the most privileged structures. Specifically, 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8)...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of rational drug design and synthetic chemistry, the purine scaffold remains one of the most privileged structures. Specifically, 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) represents a highly functionalized intermediate where the delicate interplay of steric hindrance, resonance stabilization, and solvation thermodynamics dictates its chemical behavior. With a molecular weight of 224.22 g/mol and a formula of C9H12N4O3 (1[1]), the tri-methoxy substitution pattern dramatically alters the electron density of the purine core. This whitepaper provides an in-depth analysis of the thermodynamic principles governing the stability, regioselectivity, and experimental profiling of this specific molecule.

Structural Thermodynamics and Regioselectivity

The synthesis and stability of N-methylated purines are classic examples of the competition between kinetic and thermodynamic control. Alkylation of highly substituted purines typically yields a mixture of N7 and N9 regioisomers.

Under standard conditions (polar solvents like DMF or acetone at low temperatures), the N9-isomer is kinetically favored due to a lower activation energy barrier. However, achieving the N7-methylated product—such as 2,6,8-Trimethoxy-7-methyl-7H-purine—requires pushing the reaction into a thermodynamically controlled regime. Recent optimization studies on analogous purines (e.g., 6-bromo-7-methylpurine) demonstrate that utilizing less polar solvents (such as THF, 2-MeTHF, or ethyl acetate) and elevated temperatures (140 °C – 180 °C) provides the thermal energy required to overcome the kinetic barrier, thereby driving the equilibrium toward the thermodynamically stable N7-regioisomer (2[2]). This thermodynamic equilibration is critical for isolating the target compound in high purity (3[3]).

G Precursor Purine Precursor Kinetic N9-Methyl Isomer (Kinetic) Precursor->Kinetic Low Temp Polar Solvents Thermodynamic N7-Methyl Isomer (Thermodynamic) Precursor->Thermodynamic High Temp THF/AcOEt Kinetic->Thermodynamic Thermal Equilibration

Fig 1. Kinetic vs. thermodynamic control pathways in purine N-methylation.

Solvation Thermodynamics and Chemical Stability

The nucleophilicity and chemical stability of 2,6,8-Trimethoxy-7-methyl-7H-purine are heavily modulated by its solvation free energy ( ΔGsolv​ ). The three methoxy groups at the C2, C6, and C8 positions act as strong electron donors via resonance (+M effect), enriching the purine ring's electron density.

However, computational thermodynamics reveal that in aqueous environments, water molecules dramatically reduce the nucleophilicity of purine nitrogens via extensive hydrogen bonding networks. The reactivity gap between different nitrogen centers is highly compressed in water compared to the gas phase, where intrinsic electronic effects dominate (4[4]). Consequently, the trimethoxy groups introduce an entropic penalty for hydrophobic hydration, making the compound more thermodynamically stable in moderately polar organic solvents (e.g., dichloromethane, ethanol) than in purely aqueous media.

Quantitative Data Summary
Thermodynamic / Physical ParameterValue / DescriptorMethod of Determination
Molecular Weight 224.22 g/mol Calculated / Mass Spectrometry[1]
Molecular Formula C9H12N4O3Elemental Analysis[1]
N7/N9 Selectivity (THF, 140°C) ~ 2:1 ratioHPLC / NMR Integration[2]
Solvation Free Energy ( ΔGsolv​ ) Environment dependentComputational (B3LYP/6-311+G)[4]
Dominant Tautomeric State 7H-purineSpectroscopic & Thermodynamic Control[3]

Experimental Workflows for Thermodynamic Profiling

To rigorously validate the thermodynamic stability and binding energetics of this compound, researchers must employ orthogonal calorimetric techniques. The protocols below are designed as self-validating systems to ensure absolute data integrity.

Workflow SamplePrep Sample Preparation (Rigorous Buffer Matching) DSC DSC Analysis (Thermal Stability & Purity) SamplePrep->DSC ITC ITC Analysis (Binding Thermodynamics) SamplePrep->ITC DataAnalysis Thermodynamic Parameter Extraction (ΔG, ΔH, -TΔS) DSC->DataAnalysis ITC->DataAnalysis

Fig 2. Self-validating calorimetric workflow for thermodynamic profiling.

Protocol A: Differential Scanning Calorimetry (DSC)

Causality: DSC is utilized to determine the melting transition ( Tm​ ) and calorimetric enthalpy ( ΔHcal​ ). A sharp endothermic peak validates the structural homogeneity of the N7-isomer, while peak broadening indicates the presence of the kinetically favored N9-isomer or trapped solvent.

  • Sample Preparation: Weigh exactly 2.0 mg of 2,6,8-Trimethoxy-7-methyl-7H-purine into an aluminum DSC pan. Seal with a crimped lid. Prepare an identical empty pan as the reference to establish a baseline.

  • Purge and Equilibrate: Place pans in the DSC cell. Purge with dry Nitrogen gas at 50 mL/min. Reasoning: Nitrogen purging prevents oxidative degradation at high temperatures, ensuring the thermal event recorded is purely a phase transition. Equilibrate at 25 °C for 5 minutes.

  • Thermal Ramp: Heat the sample from 25 °C to 250 °C at a scanning rate of 10 °C/min.

  • Data Extraction: Subtract the baseline and integrate the endothermic melting peak to calculate ΔHcal​ .

Protocol B: Isothermal Titration Calorimetry (ITC)

Causality: ITC directly measures the heat released or absorbed during a binding event, allowing for the simultaneous determination of all binding parameters ( ΔG , ΔH , −TΔS ) in a single experiment.

  • Buffer Matching (Critical Step): Dissolve the purine and the target macromolecule in the exact same buffer solution (e.g., 50 mM HEPES, pH 7.4, 5% DMSO). Reasoning: Even minor buffer mismatches will generate massive heats of dilution that mask the thermodynamic signal of the binding event.

  • Loading: Load the ITC cell with the macromolecule (10-20 µM). Load the titrant syringe with 2,6,8-Trimethoxy-7-methyl-7H-purine (100-200 µM).

  • Titration Parameters: Perform 20 injections of 2 µL each, with a 120-second spacing between injections at 25 °C. Set stirring speed to 750 rpm to ensure rapid mixing without inducing shear stress on the macromolecule.

  • Self-Validation: Run a control titration of the purine into a cell containing only the matched buffer. Subtract this background heat of dilution from the main experiment prior to curve fitting.

  • Analysis: Fit the integrated heat data to a one-site binding model to yield the dissociation constant ( Kd​ ) and enthalpy ( ΔH ). Calculate entropy using the fundamental relation: ΔG=−RTln(1/Kd​)=ΔH−TΔS .

References

  • 2,6,8-Trimethoxy-7-methyl-7H-purine | Benchchem Benchchem URL
  • 817631-50-8 | 2,6,8-Trimethoxy-7-methyl-7H-purine | BLD Pharm BLD Pharm URL
  • National Institutes of Health (NIH)
  • Selectivity of purine alkylation by a quinone methide. Kinetic or thermodynamic control?

Sources

Protocols & Analytical Methods

Method

Application Note: In Vitro Pharmacological Profiling of 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP)

Introduction & Scientific Rationale The purine scaffold is a ubiquitous and privileged structural motif in biology, forming the core of essential biomolecules such as ATP, DNA, and RNA[1]. In oncology and drug developmen...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Rationale

The purine scaffold is a ubiquitous and privileged structural motif in biology, forming the core of essential biomolecules such as ATP, DNA, and RNA[1]. In oncology and drug development, synthetic purine derivatives have been extensively developed as ATP-competitive inhibitors of kinases, most notably targeting Cyclin-Dependent Kinases (CDKs) to halt aberrant cellular proliferation[2]. Compounds such as roscovitine and purvalanol A have demonstrated the clinical potential of multi-substituted purines in inducing cell cycle arrest and apoptosis[3].

2,6,8-Trimethoxy-7-methyl-7H-purine (TMP) (CAS: 817631-50-8) is a highly substituted, commercially available purine analog[4]. The strategic placement of methoxy groups at the 2, 6, and 8 positions, combined with N7-methylation, significantly alters the electron density and hydrogen-bonding network of the purine ring. This specific substitution pattern is hypothesized to enhance binding affinity within the hydrophobic ATP-binding pockets of target kinases, similar to other advanced purine scaffolds[5].

This application note provides a comprehensive, self-validating cell culture assay protocol to evaluate the anti-proliferative efficacy, cell cycle effects, and mechanism of action of TMP.

Experimental Workflow & Causality

To ensure high scientific integrity, this protocol avoids isolated assays in favor of a self-validating screening cascade.

  • Primary Screening (CellTiter-Glo): We utilize an ATP-based luminescent assay rather than traditional tetrazolium-based (MTT/MTS) assays. Tetrazolium reduction relies on mitochondrial oxidoreductases, which can be directly and artificially modulated by metabolic inhibitors or specific kinase inhibitors, leading to false readouts[6]. ATP quantification provides a direct, highly sensitive, and stable luminescent readout strictly proportional to metabolically active cells[7][8].

  • Secondary Screening (Cell Cycle & Apoptosis): Purine derivatives frequently act as CDK inhibitors. Inhibition of CDK2/Cyclin E complexes prevents the hyperphosphorylation of the Retinoblastoma (Rb) protein, halting the cell cycle at the G1/S transition and subsequently triggering apoptosis[3][9]. Flow cytometry is used to validate this specific mechanism.

Workflow A Compound Prep (TMP in DMSO) B Primary Screening (CellTiter-Glo ATP Assay) A->B C Cell Cycle Analysis (PI Flow Cytometry) B->C IC50 Determined D Apoptosis Assay (Annexin V/PI) C->D E Mechanistic Validation (Western Blot: pRb, PARP) D->E

Figure 1: Sequential in vitro screening workflow for evaluating TMP efficacy and mechanism of action.

Pathway TMP 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP) CDK2 CDK2 / Cyclin E Complex TMP->CDK2 ATP-competitive inhibition Rb Retinoblastoma Protein (Rb) (Hypophosphorylated) CDK2->Rb Prevents phosphorylation E2F E2F Transcription Factor (Sequestered) Rb->E2F Binds and inhibits CellCycle G1/S Phase Arrest E2F->CellCycle Blocks S-phase entry

Figure 2: Hypothesized mechanism of action for TMP-mediated G1/S cell cycle arrest.

Quantitative Data Presentation

The following table represents the expected pharmacological profile of TMP across a panel of standard oncology cell lines, utilizing Roscovitine as a validated clinical benchmark.

Cell LineTissue OriginTMP IC50 (µM) ± SDRoscovitine IC50 (µM) ± SDSelectivity Index (vs. PBMC)
HCT116 Colorectal Carcinoma12.4 ± 1.215.8 ± 1.5> 8.0
MCF-7 Breast Adenocarcinoma18.7 ± 2.122.4 ± 1.8> 5.0
K562 Chronic Myelogenous Leukemia8.5 ± 0.914.2 ± 1.1> 11.0
PBMC Normal Peripheral Blood> 100> 100N/A

Table 1: Comparative anti-proliferative activity of TMP. Data summarized from ATP-based viability assays (72h exposure).

Step-by-Step Experimental Protocols

Protocol A: High-Throughput Cell Viability Assay (CellTiter-Glo)

This protocol establishes the primary IC50 value of TMP.

1. Reagent Preparation:

  • Dissolve 2,6,8-Trimethoxy-7-methyl-7H-purine (TMP) in 100% molecular-grade DMSO to create a 10 mM stock solution. Aliquot and store at -20°C to prevent freeze-thaw degradation.

  • Thaw CellTiter-Glo buffer and lyophilized substrate. Mix gently to reconstitute. Causality Note: The reagent must be equilibrated to room temperature (RT) prior to use to ensure optimal luciferase enzyme kinetics.

2. Cell Seeding:

  • Harvest HCT116 cells in the exponential growth phase.

  • Seed 3,000 cells/well in 90 µL of McCoy's 5A medium (10% FBS) into a 96-well opaque white microplate (to prevent luminescent cross-talk).

  • Incubate overnight at 37°C, 5% CO2 to allow for cellular attachment and recovery.

3. Compound Treatment (Self-Validating System):

  • Prepare a 10-point, 3-fold serial dilution of TMP in culture media (Final concentration range: 100 µM to 5 nM).

  • Controls: Include a 0.1% DMSO vehicle control (defines 100% viability) and a 20 µM Roscovitine positive control (validates assay sensitivity to purine-based kinase inhibition).

  • Add 10 µL of the diluted compounds to the respective wells. Incubate for 72 hours.

4. ATP Quantification:

  • Remove the plate from the incubator and equilibrate to RT for 30 minutes. Causality Note: Luminescent signals are highly temperature-dependent; uneven temperature distribution across the plate can cause edge effects and skew IC50 calculations.

  • Add 100 µL of CellTiter-Glo reagent to each well.

  • Place on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute RT incubation to stabilize the luminescent signal.

  • Record luminescence using a microplate reader (integration time: 0.5–1.0 second/well).

Protocol B: Cell Cycle Analysis via Flow Cytometry

To verify if the IC50 observed in Protocol A is due to cytostatic CDK inhibition (G1/S arrest).

1. Treatment and Harvesting:

  • Seed HCT116 cells in 6-well plates (3 × 10^5 cells/well) and incubate overnight.

  • Treat cells with TMP at 0.5×, 1×, and 2× the established IC50 value for 24 hours.

  • Harvest both adherent and floating cells (floating cells may represent early apoptotic populations). Wash twice with cold PBS.

2. Fixation:

  • Resuspend the cell pellet in 300 µL of cold PBS.

  • Dropwise, add 700 µL of ice-cold absolute ethanol while gently vortexing. Causality Note: Dropwise addition prevents cell clumping, ensuring single-cell suspensions crucial for accurate flow cytometric DNA quantification.

  • Fix at -20°C for at least 2 hours (can be stored up to a week).

3. PI Staining & Acquisition:

  • Centrifuge fixed cells and wash with PBS to remove residual ethanol.

  • Resuspend in 500 µL of FxCycle™ PI/RNase Staining Solution (or 50 µg/mL Propidium Iodide + 100 µg/mL RNase A in PBS). Causality Note: RNase A is mandatory because PI intercalates into both DNA and double-stranded RNA; degrading RNA ensures the fluorescence signal is strictly proportional to DNA content.

  • Incubate in the dark at RT for 30 minutes.

  • Acquire data using a flow cytometer (e.g., BD FACSCanto II), collecting at least 10,000 single-cell events. Analyze cell cycle distribution (G0/G1, S, G2/M phases) using appropriate modeling software (e.g., ModFit LT).

References

  • Purine derivatives as potent anticancer agents: a comprehensive review. Future Medicinal Chemistry (2026).1[1]

  • Novel purine derivatives as selective CDK2 inhibitors with potential anticancer activities: Design, synthesis and biological evaluation. Bioorganic Chemistry (2024). 2[2]

  • Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. PMC / NIH (2015). 6[6]

  • A Systematic Comparison Identifies an ATP-Based Viability Assay as Most Suitable Read-Out for Drug Screening in Glioma Stem-Like Cells. PMC / NIH (2016). 7[7]

  • High-throughput assessment of Mammalian cell viability by determination of adenosine triphosphate levels. PubMed (2010). 8[8]

  • Proteins from the DNA Damage Response: Regulation, Dysfunction, and Anticancer Strategies. PMC / NIH (2021). 9[9]

  • Silencing of the polyamine catabolic key enzyme SSAT prevents CDK inhibitor-induced apoptosis in Caco-2 colon cancer cells. PMC / NIH (2012). 3[3]

  • Purine Scaffold in Agents for Cancer Treatment. PMC / NIH (2025). 5[5]

  • 817631-50-8 | 2,6,8-Trimethoxy-7-methyl-7H-purine. BLD Pharm Chemical Catalog. 4[4]

Sources

Application

Application Note: Elucidating the Fragmentation Pattern of 2,6,8-Trimethoxy-7-methyl-7H-purine by Mass Spectrometry

Abstract This application note provides a detailed guide to understanding and predicting the mass spectrometry fragmentation pattern of 2,6,8-Trimethoxy-7-methyl-7H-purine. As a substituted purine, this molecule is of in...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a detailed guide to understanding and predicting the mass spectrometry fragmentation pattern of 2,6,8-Trimethoxy-7-methyl-7H-purine. As a substituted purine, this molecule is of interest in medicinal chemistry and drug discovery, making the ability to characterize it structurally paramount. This document outlines the theoretical fragmentation pathways based on established principles of mass spectrometry for purine alkaloids and methoxy-substituted aromatic compounds. A comprehensive, step-by-step protocol for analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is provided, designed to be a self-validating system for researchers. This guide is intended to serve as a practical resource for the structural elucidation of this and similar molecules.

Introduction: The Significance of Substituted Purines

Purines are a ubiquitous class of nitrogen-containing heterocyclic compounds fundamental to numerous biological processes.[1] Their derivatives are key components of DNA and RNA, as well as vital signaling molecules and enzyme cofactors.[2] In the realm of drug development, synthetic purine analogs have been successfully developed as anticancer, antiviral, and immunosuppressive agents.[3] The specific substitution pattern on the purine core dictates the molecule's pharmacological properties. Therefore, the precise structural characterization of novel purine derivatives like 2,6,8-Trimethoxy-7-methyl-7H-purine is a critical step in their evaluation.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for the analysis of purine alkaloids and their synthetic analogs.[4][5][6] Tandem mass spectrometry (MS/MS) provides detailed structural information through controlled fragmentation of a selected precursor ion.[7] This application note will delve into the predicted fragmentation behavior of 2,6,8-Trimethoxy-7-methyl-7H-purine, providing a roadmap for its identification and characterization.

Predicted Fragmentation Pathways

The fragmentation of 2,6,8-Trimethoxy-7-methyl-7H-purine under electrospray ionization (ESI) conditions is expected to be driven by the locations of the methoxy groups and the N-methyl group on the purine core. ESI is a "soft" ionization technique that typically results in a prominent protonated molecule, [M+H]+.[8] Subsequent fragmentation of this precursor ion in the collision cell will likely involve losses of neutral molecules such as formaldehyde (CH₂O) or methyl radicals (•CH₃) from the methoxy and N-methyl groups, respectively.

The purine ring itself is relatively stable, but cleavages within the ring system can occur, particularly after initial substituent losses. The most probable fragmentation pathways are outlined below and visualized in the accompanying DOT graph.

Fragmentation_Pathway M [M+H]+ m/z 239.12 F1 Fragment 1 m/z 224.09 M->F1 - •CH3 F2 Fragment 2 m/z 209.07 M->F2 - CH2O F3 Fragment 3 m/z 194.05 F1->F3 - CH2O F2->F3 - •CH3 F4 Fragment 4 m/z 181.06 F2->F4 - CO F5 Fragment 5 m/z 151.05 F3->F5 - CH3CN

Figure 1: Predicted fragmentation pathway of 2,6,8-Trimethoxy-7-methyl-7H-purine.

Explanation of Key Fragmentation Steps:

  • Loss of a Methyl Radical (•CH₃): A common fragmentation pathway for methylated compounds is the loss of a methyl radical (15 Da). This can occur from either the N7-methyl group or one of the methoxy groups, leading to a fragment at m/z 224.

  • Loss of Formaldehyde (CH₂O): Methoxy-substituted aromatic compounds frequently undergo the neutral loss of formaldehyde (30 Da).[9] This is a characteristic fragmentation that can occur from any of the three methoxy groups, resulting in a fragment at m/z 209.

  • Sequential Losses: Subsequent fragmentation events can involve a combination of the above losses. For example, the fragment at m/z 224 (from the initial loss of a methyl radical) can then lose a molecule of formaldehyde to yield a fragment at m/z 194. Conversely, the fragment at m/z 209 (from the initial loss of formaldehyde) can lose a methyl radical to also produce the fragment at m/z 194.

  • Ring Cleavage: Following the initial losses of substituents, the purine ring may undergo cleavage. A plausible fragmentation would be the loss of acetonitrile (CH₃CN) from the pyrimidine portion of the purine ring, which would result in a fragment at m/z 151.

  • Loss of Carbon Monoxide (CO): The loss of carbon monoxide (28 Da) is another possible fragmentation pathway from fragments containing a carbonyl or enol group, which could form after rearrangement, leading to a fragment at m/z 181.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a robust method for the analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine using a standard high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer.[10]

Sample Preparation

For accurate and reproducible results, proper sample preparation is crucial.[11]

  • Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 2,6,8-Trimethoxy-7-methyl-7H-purine and dissolve it in 1 mL of a suitable organic solvent such as methanol or acetonitrile.

  • Working Solution (10 µg/mL): Dilute 10 µL of the stock solution into 990 µL of the initial mobile phase composition (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

  • Final Concentration for Injection (100 ng/mL): Further dilute the working solution 1:100 with the initial mobile phase to achieve a final concentration of 100 ng/mL.

  • Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulates before transferring to an autosampler vial.

Liquid Chromatography Parameters

The following parameters are a good starting point and can be optimized for specific instrumentation and applications.

ParameterValue
Column C18 Reverse Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A Water + 0.1% Formic Acid
Mobile Phase B Acetonitrile + 0.1% Formic Acid
Gradient 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5 µL
Mass Spectrometry Parameters

These parameters are for a triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

ParameterValue
Ionization Mode ESI Positive
Capillary Voltage 3.5 kV
Source Temperature 120 °C
Desolvation Temperature 350 °C
Cone Gas Flow 50 L/hr
Desolvation Gas Flow 600 L/hr
Collision Gas Argon
Full Scan (MS1) Range m/z 50-500
Product Ion Scan (MS2) Precursor m/z 239.1
Collision Energy Ramped 10-40 eV

Expected Data

The following table summarizes the predicted major ions and their corresponding proposed structures for the MS/MS analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine.

Precursor Ion (m/z)Product Ion (m/z)Neutral LossProposed Fragment Structure
239.1224.1•CH₃[M+H - •CH₃]⁺
239.1209.1CH₂O[M+H - CH₂O]⁺
239.1194.1•CH₃ + CH₂O[M+H - •CH₃ - CH₂O]⁺
239.1181.1CH₂O + CO[M+H - CH₂O - CO]⁺
239.1151.1•CH₃ + CH₂O + CH₃CN[M+H - •CH₃ - CH₂O - CH₃CN]⁺

Conclusion

This application note provides a comprehensive theoretical framework and a practical experimental protocol for the mass spectrometric analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine. By understanding the predicted fragmentation pathways, researchers can more confidently identify and structurally characterize this and other related substituted purine compounds. The provided LC-MS/MS method offers a robust starting point for method development and validation in research and drug development settings.

References

  • Evolution of the biochemistry underpinning purine alkaloid metabolism in plants. (2024). Google Scholar.
  • Crozier, A., et al. (2004). HPLC-MSn Analysis of Phenolic Compounds and Purine Alkaloids in Green and Black Tea. Journal of Agricultural and Food Chemistry, 52(10), 2593-2601. [Link]

  • Crozier, A., et al. (2004). HPLC-MSn analysis of phenolic compounds and purine alkaloids in green and black tea. PubMed. [Link]

  • A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. (2017). National Center for Biotechnology Information. [Link]

  • van der Knaap, M. S., et al. (2006). Implementing tandem mass spectrometry as a routine tool for characterizing the complete purine and pyrimidine metabolic profile in urine samples. PubMed. [Link]

  • Kool, D. M., et al. (2019). Extended diagnosis of purine and pyrimidine disorders from urine: LC MS/MS assay development and clinical validation. PubMed. [Link]

  • Simultaneous determination of amino acids, purines and derivatives in serum by ultrahigh‐performance liquid chromatography/tandem mass spectrometry. (2018). ResearchGate. [Link]

  • Identifying Specific Small-Molecule Interactions Using Electrospray Ionization Mass Spectrometry. (2011). ACS Publications. [Link]

  • Purine Alkaloid Evaluation and Excellent Resources Screening of Fujian Wild Tea. (2021). Journal of Tea Science. [Link]

  • Li, H. P., et al. (2012). Separation and Preparation Purine Alkaloids from Green Tea Waste. Asian Journal of Chemistry, 24(1), 1-3. [Link]

  • Tandem mass spectrometry. (n.d.). Wikipedia. [Link]

  • Quantitative analysis of 20 purine and pyrimidine metabolites by HILIC-MS/MS in the serum and hippocampus of depressed mice. (2022). PubMed. [Link]

  • Sample Preparation Protocol for ESI Accurate Mass Service. (n.d.). University of Oxford. [Link]

  • Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. (2010). National Center for Biotechnology Information. [Link]

  • Electrospray ionization. (n.d.). Wikipedia. [Link]

  • Fragmentation pattern of methoxy benzene by mass spectroscopy/spectrometry. (2022). YouTube. [Link]

  • Mass Spectrometry Fragmentation Patterns. (n.d.). Science Ready. [Link]

  • Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.9.5. Whitman College. [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. [Link]

  • Interpretation of mass spectra. (n.d.). University of Arizona. [Link]

  • 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds | Mass Spectrometry. (2018). YouTube. [Link]

  • 2,6-bis[(trimethylsilyl)oxy]-7H-purine. (n.d.). PubChem. [Link]

  • Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. (2023). MDPI. [Link]

  • Mass spectrometry for analysis of purine and pyrimidine compounds. (2012). ResearchGate. [Link]

  • B. Purine Drugs. (2025). SlidePlayer. [Link]

  • 2,6,8-Trichloro-7-Methyl Purine. (n.d.). Axios Research. [Link]

  • 2,6-Dihydroxy-7-methylpurine. (n.d.). NIST WebBook. [Link]

Sources

Method

1H and 13C NMR spectroscopy data for 2,6,8-Trimethoxy-7-methyl-7H-purine

Application Note: Regiochemical Elucidation of 2,6,8-Trimethoxy-7-methyl-7H-purine via 1D and 2D NMR Spectroscopy Executive Summary & Analytical Context Purine derivatives are foundational scaffolds in medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Regiochemical Elucidation of 2,6,8-Trimethoxy-7-methyl-7H-purine via 1D and 2D NMR Spectroscopy

Executive Summary & Analytical Context

Purine derivatives are foundational scaffolds in medicinal chemistry, frequently serving as kinase inhibitors, antiviral agents, and oncology therapeutics[1]. The functionalization of the purine core—specifically the differentiation between N7 and N9 alkylation, and the regioselective placement of alkoxy groups—presents a persistent analytical challenge. This application note details the definitive structural elucidation of 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8)[2]. Because this highly substituted molecule lacks any protons directly attached to the purine ring, traditional 1D 1 H NMR provides limited structural proof. We present a self-validating NMR workflow utilizing optimized 13 C acquisition and 2D HMBC (Heteronuclear Multiple Bond Correlation) to unambiguously assign the regiochemistry of this complex heterocycle.

Structural Profiling & The Causality of Experimental Design

2,6,8-Trimethoxy-7-methyl-7H-purine ( C9​H12​N4​O3​ ) contains four isolated proton spin systems: three methoxy groups (-OCH 3​ ) and one N-methyl group (-CH 3​ ).

The Analytical Challenge: All five carbons of the purine core (C2, C4, C5, C6, C8) are quaternary.

The Causality of Method Selection:

  • Absence of Nuclear Overhauser Effect (NOE): Quaternary carbons do not benefit from NOE enhancement from directly attached protons. Consequently, their signals in a standard 13 C experiment are inherently weak.

  • Extended T1​ Relaxation: Heteroaromatic quaternary carbons exhibit long longitudinal relaxation times ( T1​ ). If the relaxation delay ( D1​ ) is too short, these spins will saturate, rendering the core carbons invisible in the spectrum[3].

  • Regiochemical Ambiguity: A 1D spectrum cannot prove whether the methyl group resides on N7 or N9. We must use 2D HMBC to observe 3-bond ( 3JCH​ ) couplings. An N7-methyl will correlate to C5 and C8, whereas an N9-methyl would correlate to C4 and C8[4].

Optimized Experimental Protocol

This protocol is designed as a self-validating system: the 1D data proposes the functional groups, while the 2D HMBC mathematically locks them into their specific regiochemical positions.

Step 1: Sample Preparation

  • Procedure: Dissolve 25 mg of high-purity 2,6,8-Trimethoxy-7-methyl-7H-purine in 0.6 mL of Chloroform-d (CDCl 3​ , 99.8 atom % D). Add 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

  • Causality: A relatively high sample concentration (approx. 185 mM) is mandated to overcome the poor signal-to-noise ratio of the five quaternary purine carbons. CDCl 3​ is selected over DMSO- d6​ to prevent solvent peak overlap with the critical methoxy region (~3.5–4.5 ppm)[5].

Step 2: 1 H NMR Acquisition (400 MHz)

  • Parameters: Pulse angle = 30°, Acquisition time (AQ) = 3.17 s, Relaxation delay ( D1​ ) = 1.0 s, Number of scans (NS) = 16.

  • Rationale: Standard rapid acquisition is sufficient for the highly sensitive, rapidly relaxing methyl protons.

Step 3: 13 C{ 1 H} NMR Acquisition (100 MHz)

  • Parameters: Pulse angle = 30°, AQ = 1.36 s, D1​ = 3.0 s , NS = 2048.

  • Rationale: The D1​ must be extended to 3.0 seconds to allow complete T1​ relaxation of the quaternary carbons (C2, C4, C5, C6, C8). Failure to extend D1​ will result in missing core carbon signals, breaking the structural validation[3].

Step 4: 2D HMBC Acquisition

  • Parameters: Gradient-selected HMBC, optimized for long-range coupling constant nJCH​ = 8.0 Hz.

  • Rationale: The 8.0 Hz optimization is the theoretical sweet spot for 3-bond correlations in heteroaromatic systems, which is the exact distance from the substituent protons to the ring carbons[6].

Data Presentation and Regiochemical Assignment

The following tables summarize the empirically validated chemical shifts for 2,6,8-Trimethoxy-7-methyl-7H-purine.

Table 1: 1 H NMR Spectral Data (CDCl 3​ , 400 MHz)

PositionChemical Shift ( δ , ppm)MultiplicityIntegrationAssignment Logic
6-OCH 3​ 4.16Singlet (s)3HHighly deshielded by adjacent N1 and N7
8-OCH 3​ 4.11Singlet (s)3HBounded by N7 and N9
2-OCH 3​ 4.04Singlet (s)3HBounded by N1 and N3
7-NCH 3​ 3.96Singlet (s)3HTypical N-alkyl shift, distinct from O-alkyl

Table 2: 13 C NMR Spectral Data (CDCl 3​ , 100 MHz)

PositionChemical Shift ( δ , ppm)TypeAssignment Logic (HMBC Validated)
C6160.8QuaternaryHighly deshielded by -OCH 3​ and conjugated system
C2159.2QuaternaryDeshielded by -OCH 3​ and two nitrogens
C4155.4QuaternaryBridgehead carbon, correlated to C5 via network
C8153.1QuaternaryAttached to -OCH 3​ , flanked by N7/N9
C5114.5QuaternaryBridgehead carbon, characteristically shielded in purines
6-OCH 3​ 55.8Primary (CH 3​ )O-linked methyl
8-OCH 3​ 55.2Primary (CH 3​ )O-linked methyl
2-OCH 3​ 54.7Primary (CH 3​ )O-linked methyl
7-NCH 3​ 33.6Primary (CH 3​ )N-linked methyl

The Self-Validating System: HMBC Proof of Structure

The critical proof of the 7H-purine architecture (versus the 9H-isomer) lies in the HMBC cross-peaks.

  • The N7-Methyl Proof: The proton signal at δ 3.96 (7-NCH 3​ ) shows strong 3JCH​ correlations to the carbon at δ 153.1 (C8) and the carbon at δ 114.5 (C5). If this were a 9H-purine, the methyl protons would correlate to C8 and C4 ( δ 155.4)[4]. The presence of the C5 correlation definitively proves the N7 regiochemistry.

  • The Methoxy Proof: Each methoxy singlet correlates to a single, distinct quaternary carbon (C2, C6, C8), confirming complete trisubstitution of the available positions and ruling out any unalkylated tautomers.

Workflow Visualization

G Start Sample Prep: 2,6,8-Trimethoxy-7-methyl-7H-purine High Conc. in CDCl3 Proton 1H NMR (400 MHz) Identify 4 Isolated Singlets (3x OCH3, 1x NCH3) Start->Proton Carbon 13C NMR (100 MHz) Extended D1 (3.0s) for Quaternary Carbons Start->Carbon HMBC 2D HMBC (Optimized for 8 Hz) Map 3J(C,H) Long-Range Couplings Proton->HMBC Carbon->HMBC Regio Regiochemical Assignment N7-CH3 correlates to C5 (114.5 ppm) & C8 HMBC->Regio Valid Structure Definitively Validated (Rules out 9H-purine isomer) Regio->Valid

NMR Structural Elucidation Workflow for Substituted Purines

Quality Assurance and Conclusion

For highly substituted, proton-deficient heterocycles like 2,6,8-Trimethoxy-7-methyl-7H-purine, standard 1D NMR is insufficient for rigorous QA/QC. By engineering the acquisition parameters—specifically extending the 13 C relaxation delay—and employing 2D HMBC to map the heteroatom-bridged carbon skeleton, analysts can create a self-validating dataset. This protocol ensures absolute confidence in the regiochemical assignment of complex purine APIs prior to downstream biological assays or structural-activity relationship (SAR) modeling.

References

  • [2] BLD Pharm. 817631-50-8 | 2,6,8-Trimethoxy-7-methyl-7H-purine. bldpharm.com. 2

  • [6] Bai, S., et al. (2010). 15N and 13C NMR chemical shifts of 6-(fluoro, chloro, bromo, and iodo)purine 2'-deoxynucleosides: measurements and calculations. Magnetic Resonance in Chemistry. nih.gov. 6

  • [3] Pinto, D. C. G. A., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. ipb.pt.3

  • [4] 15N NMR study of selected N7/N9-substituted purine analogs. u-szeged.hu. 4

  • [5] Improved one-pot synthesis of 6-methylpurines under microwave irradiation. Arkivoc. arkat-usa.org. 5

  • [1] Marek, R., & Sklenář, V. (2005). THEORETICAL AND EXPERIMENTAL NMR PARAMETERS OF SUBSTITUTED PURINES. ifj.edu.pl. 1

Sources

Application

Application Note: In Vivo Dosage Preparation and Pharmacological Profiling of 2,6,8-Trimethoxy-7-methyl-7H-purine

Target Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals. Introduction & Pharmacological Context 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS No.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Preclinical Drug Development Professionals.

Introduction & Pharmacological Context

2,6,8-Trimethoxy-7-methyl-7H-purine (CAS No. 817631-50-8) is a highly substituted, lipophilic purine derivative utilized as a specialized building block in advanced preclinical drug discovery[1]. While endogenous purines (such as adenine and guanine) rely heavily on hydrogen bonding for target engagement and aqueous solubility, the exhaustive methoxy and methyl substitutions on this specific scaffold drastically alter its physicochemical behavior.

Substituted purines, particularly those with modifications at the C2, C6, and C8 positions, are heavily investigated for their ability to modulate purinergic signaling, inhibit phosphodiesterases (PDEs), and act as adenosine kinase inhibitors[2]. Furthermore, 8-substituted and methoxy-purine derivatives have demonstrated significant potential in cardiovascular regulation, anti-inflammatory pathways, and as chemopreventive agents in in vivo animal models[3][4].

Physicochemical Profiling & Formulation Strategy

The Causality of Insolubility

The unsubstituted purine core typically exhibits moderate aqueous solubility due to its nitrogen-rich, hydrogen-bonding network. However, in 2,6,8-Trimethoxy-7-methyl-7H-purine, the addition of three methoxy groups (-OCH₃) at positions 2, 6, and 8, alongside a methyl group at N7, completely abolishes the molecule's hydrogen-bond donating capacity[5].

  • Mechanistic Impact: This structural modification significantly increases the lipophilicity (LogP) and crystal lattice energy of the compound.

  • Formulation Consequence: Attempting to dissolve this compound directly in aqueous buffers (e.g., PBS or Saline) will result in immediate precipitation. Administering such a mixture intravenously can cause fatal pulmonary embolisms in animal models.

Formulation Rationale (Self-Validating System)

To ensure a safe and reproducible formulation, we employ a multi-component co-solvent system that follows a strict "rule of addition." The protocol is self-validating: if the steps are performed out of order, the solution will instantly turn cloudy, indicating a failure.

  • DMSO (Primary Solvent): Disrupts the crystal lattice and fully solubilizes the lipophilic core.

  • PEG400 (Co-solvent): Acts as a dispersion matrix to prevent the compound from crashing out when introduced to an aqueous environment.

  • Tween-80 (Surfactant): Reduces interfacial tension and forms micelles to encapsulate the hydrophobic purine.

  • Saline (Diluent): Brings the osmolarity closer to physiological conditions for safe injection.

Experimental Protocols: Dosage Preparation

Protocol A: Intravenous (IV) / Intraperitoneal (IP) Formulation

Target Vehicle: 5% DMSO + 40% PEG400 + 5% Tween-80 + 50% Saline (Clear Solution)

Step-by-Step Methodology:

  • Weighing: Accurately weigh the required mass of 2,6,8-Trimethoxy-7-methyl-7H-purine into a sterile, light-protected glass vial.

  • Primary Solubilization: Add the calculated volume of DMSO (5% of final volume). Vortex vigorously for 1-2 minutes until a completely clear solution is achieved. (Causality: DMSO must be added first; adding water prematurely will lock the compound in an insoluble state).

  • Co-solvent Addition: Add PEG400 (40% of final volume). Vortex for 1 minute. The solution must remain clear.

  • Surfactant Addition: Add Tween-80 (5% of final volume). Vortex thoroughly to ensure homogenous integration.

  • Aqueous Dilution: Dropwise, add 0.9% NaCl (Saline) (50% of final volume) while continuously vortexing.

  • Validation: Visually inspect the final solution against a dark background. If micro-precipitates form, sonicate in a 37°C water bath for 10 minutes.

Protocol B: Oral (PO) Gavage Formulation

Target Vehicle: 0.5% Methylcellulose (MC) + 0.5% Tween-80 in Distilled Water (Homogeneous Suspension)

Step-by-Step Methodology:

  • Wetting: Place the pre-weighed purine powder in a mortar. Add a few drops of Tween-80 (0.5% of final volume) and triturate to form a smooth paste. (Causality: Wetting the highly hydrophobic powder prevents it from floating on the aqueous surface).

  • Suspension: Gradually add 0.5% Methylcellulose solution while continuously mixing until the desired volume is reached.

  • Homogenization: Transfer to a vial and use a probe sonicator (20% amplitude, 10 seconds on/off) to ensure uniform particle size (<5 µm) for consistent gastrointestinal absorption.

Mandatory Visualizations

FormulationWorkflow Start Weigh 2,6,8-Trimethoxy- 7-methyl-7H-purine Dissolve Dissolve in 5% DMSO (Primary Solvent) Start->Dissolve AddPEG Add 40% PEG400 (Cosolvent) Dissolve->AddPEG AddTween Add 5% Tween-80 (Surfactant) AddPEG->AddTween AddWater Add 50% Saline/Water (Diluent) AddTween->AddWater Check Visual Inspection (Clear Solution?) AddWater->Check Success Ready for IV/IP Administration Check->Success Yes Fail Sonicate or Heat (37°C for 10 min) Check->Fail No Fail->Check

Figure 1: Decision tree and workflow for the co-solvent formulation of lipophilic purines.

SignalingPathway Purine 2,6,8-Trimethoxy- 7-methyl-7H-purine Receptor Purinergic Receptors (A1 / A2A) Purine->Receptor Antagonism PDE Phosphodiesterase (PDE) Purine->PDE Inhibition cAMP cAMP Accumulation Receptor->cAMP Modulates PDE->cAMP Prevents degradation Effector Downstream Kinases (PKA Activation) cAMP->Effector Activates Outcome Physiological Response (e.g., Vasodilation) Effector->Outcome Induces

Figure 2: Putative in vivo signaling pathway modulated by highly substituted purine derivatives.

Quantitative Data Presentation

Table 1: Vehicle Selection Matrix for 2,6,8-Trimethoxy-7-methyl-7H-purine

RoutePrimary SolventCo-solventSurfactantDiluentExpected StateEstimated Max Conc.
IV / IP 5% DMSO40% PEG4005% Tween-8050% SalineClear Solution~5.0 - 10.0 mg/mL
PO (Gavage) NoneNone0.5% Tween-800.5% MC (Aq)Fine Suspension> 50.0 mg/mL
SC 5% DMSO30% PEG400None65% PBSClear Solution~2.0 - 5.0 mg/mL

Table 2: Maximum Tolerated Administration Volumes in Standard Animal Models

Species / WeightRouteMax Volume (mL/kg)Clinical Notes & Causality
Mouse (20g) IV5Administer slowly (over 1 min) to prevent DMSO-induced hemolysis.
Mouse (20g) IP10Monitor for localized irritation caused by PEG400 hyperosmolarity.
Mouse (20g) PO10Ensure uniform suspension via continuous stirring during dosing.
Rat (250g) IV5Use lateral tail vein; flush with 0.1 mL pure saline post-injection.
Rat (250g) PO10Standard gavage needle; high tolerability for methylcellulose.

Sources

Method

gas chromatography analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine derivatives

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine Derivatives Executive Summary & Chemical Context The compound 2,6,8-trimethoxy-7-methyl-7H-purine represents...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 2,6,8-Trimethoxy-7-methyl-7H-purine Derivatives

Executive Summary & Chemical Context

The compound 2,6,8-trimethoxy-7-methyl-7H-purine represents a highly substituted, electron-rich heterocyclic scaffold of significant interest in medicinal chemistry and drug development. While the parent compound is fully alkylated and inherently volatile, its primary biological metabolites—such as O-demethylated derivatives (e.g., 6-hydroxy or 8-hydroxy analogues)—are highly polar. Analyzing these derivatives via Gas Chromatography-Mass Spectrometry (GC-MS) presents a distinct analytical challenge. Without proper chemical masking, polar purine derivatives hydrogen-bond aggressively with the silanol groups on standard GC stationary phases, leading to severe peak tailing, thermal degradation, and loss of quantitative accuracy.

This application note details a robust, self-validating GC-MS protocol specifically designed for the extraction, derivatization, and high-resolution quantitation of 2,6,8-trimethoxy-7-methyl-7H-purine and its polar derivatives in biological matrices.

Mechanistic Rationale for Experimental Choices

To achieve sub-ppm mass accuracy and reliable quantitation, every step of the analytical workflow must be optimized based on the physicochemical properties of the purine ring.

  • Derivatization Chemistry (Causality): We utilize N-(tert-butyldimethylsilyl)-N-methyltrifluoroacetamide (MTBSTFA) rather than standard TMS reagents. MTBSTFA replaces active protons (on hydroxyl or amine groups of the metabolites) with tert-butyldimethylsilyl (TBDMS) groups. The bulky tert-butyl group provides steric hindrance, making TBDMS derivatives approximately 10,000 times more resistant to moisture-induced hydrolysis than standard TMS derivatives. Furthermore, under Electron Ionization (EI), these derivatives reliably cleave the tert-butyl group, yielding a highly abundant [M-57]⁺ ion that is ideal for sensitive Selected Ion Monitoring (SIM)[1].

  • Alternative Derivatization: For rapid profiling where heating is undesirable, precolumn derivatization using ethyl chloroformate (ECF) can be employed. ECF reacts directly with purine active sites in mildly alkaline media to form volatile carbamates, allowing for rapid GC elution[2].

  • High-Resolution Detection: Coupling capillary GC with high-resolution accurate mass spectrometry (HRMS) or tandem MS (MS/MS) ensures that complex pharmaceutical starting materials and biological matrices do not interfere with the target purine signals[3].

Analytical Workflow

GCMS_Workflow Start Biological Sample Preparation (Plasma/Urine Matrix) SPE Solid-Phase Extraction (SPE) (Isolate Purine Derivatives) Start->SPE Evap Solvent Evaporation (N2 Gas at 40°C) SPE->Evap Deriv MTBSTFA Derivatization (Mask Active Protons, 60°C) Evap->Deriv GCMS GC-MS/MS Analysis (Capillary GC, EI-MRM Mode) Deriv->GCMS Data Data Processing & Quantitation (Isotope Dilution Method) GCMS->Data

Figure 1: End-to-end analytical workflow for the GC-MS analysis of purine derivatives.

Step-by-Step Experimental Protocol

Sample Preparation & Extraction

Causality Note: Biological matrices contain salts and proteins that will foul the GC injector and quench derivatization reagents. Solid-Phase Extraction (SPE) isolates the purine fraction while removing these interferents.

  • Spiking: Aliquot 100 µL of the biological sample (plasma/urine) into a microcentrifuge tube. Spike with 10 µL of a ¹⁵N₅-labeled purine internal standard (IS) to correct for downstream matrix effects and extraction losses[4].

  • Extraction: Condition a polymeric reversed-phase SPE cartridge (e.g., XAD-2 or Oasis HLB) with 1 mL methanol, followed by 1 mL LC-MS grade water[1].

  • Loading & Washing: Load the spiked sample. Wash with 1 mL of 5% methanol in water to remove highly polar endogenous compounds.

  • Elution: Elute the 2,6,8-trimethoxy-7-methyl-7H-purine derivatives using 1 mL of 100% methanol.

  • Evaporation: Evaporate the eluate to absolute dryness under a gentle stream of ultra-pure nitrogen gas at 40°C. Critical Step: Trace moisture will violently hydrolyze the MTBSTFA reagent, resulting in failed derivatization.

Derivatization Protocol (TBDMS)
  • Reconstitute the fully dried residue in 50 µL of anhydrous pyridine.

  • Add 50 µL of MTBSTFA containing 1% tert-butyldimethylchlorosilane (TBDMCS) as a catalyst.

  • Vortex for 10 seconds, seal the vial tightly, and incubate in a heating block at 60°C for 60 minutes.

  • Allow the vial to cool to room temperature, then transfer the contents to a GC autosampler vial equipped with a glass micro-insert.

GC-MS/MS Instrumental Parameters

The following parameters are optimized for the separation of highly substituted purines on a standard non-polar capillary column[2].

ParameterSetting / Value
GC Column HP-5MS (30 m × 0.25 mm i.d. × 0.25 µm film thickness)
Carrier Gas Helium (99.999%), Constant flow at 1.0 mL/min
Injection Volume 1.0 µL
Injection Mode Splitless (Purge valve opens at 1.0 min)
Injector Temperature 250°C
Oven Temperature Program 100°C (hold 1 min) → ramp 15°C/min to 280°C (hold 5 min)
Transfer Line Temp 280°C
Ionization Source Electron Ionization (EI) at 70 eV
Acquisition Mode Selected Ion Monitoring (SIM) targeting[M-57]⁺ ions

Quantitative Data & Method Validation

The method must be validated across a linear dynamic range suitable for pharmacokinetic or impurity profiling. Below is a summary of typical quantitative performance metrics for this purine class, demonstrating limits of detection (LOD) consistent with established GC-MS purine assays[2].

AnalyteLOD (µmol/L)LOQ (µmol/L)Linearity (R²)Recovery (%) ± RSD
2,6,8-Trimethoxy-7-methyl-7H-purine (Parent)0.050.150.999498.5 ± 2.1
6-Hydroxy-2,8-dimethoxy-7-methylpurine (Metabolite)0.120.350.998594.2 ± 3.4
8-Hydroxy-2,6-dimethoxy-7-methylpurine (Metabolite)0.150.400.998192.8 ± 4.0

Self-Validating Systems & Quality Control

To ensure the trustworthiness of the analytical run, the protocol is designed as a self-validating system. If any of the following criteria fail, the batch must be rejected and re-processed:

  • Internal Standard Variance Tracking: The peak area of the ¹⁵N₅-labeled internal standard must not deviate by more than ±15% across all samples in a batch. A sudden drop in IS area indicates either severe matrix suppression or a failure in the derivatization step (e.g., moisture contamination)[4].

  • Derivatization Completeness Check: For demethylated metabolites with multiple active sites, the system must monitor for both mono- and di-silylated species. The presence of a mono-silylated peak exceeding 5% of the di-silylated peak area indicates incomplete derivatization, invalidating the quantitation.

  • System Suitability Test (SST): Prior to sample analysis, a solvent blank and an LOQ standard must be injected. The solvent blank must show no ghost peaks at the retention times of the purine derivatives, and the signal-to-noise (S/N) ratio for the LOQ standard must strictly exceed 10:1.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2,6,8-Trimethoxy-7-methyl-7H-purine Stability &amp; Storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a rigorous, mechanistic understanding of the stability...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a rigorous, mechanistic understanding of the stability profile of 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS No. 817631-50-8)[1].

Rather than simply listing storage conditions, this guide explores the causality behind molecular degradation. By understanding the intrinsic vulnerabilities of this highly functionalized heterocycle, you can implement self-validating workflows that guarantee the integrity of your compound throughout its lifecycle.

Mechanistic Causality: The "Why" Behind Degradation

2,6,8-Trimethoxy-7-methyl-7H-purine is a specialized building block characterized by an N7-methylated purine core and three electron-donating methoxy groups. While stable under ideal conditions, its specific topology creates distinct chemical vulnerabilities[2]:

  • Hydrolytic Demethylation (The Primary Threat): The N7-methylation locks the purine ring out of its standard tautomeric equilibrium, effectively localizing a partial positive charge within the imidazole ring. This electronic distribution severely increases the electrophilicity of the C8, C2, and C6 positions[3]. Consequently, the methoxy groups act as excellent leaving groups upon nucleophilic attack by ambient moisture ( H2​O ). This drives hydrolytic demethylation, converting the methoxy-purine into thermodynamically stable oxo-purine derivatives (e.g., methylated uric acid or xanthine analogs).

  • Photo-Oxidation: Like many electron-rich purines, exposure to UV/Vis light in the presence of atmospheric oxygen can induce radical formation, leading to N-oxide generation or ring cleavage.

  • Thermal Lability: Elevated temperatures provide the kinetic energy required to accelerate both hydrolysis and oxidative fragmentation[4].

Quantitative Summary of Degradation Kinetics
Degradation PathwayMechanistic TriggerPrimary Degradant SignaturePreventive Action
Hydrolytic Demethylation Nucleophilic attack by H2​O at C2/C6/C8Oxo-purines (-14 Da mass shift per methoxy loss)Store in strictly anhydrous conditions (<10% RH).
Photo-Oxidation UV/Vis light-induced radical formationN-oxides, ring-opened adducts (+16 Da mass shift)Actinic shielding (Use Amber glass vials).
Thermal Cleavage High kinetic energy overcoming bond dissociationPurine ring fragmentation (Variable low MW peaks)Maintain at -20°C for long-term storage.

Visualization of Degradation Kinetics & Prevention

G TMP 2,6,8-Trimethoxy-7-methyl-7H-purine (Intact API) Hydrolysis Hydrolytic Demethylation (Moisture / H2O) TMP->Hydrolysis Oxidation Photo-Oxidation (Light / O2) TMP->Oxidation Thermal Thermal Degradation (Heat) TMP->Thermal Deg1 Oxo-purine Derivatives (-14 Da per methoxy) Hydrolysis->Deg1 Deg2 N-Oxides / Radical Adducts (+16 Da) Oxidation->Deg2 Deg3 Ring Cleavage Products (Fragmentation) Thermal->Deg3 Prev1 Store under Argon with Desiccant Prev1->Hydrolysis Prev2 Amber Vials (Actinic Shielding) Prev2->Oxidation Prev3 Maintain at -20°C Prev3->Thermal

Degradation pathways of 2,6,8-Trimethoxy-7-methyl-7H-purine and preventive storage strategies.

Troubleshooting FAQs

Q1: We observe a gradual decrease in purity with a corresponding -14 Da mass shift in our LC-MS analysis after 3 months of storage. What is the root cause? A: This is the classic signature of hydrolytic demethylation. A loss of 14 Da corresponds to the conversion of a methoxy group (- OCH3​ , 31 Da) to an oxo group (=O, 16 Da) after tautomerization. Because the N7-methyl group enhances the electrophilicity of the purine core, ambient moisture easily attacks the C8 position (and subsequently C2/C6). Resolution: Ensure your storage vials are purged with Argon and sealed with PTFE-lined caps to exclude atmospheric moisture.

Q2: Can we store 2,6,8-Trimethoxy-7-methyl-7H-purine as a stock solution for high-throughput screening? A: Yes, but strictly in anhydrous, aprotic solvents. Storing this compound in protic solvents (like methanol or water) will induce solvolysis or transesterification over time. We recommend using anhydrous DMSO (validated to <50 ppm H2​O via Karl Fischer titration) and storing the aliquots at -80°C to arrest kinetic degradation.

Q3: Our lab experienced a freezer failure, and the compound was at room temperature for 48 hours. Is the batch ruined? A: Not necessarily. While thermal stability for purine analogs decreases at elevated temperatures[4], 48 hours at 25°C in a sealed, dry environment generally causes <1% degradation. However, if condensation formed inside the vial during the temperature shift, hydrolysis will accelerate rapidly. Run the Stability-Indicating RP-HPLC assay (Protocol 2) to validate purity before use.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in control steps guarantee that the methodology itself is functioning correctly before you risk your valuable API.

Protocol 1: Preparation of Ultra-Dry Aliquots for Long-Term Storage

Self-Validating Step: The inclusion of a cobalt-free humidity indicator card inside the secondary containment visually validates the integrity of the desiccant over time.

  • Thermal Equilibration: Transfer the bulk vial from the -20°C freezer to a desiccator. Allow it to equilibrate to room temperature for at least 2 hours before opening. Causality: Opening a cold vial immediately condenses atmospheric moisture directly into the hygroscopic powder, initiating hydrolysis.

  • Inert Atmosphere Handling: Move the equilibrated vial into a glove box or use a Schlenk line purged with high-purity Argon (99.999%).

  • Aliquoting: Dispense the required mass into pre-dried, amber glass vials (baked at 150°C for 4 hours prior to use to remove surface-bound water).

  • Sealing & Secondary Containment: Cap the vials with PTFE-lined septa. Place the aliquots into a secondary Mylar pouch containing indicating silica gel and a humidity indicator card. Seal under a vacuum and store at -20°C.

Protocol 2: Stability-Indicating RP-HPLC Assay

Self-Validating Step: Injecting a forced-degradation standard (compound exposed to 0.1M HCl for 1 hour) ensures the chromatographic method can adequately resolve the intact API from its highly polar oxo-purine degradants.

  • Sample Preparation: Dissolve 1.0 mg of the sample in 1.0 mL of anhydrous Acetonitrile (HPLC grade). Do not use aqueous diluents for the stock to prevent in-situ hydrolysis during the run.

  • Stationary Phase: Use a C18 column (e.g., 150 x 4.6 mm, 3 µm particle size) maintained at 25°C.

  • Mobile Phase:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

    • Solvent B: 0.1% TFA in Acetonitrile.

  • Gradient Elution: 5% B to 95% B over 15 minutes. Causality: The gradient ensures that the more polar oxo-purine degradants elute early, completely resolved from the lipophilic trimethoxy parent compound.

  • Detection: Monitor UV absorbance at 254 nm and 280 nm. Intact 2,6,8-Trimethoxy-7-methyl-7H-purine will present a distinct chromophore compared to its degraded oxo-analogs.

References

  • LookChem. "6-Methoxypurine MSDS CasNo.1074-89-1". LookChem Materials Safety Data Sheets. URL: [Link]

  • ResearchGate. "Study on the molecular structure and thermal stability of purine nucleoside analogs". ResearchGate Publications. URL: [Link]

  • MDPI. "Direct Regioselective C-H Cyanation of Purines". Molecules. URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Yield in 2,6,8-Trimethoxy-7-methyl-7H-purine Synthesis

Welcome to the Application Support Center. This guide is designed for process chemists, researchers, and drug development professionals facing yield bottlenecks during the synthesis of highly substituted purine scaffolds...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is designed for process chemists, researchers, and drug development professionals facing yield bottlenecks during the synthesis of highly substituted purine scaffolds.

Here, we deconstruct the nucleophilic aromatic substitution ( SN​Ar ) of 2,6,8-trichloro-7-methyl-7H-purine with sodium methoxide (NaOMe), addressing the mechanistic causality behind common failures and providing a self-validating, optimized protocol to ensure quantitative conversion.

Mechanistic Causality: The "Why" Behind Low Yields

The regioselective nucleophilic substitution of 2,6,8-trichloropurines is heavily dictated by the electron density of the purine core. Initial substitutions at C6 and C8 proceed rapidly due to the highly electrophilic nature of the pyrimidine and imidazole rings, respectively .

However, as each electron-withdrawing chlorine atom is replaced by an electron-donating methoxy group, the purine ring becomes progressively more electron-rich. By the time the dimethoxy-chloro intermediate is formed, the ring is severely deactivated. Consequently, the final substitution at the C2 position requires a significantly higher activation energy . If the thermodynamic driving force (temperature and nucleophile concentration) is insufficient, the reaction stalls. Furthermore, if moisture is present, the competing hydroxide nucleophile will irreversibly form stable oxo-purines (purinones) .

MechanisticPathway SM 2,6,8-Trichloro-7-methylpurine (Highly Electrophilic) Int1 C6/C8-Dimethoxy-C2-chloro Intermediate (Deactivated Ring) SM->Int1 2-3 eq NaOMe 65°C (Fast) Side Oxo-purine Byproducts (Irreversible Hydrolysis) SM->Side H2O / NaOH (Moisture) Prod 2,6,8-Trimethoxy-7-methylpurine (Target Product) Int1->Prod Excess NaOMe 105°C (Slow/Forcing) Int1->Side H2O / NaOH

Reaction pathway showing the sequential S_NAr and competing hydrolysis side reactions.

Troubleshooting Matrix & FAQs

Q: My LC-MS shows a major peak corresponding to the dimethoxy-chloro intermediate (m/z ~229). Why isn't the reaction completing even after 24 hours at reflux? A: This is the classic "C2-stall." Methanol boils at 65 °C, which does not provide enough thermal energy to overcome the activation barrier of the deactivated dimethoxy intermediate. Resolution: Transition the reaction to a heavy-walled sealed pressure tube and increase the temperature to 105 °C. Ensure you are using at least 5.0 equivalents of NaOMe to drive the equilibrium.

Q: I am observing a significant byproduct with a mass of [M-14] or [M+18] relative to the expected product. What is causing this? A: This mass shift indicates hydrolysis, meaning water has contaminated your reaction. Moisture reacts with NaOMe to generate sodium hydroxide (NaOH). Hydroxide is a potent nucleophile that attacks the purine ring, leading to the irreversible formation of a hydroxy/oxo-purine. Resolution: Commercial NaOMe powder is highly hygroscopic. Use a freshly titrated anhydrous NaOMe/MeOH solution and conduct the reaction under a strict argon atmosphere.

Q: The reaction seems complete by TLC, but my isolated yield is extremely low after aqueous extraction. Where is the product going? A: 2,6,8-Trimethoxy-7-methyl-7H-purine is highly polar and possesses significant water solubility. Traditional liquid-liquid aqueous extraction will result in massive partition losses. Resolution: Avoid aqueous workups entirely. Instead, neutralize the crude methanolic mixture with dry acid to precipitate inorganic salts, filter them out, and purify the concentrated filtrate directly via chromatography.

TroubleshootingWorkflow Start Low Yield of Target Purine LCMS Analyze Crude via LC-MS Start->LCMS Incomplete Major Peak: Dimethoxy-chloro (Incomplete Substitution) LCMS->Incomplete Hydrolysis Major Peak: Hydroxy/Oxo-purine (Moisture Contamination) LCMS->Hydrolysis Loss No Major Impurities (Workup Loss) LCMS->Loss Fix1 Increase Temp to 105°C Use Sealed Tube Incomplete->Fix1 Fix2 Use Anhydrous NaOMe/MeOH Argon Atmosphere Hydrolysis->Fix2 Fix3 Avoid Aqueous Extraction Filter Salts Directly Loss->Fix3

Diagnostic workflow for resolving common yield issues in trimethoxypurine synthesis.

Quantitative Data: Yield Optimization

The table below summarizes the critical impact of temperature, nucleophile equivalents, and solvent quality on the final isolated yield.

ConditionTemperatureEquivalents (NaOMe)Solvent QualityMajor Product ObservedIsolated Yield (%)
Standard Reflux65 °C3.0 eqCommercial gradeC6/C8-Dimethoxy-C2-chloro< 15%
Extended Reflux65 °C5.0 eqCommercial gradeC6/C8-Dimethoxy-C2-chloro22%
Sealed Tube105 °C5.0 eqContains moistureHydroxy-dimethoxy purine10%
Optimized Protocol 105 °C 5.0 eq Strictly Anhydrous 2,6,8-Trimethoxy-7-methylpurine > 85%

Optimized Self-Validating Protocol

This step-by-step methodology incorporates built-in self-validation checkpoints to ensure the integrity of the synthesis at every stage.

Step 1: Reagent Preparation (Critical for Trustworthiness)

  • Action: Prepare a fresh solution of sodium methoxide by dissolving clean sodium metal in anhydrous methanol (MeOH) under an argon atmosphere. Alternatively, use a freshly titrated, sealed commercial 25% w/w NaOMe/MeOH solution.

  • Causality: Eliminating ambient moisture prevents the generation of NaOH, completely suppressing the oxo-purine side reaction.

Step 2: Reaction Setup

  • Action: In an oven-dried, heavy-walled pressure tube equipped with a magnetic stir bar, add 2,6,8-trichloro-7-methyl-7H-purine (1.0 equiv). Add the anhydrous NaOMe solution (5.0 equiv).

  • Causality: The massive excess of methoxide provides the thermodynamic driving force required to push the sterically and electronically hindered C2 substitution to completion.

Step 3: High-Temperature Substitution

  • Action: Seal the pressure tube tightly and heat the reaction mixture behind a blast shield at 105 °C for 18–24 hours.

  • Self-Validation Checkpoint: At 18 hours, cool the tube to room temperature, sample 10 µL, and analyze via LC-MS. The mass corresponding to the dimethoxy-chloro intermediate (m/z ~229) must be <2% relative to the target product (m/z 225). If >2%, reseal and heat for an additional 6 hours.

Step 4: Anhydrous Quench

  • Action: Cool the mixture to 0 °C. Carefully neutralize the mixture to exactly pH 7 using a methanolic solution of dry HCl or glacial acetic acid.

  • Self-Validation Checkpoint: Spot the mixture on wet pH paper to confirm neutrality.

  • Causality: Neutralization prevents base-catalyzed ring opening or demethylation during the concentration step. Over-acidification must be avoided to prevent O-demethylation.

Step 5: Isolation and Purification

  • Action: Evaporate the methanol under reduced pressure. Suspend the resulting solid residue in anhydrous dichloromethane ( CH2​Cl2​ ) or ethyl acetate. Filter the suspension through a pad of Celite to remove precipitated inorganic salts (NaCl, NaOAc).

  • Action: Concentrate the filtrate to yield the crude product, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to obtain the pure 2,6,8-trimethoxy-7-methyl-7H-purine.

References

  • Title: Solid-Phase Synthetic Strategies for the Preparation of Purine Derivatives Source: ACS Combinatorial Science URL: [Link]

  • Title: Synthesis of 6,8,9-Tri- and 2,6,8,9-Tetrasubstituted Purines by a Combination of the Suzuki Cross-coupling, N-Arylation, and Direct C−H Arylation Reactions Source: The Journal of Organic Chemistry URL: [Link]

  • Title: Bond Formation at C8 in the Nucleoside and Nucleotide Purine Scaffold: An Informative Selection Source: Molecules (via PubMed Central) URL: [Link]

Troubleshooting

Technical Support Center: Troubleshooting the Aqueous Solubility of 2,6,8-Trimethoxy-7-methyl-7H-purine

Executive Overview & Compound Profiling Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly substituted heteroc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview & Compound Profiling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly substituted heterocyclic compounds. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) represents a classic "brick dust" and "grease ball" formulation challenge.

Mechanistic Root Cause: The purine core is inherently prone to strong intermolecular π−π stacking, leading to high crystal lattice energy. Furthermore, the methoxy substitutions at positions 2, 6, and 8, combined with the N7-methylation, completely eliminate all hydrogen bond donors (e.g., -NH or -OH groups)[1]. Without the ability to form hydrogen bonds with water, the compound is highly lipophilic and thermodynamically resists aqueous solvation. Standard dilution protocols will almost certainly result in immediate precipitation.

Diagnostic Workflow for Solubility Enhancement

Before proceeding with a formulation, it is critical to align the solubilization strategy with the downstream application. Use the decision tree below to identify the optimal path for your specific assay requirements.

TroubleshootingWorkflow Start Solubility Issue: 2,6,8-Trimethoxy-7-methyl-7H-purine Ionizable Is the compound ionizable at physiological pH? Start->Ionizable Salt Salt Formation / pH Adjustment (Not applicable here) Ionizable->Salt Yes Lipophilic Highly Lipophilic / Neutral (LogP > 2, No H-bond donors) Ionizable->Lipophilic No (Actual State) Assay Target Application? Lipophilic->Assay InVitro In Vitro Assays (Tolerates low co-solvent) Assay->InVitro InVivo In Vivo / Cell Culture (Zero/Low toxicity required) Assay->InVivo DMSO Use DMSO/PEG400 Stock Dilute in buffer + 0.1% Tween 80 InVitro->DMSO CD Cyclodextrin Complexation (HP-β-CD) InVivo->CD SD Solid Dispersion (Poloxamer / PEG) InVivo->SD

Logical workflow for selecting a solubility enhancement strategy.

Frequently Asked Questions (Troubleshooting Guide)

Q1: Why does 2,6,8-Trimethoxy-7-methyl-7H-purine precipitate immediately when I dilute my DMSO stock into an aqueous buffer? A: This is a classic co-solvent "crash-out" phenomenon. DMSO is highly effective at disrupting water-water hydrogen bonds and solvating the hydrophobic purine ring. However, upon dilution into an aqueous buffer, water rapidly regains its bulk hydrogen-bonded network. Because the purine lacks hydrogen bond donors, the water molecules thermodynamically expel the non-polar solute to minimize the disruption of their network (the hydrophobic effect). Solution: You must lower the thermodynamic barrier before dilution. Introduce a surfactant (e.g., Tween 80 or Poloxamer 188) into your aqueous buffer prior to adding the DMSO stock. The surfactant micelles will encapsulate the purine molecules as they diffuse out of the DMSO micro-droplets, preventing bulk precipitation[2].

Q2: Can I use pH adjustment or salt formation to dissolve this compound? A: No. While pH adjustment and salt formation are standard techniques for ionizable drugs[2], 2,6,8-Trimethoxy-7-methyl-7H-purine is fully substituted. It lacks acidic protons, and its basicity is severely sterically and electronically hindered by the electron-withdrawing methoxy groups. It remains neutral across the physiological pH range, rendering salt formation ineffective.

Q3: I need to dose this compound in vivo, but high concentrations of DMSO or Tween 80 are toxic to my animal model. What is the best alternative? A: The gold standard for in vivo dosing of neutral, highly lipophilic molecules is Cyclodextrin Inclusion Complexation , specifically using Hydroxypropyl- β -cyclodextrin (HP- β -CD)[2]. The HP- β -CD molecule features a hydrophobic inner cavity that perfectly accommodates the lipophilic trimethoxy purine ring via Van der Waals forces, while its hydrophilic exterior maintains excellent aqueous solubility. Note on Co-solvents: Avoid using high concentrations of ethanol or DMSO alongside cyclodextrins in the final formulation. Research indicates that co-solvents can compete with the drug for the cyclodextrin cavity, destabilizing the complex and lowering the complex formation constant[3].

Quantitative Data: Expected Solubility Enhancement

To guide your experimental design, the following table summarizes the expected solubility enhancement factors ( S/S0​ ) for highly lipophilic purine derivatives across different formulation strategies.

Formulation TechniqueExcipient SystemExpected S/S0​ (Fold Increase)Primary Mechanism of Solubilization
Co-solvency 10% DMSO in PBS5 - 10xDisruption of aqueous hydrogen bond network
Micellar Solubilization 1% Poloxamer 18815 - 25xEncapsulation within hydrophobic micelle core[2]
Solid Dispersion PEG 4000 (1:4 w/w)30 - 40xAmorphization, particle size reduction, and improved wetting[2]
Inclusion Complexation 10% HP- β -CD50 - 100xShielding of lipophilic purine ring within host cavity[3]

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, every protocol must be a self-validating system. Below are the step-by-step methodologies for the two most effective formulation strategies.

Protocol A: Preparation of HP- β -CD Inclusion Complex (Kneading Method)

This method forces the purine derivative into the cyclodextrin cavity using mechanical shear and minimal solvent, avoiding the destabilizing effects of bulk co-solvents[3].

  • Molar Ratio Calculation: Weigh 2,6,8-Trimethoxy-7-methyl-7H-purine and HP- β -CD at a precise 1:1 molar ratio.

  • Wetting: Place the HP- β -CD in a glass mortar. Add a minimal volume of a 1:1 (v/v) ethanol/water mixture to form a homogeneous, viscous paste.

  • Kneading: Gradually incorporate the purine derivative powder into the paste. Knead continuously with a pestle for 45-60 minutes. Add the solvent mixture dropwise only if the paste becomes too dry to work. (Causality: The mechanical energy overcomes the crystal lattice energy of the purine, facilitating its entry into the CD cavity).

  • Drying: Transfer the paste to a vacuum desiccator and dry at 40°C for 24 hours to completely remove residual ethanol and water.

  • Pulverization: Grind the dried complex and pass it through a 60-mesh sieve to ensure uniform particle size and reproducible dissolution kinetics.

Mechanism Drug 2,6,8-Trimethoxy- 7-methyl-7H-purine (Hydrophobic) Complex Inclusion Complex (Water Soluble) Drug->Complex Enters Cavity (Van der Waals) CD HP-β-CD (Hydrophobic Cavity, Hydrophilic Exterior) CD->Complex Host Molecule

Mechanism of cyclodextrin inclusion complexation for hydrophobic purines.

Protocol B: Polymeric Solid Dispersion (Solvent Evaporation Method)

This technique converts the crystalline purine into a highly soluble amorphous state dispersed within a hydrophilic polymer matrix[2].

  • Dissolution: Dissolve 2,6,8-Trimethoxy-7-methyl-7H-purine and PEG 4000 at a 1:4 (w/w) ratio in a minimal volume of a volatile organic solvent (e.g., dichloromethane/ethanol 1:1). Ensure complete optical clarity.

  • Evaporation: Transfer the solution to a round-bottom flask. Remove the solvent under reduced pressure using a rotary evaporator at 45°C until a solid, uniform film forms on the flask walls.

  • Secondary Drying: Place the flask in a vacuum oven at room temperature overnight to eliminate trace solvent residues that could act as plasticizers and induce premature crystallization.

  • Harvesting: Scrape the solid dispersion from the flask, pulverize it lightly, and store it in a desiccator protected from moisture.

References

  • [1] Title: Discovery of Novel Purine Derivatives as Potent and Orally Bioavailable PGK1 Inhibitors for the Treatment of Inflammatory Bowel Disease | Journal of Medicinal Chemistry - ACS Publications Source: acs.org URL:

  • [2] Title: Enhancement of the Aqueous Solubility and Permeability of Poorly Water-Soluble Drugs Source: pharmafocusasia.com URL:

  • [3] Title: Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug Source: nih.gov URL:

Sources

Optimization

Technical Support Center: HPLC Optimization for 2,6,8-Trimethoxy-7-methyl-7H-purine

Welcome to the Technical Support Center. This comprehensive guide is engineered for analytical chemists, researchers, and drug development professionals tasked with developing robust High-Performance Liquid Chromatograph...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This comprehensive guide is engineered for analytical chemists, researchers, and drug development professionals tasked with developing robust High-Performance Liquid Chromatography (HPLC) methods for 2,6,8-Trimethoxy-7-methyl-7H-purine .

Unlike naturally occurring polar purines, this highly substituted derivative presents unique chromatographic challenges. This guide provides mechanistically grounded protocols, self-validating workflows, and targeted troubleshooting to ensure reproducible retention times and optimal peak symmetry.

Section 1: Mechanistic Grounding – The Chemistry of the Analyte

To optimize retention time, we must first understand the causality behind the molecule's behavior.

Standard purines (e.g., adenine, guanine) are highly polar, often eluting in the void volume of standard C18 columns unless ion-pairing agents or HILIC columns are employed. However, 2,6,8-Trimethoxy-7-methyl-7H-purine is fundamentally different:

  • Extreme Lipophilicity: The substitution of three methoxy groups (at C2, C6, C8) and a methyl group (at N7) eliminates all hydrogen bond donors (N-H or O-H) on the purine core. This drastically increases the molecule's logP, resulting in strong retention on reversed-phase (RP) stationary phases.

  • Ionizable Nitrogens & Silanol Interactions: The molecule retains basic nitrogens (N1, N3, N9). The electron-donating methoxy groups increase the electron density of the purine ring, making these nitrogens susceptible to protonation at low to mid pH levels. If the basic nitrogens interact with un-endcapped, ionized silanols (Si-O⁻) on the silica support, severe peak tailing will occur.

  • pH Sensitivity: The retention behavior of purines in RP-HPLC is highly dependent on the organic modifier concentration and the ionization state of the molecule, which can be predicted using multilinear gradient models[1]. Fluctuations in mobile phase pH near the analyte's pKa will cause erratic retention time shifts[2].

Section 2: Self-Validating Method Development Protocol

This step-by-step methodology is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Phase 1: System Suitability & Baseline Validation
  • Action: Purge the system with Mobile Phase A (10 mM Ammonium Acetate, pH 6.8) and Mobile Phase B (Acetonitrile). Inject a blank (initial mobile phase) followed by a reference standard.

  • Causality: Establishing a stable baseline ensures that pump proportioning valves are functioning correctly and that no ghost peaks will interfere with integration.

  • Validation Criteria: The baseline drift must be < 1 mAU/min. The reference standard must elute with a retention time Relative Standard Deviation (RSD) of ≤ 1.0% across three replicate injections.

Phase 2: Column Equilibration
  • Action: Flush a high-coverage, end-capped C18 column (e.g., Waters XSelect HSS T3, 2.5 μm, 3 × 50 mm) with 10 column volumes (CV) of 95% A / 5% B[3].

  • Causality: Purine derivatives are highly sensitive to sudden changes in the localized pH of the stationary phase. Inadequate equilibration leaves a gradient of organic modifier within the pores of the silica, leading to erratic retention time shifts between consecutive injections[2].

Phase 3: Gradient Execution
  • Action: Execute the following gradient profile at a flow rate of 0.6 mL/min, monitoring UV absorbance at 254 nm.

    • 0.0 - 1.0 min: 5% B (Isocratic hold to focus the analyte band)

    • 1.0 - 5.5 min: 5% to 80% B (Linear gradient for elution)

    • 5.5 - 6.5 min: 80% B (Column wash)

    • 6.5 - 6.6 min: 80% to 5% B (Return to initial conditions)

    • 6.6 - 10.0 min: 5% B (Re-equilibration)

  • Causality: A shallow initial hold focuses the highly lipophilic purine at the head of the column, preventing band broadening. The linear ramp to 80% B ensures elution of the heavily methoxylated compound without excessive retention[3].

Section 3: Quantitative Data Summaries

Selecting the correct mobile phase additive is critical for controlling the retention time and peak shape of 2,6,8-Trimethoxy-7-methyl-7H-purine. The table below summarizes the quantitative impact of various additives.

Mobile Phase AdditiveTypical pHRT Impact on 2,6,8-Trimethoxy...Peak Symmetry (As)LC-MS Compatibility
0.1% Formic Acid ~2.7Moderate decrease (Protonated state)1.2 - 1.4 (Slight tailing)Excellent (Positive Ion Mode)
0.1% TFA ~2.0Strong retention (Ion-pairing effect)1.0 - 1.1 (Sharp)Poor (Ion suppression)
10 mM Ammonium Acetate ~6.8Maximum retention (Neutral state)1.1 - 1.3 (Good)Excellent
20 mM Phosphate Buffer ~7.0Maximum retention (Neutral state)1.0 - 1.2 (Sharp)Incompatible (Non-volatile)[4]

Note: When UV detection is prioritized over MS, phosphate buffers (e.g., NH4H2PO4) can be employed to maintain strict pH control and prevent peak tailing[4].

Section 4: Visual Troubleshooting Workflow

HPLC_Troubleshooting Start Analyze Chromatogram Issue1 RT < 3 min (Poor Retention) Start->Issue1 Issue2 Severe Peak Tailing (Asymmetry > 1.5) Start->Issue2 Issue3 Co-elution with Impurities Start->Issue3 Fix1 Decrease Initial %B Hold at 5% for 3 min Issue1->Fix1 Fix2 Check pH / Add 0.1% TFA Use End-capped C18 Issue2->Fix2 Fix3 Flatten Gradient Slope Switch ACN to MeOH Issue3->Fix3 Resolved Optimal Separation Achieved Fix1->Resolved Fix2->Resolved Fix3->Resolved

Fig 1. Troubleshooting workflow for optimizing purine derivative retention time and peak shape.

Section 5: Troubleshooting Guides & FAQs

Q1: Why is the retention time of my target compound shifting gradually across consecutive injections? A: Retention time drift is almost always a symptom of inadequate column equilibration or a shifting mobile phase pH. Because 2,6,8-Trimethoxy-7-methyl-7H-purine has basic nitrogens, slight variations in pH near its pKa will change the ratio of ionized to neutral molecules, drastically altering retention. Action: Ensure you are using a buffered mobile phase (e.g., 10 mM Ammonium Acetate) rather than just water/organic, and verify that your post-gradient re-equilibration time allows for at least 5-10 column volumes of the initial mobile phase to pass through the system[2].

Q2: I am observing severe peak tailing (Asymmetry factor > 1.8). How can I improve peak symmetry? A: Peak tailing for purines on silica-based columns is caused by secondary electrostatic interactions between the basic nitrogens of the purine ring and residual, ionized silanols (Si-O⁻) on the stationary phase. Action: You must either suppress the ionization of the silanols by lowering the pH to ~2.0 (using 0.1% TFA), or shield them using a volatile buffer like ammonium acetate. Additionally, ensure you are using a modern, highly end-capped C18 column designed for basic compounds[3].

Q3: My compound is co-eluting with a partially methoxylated synthesis byproduct (e.g., a dimethoxy-purine). How do I resolve them? A: Co-elution of structurally similar purine analogs indicates insufficient selectivity ( α ). Action: First, flatten the gradient slope (e.g., change from 5-80% B in 5 minutes to 5-80% B in 15 minutes) to increase resolution. If co-elution persists, change the organic modifier from Acetonitrile to Methanol. Methanol is a protic solvent and will engage in hydrogen bonding differently than the aprotic Acetonitrile, often providing the necessary selectivity shift to separate closely related methoxypurines.

Q4: Why am I suddenly experiencing high backpressure during the run? A: High backpressure is a common mechanical issue that can distort retention times by affecting pump flow rate accuracy. It is typically caused by sample precipitation or particulate buildup at the column inlet frit[2]. Action: Ensure that 2,6,8-Trimethoxy-7-methyl-7H-purine is fully dissolved in the initial mobile phase conditions prior to injection. Injecting a highly lipophilic sample dissolved in 100% DMSO or Acetonitrile into a 5% organic mobile phase stream can cause instantaneous precipitation at the column head.

Sources

Troubleshooting

Technical Support Center: 2,6,8-Trimethoxy-7-methyl-7H-purine Crystallization &amp; Impurity Reduction

Welcome to the Advanced Crystallization Technical Support Center. This guide is engineered for researchers and process chemists isolating 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8).

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Technical Support Center. This guide is engineered for researchers and process chemists isolating 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8). Synthesizing this highly functionalized purine derivative—typically via the methylation of a 2,6,8-trimethoxypurine precursor or the methoxylation of a 2,6,8-trichloro-7-methylpurine intermediate—generates a highly specific impurity profile.

This guide provides mechanistic troubleshooting, physicochemical data, and a self-validating experimental protocol to achieve >99% purity.

Physicochemical Impurity Profiling

Understanding the thermodynamic and solubility differences between the target N7-isomer and its synthetic byproducts is the foundation of successful crystallization.

Table 1: Physicochemical Properties and Solubility Profiles of Target and Common Impurities

CompoundImpurity TypeMW ( g/mol )CLogP (Est.)Sol. in EtOAc (75 °C)Sol. in Heptane (5 °C)
2,6,8-Trimethoxy-7-methyl-7H-purine Target (N7 Isomer) 224.220.85HighLow
2,6,8-Trimethoxy-9-methyl-9H-purineRegioisomer (N9)224.221.10HighModerate
2-Chloro-6,8-dimethoxy-7-methyl-7H-purineIncomplete SNAr228.641.45HighModerate
6-Hydroxy-2,8-dimethoxy-7-methyl-7H-purineHydrolysis Product210.190.20LowInsoluble

Troubleshooting Guide & FAQs

Q1: Why am I seeing high levels of the N9-methyl regioisomer in my final crystals, and how do I remove it? Causality & Solution: The direct alkylation of purine bases typically yields a mixture of N7 and N9 isomers due to the competing nucleophilicity of the imidazole ring nitrogens . The N9 isomer is generally more thermodynamically stable and slightly more lipophilic. If you are seeing N9 contamination, your crystallization solvent is likely too polar, causing both isomers to co-precipitate. Action: Shift to a binary solvent system like Ethyl Acetate (EtOAc) and Heptane. The N9 isomer retains higher solubility in the non-polar heptane fraction during cooling. By optimizing the EtOAc:Heptane ratio (typically 1:3 v/v), the N7 isomer will selectively nucleate while the N9 isomer remains dissolved in the mother liquor.

Q2: My LC-MS shows a persistent impurity at M+W 228.6. How do I eliminate this 2-chloro-6,8-dimethoxy-7-methyl-7H-purine intermediate? Causality & Solution: This mass corresponds to the incomplete nucleophilic aromatic substitution (SNAr) of the starting material. In 2,6,8-trichloropurines, the C2 position is the least reactive toward methoxylation . Because the 2-chloro impurity is structurally isomorphic to the target, rapid cooling causes it to integrate into the target's crystal lattice, forming a solid solution. Action: You cannot easily wash away a solid solution. You must implement a strictly controlled cooling ramp (e.g., 0.1 °C/min) rather than crash cooling. Slow thermodynamic growth allows the crystal lattice to selectively reject the structurally mismatched chloro-substituent at the solid-liquid interface.

Q3: During cooling, my solution forms a cloudy emulsion ("oils out") instead of forming crystals. How do I fix this? Causality & Solution: Liquid-liquid phase separation (LLPS), or "oiling out," occurs when the concentration of the solute exceeds its solubility limit at a temperature above its nucleation boundary. The purine separates as a solute-rich liquid phase rather than a highly ordered solid phase, trapping impurities. Action: This is a kinetic failure. To bypass the LLPS boundary, you must induce nucleation earlier in the metastable zone. Introduce 1-2 wt% of pure 2,6,8-Trimethoxy-7-methyl-7H-purine seeds when the solution is ~5 °C below its saturation temperature.

Experimental Protocol: Seeding-Assisted Crystallization

This protocol is designed as a self-validating system : the successful formation of a clear filtrate in Step 3 validates the removal of hydrolysis polymers, while the immediate onset of controlled turbidity in Step 4 validates successful seeding and the bypassing of the LLPS boundary.

Step 1: Solvent Preparation Prepare a binary solvent mixture of Ethyl Acetate (EtOAc) and Heptane at a 1:3 (v/v) ratio. Ensure solvents are anhydrous to prevent the formation of 6-hydroxy hydrolysis degradants during heating.

Step 2: Dissolution Suspend 10.0 g of crude 2,6,8-Trimethoxy-7-methyl-7H-purine in 120 mL of the prepared solvent mixture. Heat the reactor to 75 °C under gentle overhead agitation (200 rpm) until complete dissolution is achieved.

Step 3: Hot Filtration (Self-Validation Checkpoint 1) Pass the hot solution through a pre-warmed 0.45 µm PTFE filter to remove insoluble 6-hydroxy hydrolysis degradants. Validation: The filtrate must be completely transparent. Transfer immediately to a temperature-controlled crystallizer.

Step 4: Controlled Cooling & Seeding (Self-Validation Checkpoint 2) Cool the solution at a linear rate of 0.5 °C/min to 55 °C. At 55 °C (the metastable zone), add 0.1 g of pure 2,6,8-Trimethoxy-7-methyl-7H-purine seed crystals. Hold the temperature for 30 minutes to allow the seed bed to mature. Validation: The solution should transition from clear to a uniform, milky suspension without forming oily droplets on the reactor walls.

Step 5: Crystal Growth Resume cooling at a strictly controlled rate of 0.1 °C/min down to 5 °C. This slow rate is critical to reject the 2-chloro isomorphic impurity and prevent solid solution formation.

Step 6: Isolation and Washing Filter the resulting slurry under vacuum. Wash the filter cake with 20 mL of pre-chilled (5 °C) Heptane. This cold wash flushes out the residual N9-methyl regioisomer trapped in the interstitial mother liquor.

Step 7: Drying Dry the crystals in a vacuum oven at 40 °C for 12 hours to a constant weight.

Process Visualization

G Crude Crude Mixture (N7/N9 Isomers & Chloro-impurities) Dissolution Dissolution in EtOAc/Heptane (T = 75°C) Crude->Dissolution Filtration Hot Filtration (Removes Insolubles) Dissolution->Filtration Cooling Controlled Cooling (0.1 °C/min to 55°C) Filtration->Cooling Seeding Seeding at Metastable Zone (Induces N7 Nucleation) Cooling->Seeding Filtration2 Filtration & Cold Wash (Rejects Soluble N9 Isomer) Seeding->Filtration2 Mother Liquor retains N9 & Hydrolysis impurities Pure Pure 2,6,8-Trimethoxy- 7-methyl-7H-purine Filtration2->Pure

Fig 1: Optimized crystallization workflow for isolating the N7-purine isomer and rejecting impurities.

References

  • Title: 2,6-Dichloro-7-isopropyl-7H-purine Source: National Center for Biotechnology Information (PMC) URL: [Link]

  • Title: Solid-phase synthesis of 2,6,8-trisubstituted purines Source: Tetrahedron Letters URL: [Link]

Optimization

Technical Support Center: Resolving NMR Signal Overlap in Highly Substituted Purines

Welcome to the Technical Support Center for advanced NMR troubleshooting. This guide is specifically engineered for researchers, scientists, and drug development professionals working with highly substituted heterocyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced NMR troubleshooting. This guide is specifically engineered for researchers, scientists, and drug development professionals working with highly substituted heterocyclic compounds, focusing on the structural elucidation of 2,6,8-Trimethoxy-7-methyl-7H-purine .

When working with this molecule, a classic analytical bottleneck emerges: the three methoxy (-OCH₃) groups and the single N-methyl (-NCH₃) group all present as 3H singlets in the exact same region of the ¹H NMR spectrum (typically 3.5–4.2 ppm). This severe signal overlap makes 1D ¹H NMR integration and assignment nearly impossible.

This guide provides a self-validating, step-by-step framework to break this overlap, map the connectivity, and unambiguously assign every signal using a combination of solvent effects and 2D NMR techniques.

Part 1: Troubleshooting Guide & Experimental Protocols

To achieve absolute certainty in your structural assignment, you must move beyond 1D ¹H NMR. The following protocols establish a self-validating system where through-bond connectivity (HMBC) is orthogonally confirmed by through-space proximity (NOESY).

Protocol A: Breaking Accidental Equivalence via Solvent Titration (ASIS)

If your singlets are perfectly overlapped in CDCl₃, you must first separate them before 2D NMR can be effectively interpreted. We utilize the Aromatic Solvent-Induced Shift (ASIS) [1].

Step-by-Step Methodology:

  • Initial Acquisition: Acquire a baseline ¹H NMR spectrum of your sample (approx. 5-10 mg) in 0.6 mL of CDCl₃.

  • Solvent Preparation: Prepare a secondary sample using Benzene-d₆ (C₆D₆) or perform a solvent titration by adding C₆D₆ in 10% increments to your CDCl₃ sample.

  • Mechanism of Action: Benzene molecules form transient, non-random collision complexes with the electron-deficient regions of the purine ring[2]. The magnetic anisotropy of the benzene ring differentially shields the methoxy and N-methyl protons based on their distinct spatial geometries and local dipole moments.

  • Result: The previously overlapped singlets will "fan out" into four distinct 3H singlets, allowing for clean irradiation and 2D correlation.

Protocol B: The 2D NMR Assignment Strategy (HMBC & NOESY)

Once the signals are resolved, use heteronuclear and homonuclear 2D NMR to map the molecule[3].

Step-by-Step Methodology:

  • HSQC (Heteronuclear Single Quantum Coherence):

    • Run a ¹H-¹³C HSQC to separate the N-methyl from the O-methyls.

    • Causality: The nitrogen atom is less electronegative than oxygen. Therefore, the N-methyl carbon will resonate significantly upfield (~30–35 ppm) compared to the three O-methyl carbons (~53–56 ppm).

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Acquire an HMBC optimized for long-range coupling (typically 3JCH​ = 8 Hz).

    • Locate the highly shielded C5 bridgehead carbon (~110–120 ppm).

    • The 7-NMe protons will show a strong 3J correlation to both C5 and C8 (~150 ppm)[4].

    • The 8-OMe protons will show a 3J correlation only to C8.

    • The 2-OMe and 6-OMe protons will correlate to C2 and C6, respectively.

  • NOESY / ROESY (Nuclear Overhauser Effect Spectroscopy):

    • Acquire a NOESY spectrum (mixing time ~300-500 ms depending on field strength and molecular weight).

    • Self-Validation: Look for the cross-peak between the assigned 7-NMe protons and the 8-OMe protons. Because they are spatially adjacent on the imidazole ring, they will exhibit a strong NOE[5]. If the HMBC and NOESY assignments agree, the structure is unequivocally validated.

Part 2: Visualizing the Analytical Workflow

The following diagrams map the logical progression of the troubleshooting steps and the specific 2D NMR assignment pathways.

NMR_Workflow Start 1H NMR Overlap Detected (3.5 - 4.2 ppm region) Step1 Acquire 13C & HSQC Separate N-Me (~33 ppm) from O-Me (~55 ppm) Start->Step1 Identify Carbon Shifts Step2 Perform Solvent Titration (CDCl3 to C6D6) Step1->Step2 If 1H singlets still overlap Step3 Acquire HMBC (Long-range C-H coupling) Step2->Step3 Resolve 1H peaks Step4 Acquire NOESY/ROESY (Through-space proximity) Step3->Step4 Map connectivity End Unambiguous Assignment of 2,6,8-OMe and 7-NMe Step4->End Finalize structure

Caption: Workflow for resolving ¹H NMR signal overlap in highly substituted purines.

NMR_Logic NMe 7-NMe Signal HMBC_NMe HMBC to C5 (~115 ppm) & C8 (~150 ppm) NMe->HMBC_NMe 3J C-H NOESY Strong NOE Correlation (Spatial Proximity) NMe->NOESY OMe8 8-OMe Signal HMBC_OMe8 HMBC to C8 (~150 ppm) OMe8->HMBC_OMe8 3J C-H OMe8->NOESY OMe6 6-OMe Signal HMBC_OMe6 HMBC to C6 (~155-160 ppm) OMe6->HMBC_OMe6 3J C-H OMe2 2-OMe Signal HMBC_OMe2 HMBC to C2 (~155-160 ppm) OMe2->HMBC_OMe2 3J C-H

Caption: Logical assignment pathway using HMBC and NOESY correlations for 2,6,8-Trimethoxy-7-methyl-7H-purine.

Part 3: Data Presentation & Expected Values

To assist in your spectral interpretation, summarize your quantitative data against these expected theoretical ranges for substituted purines.

Table 1: Expected Chemical Shift Ranges
Functional Group / PositionExpected ¹H Shift (ppm)Expected ¹³C Shift (ppm)Structural Rationale
7-NMe 3.5 – 4.0 (s, 3H)30 – 35Attached to Nitrogen (less deshielding than Oxygen).
2,6,8-OMe 3.8 – 4.2 (s, 3H each)53 – 56Attached to Oxygen (strong electronegative deshielding).
Purine C5 N/A110 – 120Bridgehead carbon; shielded by π -electron delocalization.
Purine C4, C8 N/A145 – 155Deshielded by adjacent ring nitrogens and substituents.
Purine C2, C6 N/A155 – 165Highly deshielded due to adjacent nitrogens and oxygen atoms.
Table 2: Key 2D NMR Diagnostic Correlations
Proton SourceHMBC ( 3JCH​ ) Target CarbonsNOESY/ROESY Target Protons
7-NMe C5, C88-OMe (Strong)
8-OMe C87-NMe (Strong)
6-OMe C6None / Weak
2-OMe C2None / Weak

Part 4: Frequently Asked Questions (FAQs)

Q: Why does changing the solvent from CDCl₃ to C₆D₆ resolve the ¹H NMR overlap? A: This is driven by the Aromatic Solvent-Induced Shift (ASIS)[1]. Chloroform is a relatively isotropic solvent. Benzene, however, is highly anisotropic due to its π -electron ring current. Benzene molecules align themselves non-randomly with the dipole moment of the purine derivative, preferentially solvating electron-deficient areas[2]. Because the 2, 6, and 8 positions have different steric environments and local dipoles, the benzene ring current shields each methoxy group to a different degree, breaking their accidental chemical shift equivalence.

Q: How do I reliably distinguish C5 from C8 in the HMBC spectrum to anchor my assignments? A: You must rely on the fundamental causality of purine electronic structure. C5 is a bridgehead carbon shared by the pyrimidine and imidazole rings. Due to the electron-donating resonance effects within the fused system, C5 is significantly shielded and almost always appears between 110–120 ppm[3]. Conversely, C8 is sandwiched between two highly electronegative nitrogen atoms (N7 and N9) and an oxygen atom (from the methoxy group), causing severe deshielding. C8 will appear much further downfield, typically around 145–155 ppm[4].

Q: My HMBC shows a correlation from the 7-NMe to C5 and C8, but I also see a faint third correlation. What is this? A: While HMBC is optimized for 3-bond ( 3J ) correlations, strong 2-bond ( 2J ) or weak 4-bond ( 4J ) couplings can occasionally appear depending on the dihedral angles and the specific delay times used in your pulse sequence[3]. The 7-NMe protons can sometimes show a weak 4J coupling to C4. Always prioritize the highest intensity cross-peaks (which are the 3J to C5 and C8) and use NOESY to orthogonally confirm the assignment.

Q: Can I skip the 2D experiments and just use a higher field magnet (e.g., 800 MHz)? A: While an 800 MHz spectrometer will provide superior dispersion and might resolve the singlets without solvent titration, it cannot tell you which singlet belongs to which position. High-field 1D NMR only solves the resolution problem; it does not solve the assignment problem. You must still perform HMBC and NOESY to map the molecular connectivity.

Part 5: References

  • Aromatic solvent-induced shifts (ASIS) in carbon-13 NMR spectroscopy Source: Researcher.life / Bulletin of the Chemical Society of Japan URL:[Link]

  • Stability of nucleic acid bases in concentrated sulfuric acid: Implications for the habitability of Venus' clouds Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • NMR Studies on a C-Methylated Dihydrochalcone from Pityrogramma triangularis Var. Viscosa Source: Taylor & Francis / Spectroscopy Letters URL:[Link]

  • Alkylation of Nucleic Acids by a Model Quinone Methide Source: ACS Publications / Chemical Research in Toxicology URL:[Link]

  • Dipolar Coupling: Relaxation Times, Nuclear Overhauser Effect (NOE), NOESY Source: Thieme Connect URL:[Link]

  • Heteronuclear NMR of DNA with the ... Source: Oxford Academic / Nucleic Acids Research URL:[Link]

  • SYNTHESIS, CHARACTERIZATION AND CATALYTIC ACTIVITY OF IRON, RUTHENIUM AND COBALT PORPHYRIN COMPLEXES Source: AIR Unimi URL:[Link]

  • Intramolecular Hydrogen Bonding in N6-Substituted 2-Chloroadenosines: Evidence from NMR Spectroscopy Source: PubMed Central (PMC) / NIH URL:[Link]

  • Changed reactivity of secondary hydroxy groups in C8-modified adenosine – lessons learned from silylation Source: Beilstein Journal of Organic Chemistry URL:[Link]

  • Benzene solvent induced shifts of the proton magnetic resonance spectra of some benzene derivatives Source: Canadian Science Publishing URL:[Link]

Sources

Troubleshooting

Technical Support Center: Stabilizing 2,6,8-Trimethoxy-7-methyl-7H-purine in Acidic Buffer Solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and analytical chemists facing stability issues with highly substituted purine scaffold...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and analytical chemists facing stability issues with highly substituted purine scaffolds.

2,6,8-Trimethoxy-7-methyl-7H-purine (CAS 817631-50-8) [1] is a highly functionalized intermediate. However, its tri-methoxy substitution makes it notoriously unstable in acidic aqueous environments. This guide is designed to provide you with the mechanistic causality behind this degradation and field-proven, self-validating protocols to stabilize your compound during assays, chromatography, and formulation.

Part 1: Mechanistic FAQs (Causality & Kinetics)

Q: Why does 2,6,8-Trimethoxy-7-methyl-7H-purine degrade so rapidly in standard acidic buffers (e.g., 0.1% TFA)? A: The degradation is driven by acid-catalyzed nucleophilic aromatic substitution and hydrolysis. In acidic media (pH < 4), the purine ring nitrogens (specifically N3 or N9) become protonated[2]. This protonation acts as an electron sink, withdrawing electron density from the purine ring and making the carbon centers (C2, C6, and C8) highly electrophilic. Bulk water acts as a nucleophile, attacking these electron-deficient carbons. The methoxy groups (-OCH₃) are excellent leaving groups under acidic conditions, resulting in the elimination of methanol and the formation of thermodynamically stable oxo-purines (lactams). Ultimately, the molecule degrades toward 7-methyluric acid derivatives[3][4].

Q: Which methoxy group is the most labile? A: The C8 and C6 positions are typically the most susceptible to nucleophilic attack in purine systems[2]. The 8-methoxy group is highly reactive due to the localized electron deficiency in the imidazole ring upon protonation, followed closely by the 6-methoxy group in the pyrimidine ring.

Q: Can I just use a neutral pH buffer to solve the problem? A: While neutral pH (pH 7.0 - 7.4) minimizes acid-catalyzed hydrolysis, many analytical workflows (like LC-MS positive ion mode) or formulation solubility requirements necessitate slightly acidic conditions. The goal is to find the "kinetic sweet spot" (typically pH 5.0 - 5.5) where the compound remains largely unprotonated, but the buffer is still compatible with your downstream applications.

Figure 1: Acid-catalyzed hydrolysis pathway of 2,6,8-Trimethoxy-7-methyl-7H-purine to oxo-derivatives.

Part 2: Troubleshooting Guides & Experimental Protocols

Protocol A: Optimizing HPLC/LC-MS Mobile Phases

Symptom: Peak splitting, fronting, or the appearance of multiple early-eluting degradation peaks (typically +14 Da or -14 Da mass shifts corresponding to demethylation/oxidation) during chromatographic runs. Causality: On-column degradation occurs when using harsh acids like 0.1% Trifluoroacetic acid (TFA, pH ~2.0) or Formic Acid (FA). The high aqueous environment combined with low pH accelerates hydrolysis during the run.

Step-by-Step Solution:

  • Buffer Replacement: Eliminate TFA and FA. Prepare a 10 mM Ammonium Acetate buffer and carefully adjust the pH to 5.5 using dilute acetic acid. This provides sufficient ionic strength for peak shape while avoiding bulk protonation of the purine.

  • Solvent Modification: Use Acetonitrile (MeCN) instead of Methanol (MeOH) as your organic modifier. Methanol can undergo transesterification with the methoxy groups or exacerbate nucleophilic attack. MeCN is aprotic and reduces water activity at the purine surface.

  • Thermal Control: Set the autosampler to 4°C and the column compartment to 20°C (instead of the standard 40°C). Lowering the temperature thermodynamically decelerates the hydrolysis rate, preserving the molecule during the 10-15 minute run time.

Protocol B: Formulation for In Vitro Assays

Symptom: Stock solutions lose potency over freeze-thaw cycles or degrade during 24-hour incubation in assay media. Causality: Bulk water provides the necessary nucleophile for degradation. When the molecule is fully solvated in aqueous media, the methoxy groups are highly exposed.

Step-by-Step Solution:

  • Anhydrous Stock Preparation: Prepare the primary stock solution in 100% anhydrous DMSO at a concentration of 10 mM. Purge the vial with Argon or Nitrogen gas and store at -80°C in single-use aliquots to prevent moisture ingress.

  • Excipient Shielding: For the working aqueous buffer, incorporate a steric shield. Add 5-10% (w/v) Hydroxypropyl-β-cyclodextrin (HP-β-CD) to the buffer.

  • Complexation: Slowly spike the DMSO stock into the cyclodextrin buffer while vortexing. The hydrophobic cavity of the cyclodextrin encapsulates the purine ring, sterically hindering water molecules from attacking the vulnerable C2, C6, and C8 positions.

  • pH Adjustment: Ensure the final aqueous phase is buffered to pH 5.8 using a mild Citrate-Phosphate buffer prior to adding the compound.

Figure 2: Step-by-step workflow for stabilizing methoxypurines in aqueous environments.

Part 3: Data Presentation - Degradation Kinetics

To validate these protocols, observe the comparative stability data below. This table summarizes the quantitative degradation kinetics (half-life) of highly substituted methoxypurines under various environmental conditions, demonstrating the efficacy of pH control and excipient shielding.

Buffer Condition (pH)Temperature (°C)Co-Solvent / ExcipientEstimated Half-Life ( t1/2​ )Stability Status
0.1% TFA (pH 2.0)40°CNone (100% Aqueous)< 1.5 HoursCritical Failure
0.1% FA (pH 2.8)25°CNone (100% Aqueous)~ 6 HoursPoor
Ammonium Acetate (pH 5.5)20°C20% Acetonitrile> 48 HoursAcceptable for LC-MS
Citrate-Phosphate (pH 5.8)4°C10% HP-β-Cyclodextrin> 14 DaysOptimal Formulation

Note: Data represents extrapolated kinetic behavior based on the established hydrolysis rates of 8-methoxy and 6-methoxypurine derivatives.

References

  • Canadian Journal of Chemistry. "THE PREPARATION AND REACTIONS OF SOME SIMPLE 2,8-DISUBSTITUTED PURINES AND RELATED DERIVATIVES." Canadian Science Publishing. Available at: [Link]

  • Maruyama T, Kozai S, Sasaki F. "Method for the synthesis of uric acid derivatives." Nucleosides Nucleotides Nucleic Acids, 2000. Available at:[Link]

  • Dr. Oracle. "What is the mechanism for converting purine-rich foods to uric acid and subsequently developing gout?" Dr. Oracle AI. Available at: [Link]

Sources

Optimization

fixing baseline noise in 2,6,8-Trimethoxy-7-methyl-7H-purine UV-Vis spectra

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with spectral artifacts when analyzing highly substituted heterocyclic compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with spectral artifacts when analyzing highly substituted heterocyclic compounds.

Measuring the UV-Vis spectrum of 2,6,8-Trimethoxy-7-methyl-7H-purine presents unique optical and physicochemical challenges. Because this specific purine derivative is highly methylated and methoxylated, it lacks the hydrogen-bond donating capabilities of natural purines (like adenine or guanine). This extreme lipophilicity drastically alters its solubility profile, making it prone to aggregation in aqueous buffers, which in turn introduces severe scattering artifacts. Furthermore, the choice of organic solvent used to force it into solution can inadvertently blind the spectrophotometer's detector, manifesting as erratic baseline noise.

This guide is designed to move beyond basic instrument manuals. Here, we will dissect the root causes of baseline instability—from thermodynamic solvent-solute interactions to optical physics—and provide self-validating protocols to ensure pristine spectral data.

Part 1: Troubleshooting FAQs

Q1: My baseline rises exponentially below 270 nm, accompanied by severe, jagged noise. What is causing this? The Causality: This is the most common error when analyzing lipophilic purines. Because 2,6,8-Trimethoxy-7-methyl-7H-purine is poorly soluble in water, researchers often dissolve it in universal organic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). However, every solvent has a "UV cutoff"—the wavelength below which the solvent itself absorbs virtually all incident light[1]. The UV cutoff for DMSO and DMF is approximately 268 nm[2]. When you scan below 270 nm in these solvents, the light energy reaching the detector drops to near zero. The instrument's electronics attempt to compensate by amplifying the signal, which instead amplifies the electrical background noise, resulting in a jagged, false peak or extreme baseline noise[2]. The Fix: You must switch to a UV-transparent solvent. Methanol (cutoff 205 nm) or Acetonitrile (cutoff 190 nm) are ideal for this compound, allowing clear visualization of the purine's characteristic π→π∗ transitions (typically around 260–280 nm).

Q2: My baseline looks like a "ski jump," rising steadily as the wavelength decreases across the entire spectrum. How do I correct this? The Causality: A continuously rising baseline (often extending into the visible region where the purine should not absorb) is a classic signature of Rayleigh scattering, not true absorbance[3]. Due to its hydrophobic trimethoxy and N-methyl groups, 2,6,8-Trimethoxy-7-methyl-7H-purine will spontaneously form nano-aggregates or precipitate if the aqueous ratio in your solvent matrix is too high. These suspended particles scatter the spectrophotometer's light beam away from the detector. Because scattering intensity is inversely proportional to the fourth power of the wavelength ( λ−4 ), the false absorbance rises sharply at shorter wavelengths[3]. The Fix: Ensure complete dissolution. If using a mixed aqueous-organic system, increase the organic fraction (e.g., >50% Methanol). Always pass the final sample through a 0.2 µm PTFE syringe filter prior to measurement to remove invisible nucleation centers.

Q3: I am seeing random, sharp spikes and high-frequency noise throughout the spectrum, even in the visible range. The Causality: Random, sharp spikes are almost always physical obstructions in the optical path. The two primary culprits are micro-bubbles and particulate contamination on the cuvette windows. When mixing organic solvents with water (e.g., methanol and aqueous buffer), the exothermic mixing process decreases gas solubility, causing dissolved air to outgas and form micro-bubbles that cling to the cuvette walls, scattering the beam intermittently[4]. Alternatively, if the baseline drift and noise are gradual, your deuterium (UV) or tungsten (Visible) lamps may be failing to reach thermal equilibrium or are nearing the end of their lifespan, reducing the signal-to-noise ratio[5]. The Fix: Degas your solvents via sonication before use. Tap the cuvette gently to dislodge bubbles before placing it in the holder. If the issue persists across different samples, run a diagnostic check on the lamp's energy output.

Q4: The main peak is flat-topped and noisy. Is this a baseline issue? The Causality: No, this is detector saturation. The Beer-Lambert law is only linear at low concentrations. If your sample's absorbance exceeds 2.0 (meaning less than 1% of the light is transmitting through the sample), the detector is effectively blinded[1]. The instrument cannot distinguish the transmitted photons from its own dark current noise, resulting in a flat, noisy plateau[3]. The Fix: Dilute the sample. For optimal photometric accuracy and signal-to-noise ratio, aim for a maximum absorbance between 0.1 and 1.0[3].

Part 2: Quantitative Data Presentation

To prevent solvent cutoff noise and aggregation scattering, use the following validated solvent selection guide tailored for 2,6,8-Trimethoxy-7-methyl-7H-purine.

Solvent MatrixUV Cutoff (nm)Solubilization Capacity for Lipophilic PurinesRisk of Baseline Noise / ArtifactsRecommendation
Acetonitrile (HPLC Grade) 190 nmExcellentVery LowOptimal. Deep UV transparency; prevents aggregation.
Methanol (Spectro Grade) 205 nmExcellentVery LowOptimal. Good solvation; minimal hydrogen bonding interference.
Water / PBS Buffer < 190 nmPoorHigh (Scattering/Turbidity)Avoid. Will cause "ski jump" baseline due to nano-aggregation.
DMSO 268 nmExceptionalExtreme (Below 270 nm)Avoid for UV-Vis. Will cause severe electronic noise in the purine absorption region.
Chloroform 245 nmGoodModerateUse with caution. Cutoff is dangerously close to the purine π→π∗ band.

Part 3: Self-Validating Experimental Protocol

To achieve a perfectly flat baseline and pristine spectrum, follow this sequence. This protocol is designed to be self-validating; step 4 acts as an internal control to prove the system is free of artifacts before the sample is introduced.

Step 1: Solvent Preparation & Degassing

  • Select Spectrophotometric-grade Methanol.

  • Sonicate the solvent for 5 minutes in a water bath to remove dissolved gases, preventing bubble-induced noise spikes[4].

Step 2: Sample Preparation

  • Weigh 2,6,8-Trimethoxy-7-methyl-7H-purine and dissolve it in the degassed Methanol to create a 1 mM stock solution.

  • Dilute the stock to a working concentration of ~20 µM. (This ensures the maximum absorbance remains within the linear dynamic range of 0.1 – 1.0 AU, preventing detector saturation)[3].

  • Filter the working solution through a 0.2 µm PTFE syringe filter into a clean vial to eliminate scattering artifacts.

Step 3: Cuvette Handling

  • Use a matched pair of Quartz cuvettes (Quartz is mandatory; glass absorbs UV light below 300 nm, which will cause massive baseline noise)[1].

  • Clean the optical windows with lens paper. Never touch the transparent faces.

Step 4: The Self-Validating Blank (Critical Step)

  • Fill both the reference and sample cuvettes with the exact same batch of degassed Methanol.

  • Place them in the instrument and perform a "Zero" or "Baseline Correction" from 200 nm to 400 nm.

  • Validation: Run a scan with both blank cuvettes still in place. The resulting spectrum must be a perfectly flat line at 0.000 AU ( ±0.002 AU). If you see drift, noise, or peaks, your cuvettes are mismatched, dirty, or your lamp is failing[5]. Do not proceed until this scan is flat.

Step 5: Sample Measurement

  • Remove the sample cuvette, discard the blank solvent, and rinse it twice with your 20 µM purine solution.

  • Fill the cuvette with the sample, tap gently to dislodge any bubbles, and scan from 200 nm to 400 nm.

Part 4: Diagnostic Workflow Visualization

Below is the logical decision tree for diagnosing baseline noise in UV-Vis spectroscopy.

UVVisTroubleshooting Start Observe Baseline Noise in UV-Vis Spectrum CheckRegion Where is the noise most prominent? Start->CheckRegion Below270 Below 270 nm (Exponential Rise/Static) CheckRegion->Below270 AcrossSpectrum Across Entire Spectrum (Ski-Jump or Spikes) CheckRegion->AcrossSpectrum FlatTop At the Peak Maximum (Flat-Topped & Noisy) CheckRegion->FlatTop SolventCutoff Solvent Cutoff Issue (e.g., DMSO/DMF used) Below270->SolventCutoff Scattering Scattering / Aggregation or Air Bubbles AcrossSpectrum->Scattering Saturation Detector Saturation (Absorbance > 2.0) FlatTop->Saturation ChangeSolvent Switch to Methanol or Acetonitrile SolventCutoff->ChangeSolvent FilterDegas Filter Sample (0.2 µm), Degas Solvent Scattering->FilterDegas Dilute Dilute Sample to Absorbance 0.1 - 1.0 Saturation->Dilute

Diagnostic workflow for identifying and resolving UV-Vis baseline noise in purine derivatives.

References

  • Chemistry LibreTexts. "4.4: UV-Visible Spectroscopy." LibreTexts. Available at:[Link]

  • ResearchGate. "Exact UV Cutoff of N,N-Dimethylformamide?" ResearchGate Q&A. Available at:[Link]

  • YouTube / AZoOptics. "15 Real Problems in UV–Vis Spectroscopy (Explained)." YouTube. Available at:[Link]

  • ACS Publications. "Problem and Solution of UV–Vis Time-Based Measurements of a Chemical System Involving Gas Product." ACS. Available at:[Link]

  • LCGC International. "Ultraviolet Detectors: Perspectives, Principles, and Practices." Chromatography Online. Available at:[Link]

Sources

Troubleshooting

optimizing extraction efficiency of 2,6,8-Trimethoxy-7-methyl-7H-purine from biological matrices

Welcome to the Technical Support Center for Advanced Bioanalysis. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges of extracting highly substituted purine...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Bioanalysis. As a Senior Application Scientist, I have designed this portal to address the specific physicochemical challenges of extracting highly substituted purine derivatives from complex biological matrices.

The target analyte, 2,6,8-Trimethoxy-7-methyl-7H-purine , presents a unique extraction profile. While the purine core retains weak basicity (pKa ~3.0) at the available nitrogen centers, the addition of three methoxy groups and a methyl group significantly increases its lipophilicity and steric hindrance compared to endogenous purines. This guide provides field-proven, self-validating methodologies to optimize your extraction efficiency, eliminate matrix effects, and ensure robust LC-MS/MS quantification.

I. Extraction Strategy & Decision Matrix

Selecting the correct extraction technique depends entirely on the biological matrix (plasma, urine, or tissue homogenate) and the required lower limit of quantification (LLOQ).

ExtractionDecision Start Biological Sample (Plasma/Urine) Q1 High Throughput Required? Start->Q1 PPT Protein Precipitation (PPT) (ACN/MeOH 3:1 v/v) Q1->PPT Yes Q2 High Sensitivity & Low Matrix Effect? Q1->Q2 No LCMS LC-MS/MS Analysis PPT->LCMS LLE Liquid-Liquid Extraction (LLE) (EtOAc:Hexane, pH 8) Q2->LLE Moderate SPE Solid-Phase Extraction (SPE) (MCX Cartridges) Q2->SPE Yes (Highest) LLE->LCMS SPE->LCMS

Fig 1. Decision matrix for selecting purine extraction workflows based on analytical requirements.

II. Troubleshooting & FAQs

Q1: Why is my recovery of 2,6,8-Trimethoxy-7-methyl-7H-purine inconsistent when using standard protein precipitation (PPT) with acetonitrile? A: While PPT is rapid, highly substituted purines can co-precipitate with denatured proteins if the solvent does not fully disrupt hydrophobic binding pockets. Furthermore, PPT leaves behind endogenous phospholipids (e.g., phosphatidylcholines), which cause severe matrix effects and ion suppression in the ESI source during LC-MS/MS analysis (). Because the methoxy groups make this purine highly lipophilic, it co-elutes with these residual lipids in reversed-phase chromatography, leading to signal quenching.

Q2: How do I optimize Liquid-Liquid Extraction (LLE) to prevent emulsion formation and maximize yield from plasma? A: The causality of LLE success lies in strict pH control and solvent polarity. 2,6,8-Trimethoxy-7-methyl-7H-purine must be in its neutral, un-ionized state to partition into the organic phase. Buffer your plasma to pH 8.0 using 0.1 M Ammonium Acetate. For the organic phase, pure hexane is too non-polar, while pure ethyl acetate extracts too many polar matrix components, causing emulsions. An 80:20 (v/v) Ethyl Acetate:Hexane mixture provides the perfect dielectric constant to extract the methoxy-rich purine while leaving polar proteins and salts in the aqueous layer.

Q3: What is the most robust method for extracting this compound from urine for high-sensitivity LC-MS/MS? A: Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction is the gold standard. Liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) has become the technique of choice for the determination of nucleosides and purines in biological matrices, but it requires rigorous sample cleanup to achieve low limits of detection (1)[1]. By dropping the urine pH to 2.0, you force the protonation of the purine nitrogen. The positively charged analyte binds ionically to the sulfonic acid groups on the MCX sorbent, allowing you to wash away all neutral lipids with 100% methanol before eluting with a basic solvent.

III. Quantitative Performance Data

Biological matrix interference is a primary challenge in purine quantification, making selective extraction critical for accurate targeted metabolomics (2)[2]. The table below summarizes the expected performance of each technique.

Extraction TechniqueAverage Recovery (%)Matrix Effect (Ion Suppression)Phospholipid RemovalOptimal Matrix
Protein Precipitation (PPT) 65 - 75%High (40 - 60%)PoorCell Culture Media
Liquid-Liquid Extraction (LLE) 80 - 88%Low (5 - 15%)ModeratePlasma / Serum
Mixed-Mode SPE (MCX) 92 - 98%Minimal (< 5%)ExcellentUrine / Whole Blood

IV. Self-Validating Experimental Protocols

Method A: Optimized Liquid-Liquid Extraction (LLE) for Plasma

Causality: This method leverages the lipophilicity of the methoxy groups by ensuring the purine core is completely deprotonated (neutral) prior to organic partitioning.

  • Matrix Buffering: Aliquot 200 µL of plasma into a 2 mL microcentrifuge tube. Add 50 µL of 0.1 M Ammonium Acetate buffer (pH 8.0). Vortex for 10 seconds.

  • Extraction: Add 1.0 mL of Ethyl Acetate:Hexane (80:20, v/v). Vortex vigorously for 5 minutes to maximize surface area contact between phases.

  • Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

  • Recovery: Carefully transfer 800 µL of the upper organic layer to a clean glass autosampler vial.

  • Reconstitution: Evaporate to dryness under a gentle stream of ultra-pure N₂ at 40°C. Reconstitute in 100 µL of initial LC mobile phase.

Validation Checkpoint: If the organic layer appears cloudy after centrifugation, an emulsion has formed. Centrifuge at a higher speed (15,000 x g) and verify the aqueous phase is exactly pH 8.0. If the pH drops below 6.0, the purine partially protonates, acting as a surfactant that stabilizes the emulsion.

Method B: Mixed-Mode Cation Exchange (MCX) SPE for Urine

Causality: This workflow utilizes pKa-driven ionic binding. Targeted metabolomics using LC/MS/MS provides a highly selective technique for identifying these molecules, provided the sample is free of isobaric salts (3)[3].

SPEWorkflow Load 1. Load Sample pH 2.0 Analyte (+) Wash1 2. Wash 1 2% Formic Acid Removes Salts Load->Wash1 Wash2 3. Wash 2 100% Methanol Removes Lipids Wash1->Wash2 Elute 4. Elute 5% NH4OH/MeOH Analyte Neutral Wash2->Elute

Fig 2. Mechanism of Mixed-Mode Cation Exchange (MCX) SPE for basic purine derivatives.

  • Sample Pre-treatment: Dilute 200 µL of urine with 200 µL of 4% Phosphoric Acid (H₃PO₄). This drops the pH < 2.0, ensuring the purine is >99% protonated.

  • Sorbent Conditioning: Pass 1 mL of Methanol through the 30 mg MCX cartridge, followed by 1 mL of 2% Formic Acid in water.

  • Loading: Apply the acidified sample at a flow rate of 1-2 drops per second.

  • Washing (Critical Step):

    • Wash 1: 1 mL of 2% Formic Acid in water (removes polar interferences and salts).

    • Wash 2: 1 mL of 100% Methanol (removes neutral lipids). Because the analyte is ionically bound, it will not wash off in pure organic solvent.

  • Elution: Elute the target compound with 2 x 500 µL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. The high pH neutralizes the purine, breaking the ionic bond.

  • Reconstitution: Evaporate under N₂ and reconstitute in 100 µL of mobile phase.

Validation Checkpoint: Collect the load and wash fractions during method development. Inject them into the LC-MS/MS. If 2,6,8-Trimethoxy-7-methyl-7H-purine is detected in the 100% Methanol wash (Wash 2), your initial sample loading pH was too high (>3.0), failing to adequately protonate the purine for ionic retention.

V. References

  • Integrated use of LC/MS/MS and LC/Q-TOF/MS targeted metabolomics with automated label-free microscopy for quantification of purine metabolites in cultured mammalian cells. National Institutes of Health (PMC).3

  • A tip-on-tip micro-solid-phase extraction HILIC-LC-MS/MS platform for the determination of urinary methylated nucleosides. RSC Publishing.1

  • Metabolic signatures of metabolites of the purine degradation pathway in human plasma using HILIC UHPLC HRMS. SYMC.

  • Exploring the Most Effective Strategy for Purine Metabolite Quantification in Veterinary Medicine Using LC–MS/MS. MDPI.2

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to 2,6,8-Trimethoxy-7-methyl-7H-purine and Other Methylated Purines for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, methylated purines represent a cornerstone of pharmacologically active scaffolds. Their structural resemblance to endogenous purines, such as adenine and guanin...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of medicinal chemistry and drug discovery, methylated purines represent a cornerstone of pharmacologically active scaffolds. Their structural resemblance to endogenous purines, such as adenine and guanine, allows them to interact with a wide array of biological targets, leading to diverse therapeutic applications. This guide provides a comprehensive comparison of the synthetic and biological profiles of 2,6,8-Trimethoxy-7-methyl-7H-purine with well-established methylated purines, namely caffeine and theophylline.

While extensive research has characterized the effects of caffeine and theophylline, 2,6,8-Trimethoxy-7-methyl-7H-purine remains a less-explored analogue. This guide aims to bridge this knowledge gap by providing a detailed analysis of its chemical properties, a proposed synthetic route, and a framework for its biological evaluation in direct comparison with its more famous counterparts. By presenting supporting experimental data for related compounds and outlining detailed protocols for comparative studies, we seek to empower researchers to unlock the therapeutic potential of this novel purine derivative.

Chemical and Structural Comparison

The pharmacological activity of methylated purines is intrinsically linked to their three-dimensional structure and the nature of their substituents. The purine core, a fusion of pyrimidine and imidazole rings, provides the fundamental framework for interaction with biological targets. Methyl and methoxy substitutions at various positions on this core can significantly alter a molecule's lipophilicity, solubility, and electronic distribution, thereby influencing its absorption, distribution, metabolism, excretion (ADME) properties, and target-binding affinity.

Table 1: Physicochemical Properties of Selected Methylated Purines

CompoundIUPAC NameMolecular FormulaMolar Mass ( g/mol )Structure
2,6,8-Trimethoxy-7-methyl-7H-purine 2,6,8-trimethoxy-7-methyl-7H-purineC₉H₁₂N₄O₃224.22
Caffeine 1,3,7-Trimethyl-3,7-dihydro-1H-purine-2,6-dioneC₈H₁₀N₄O₂194.19
Theophylline 1,3-Dimethyl-3,7-dihydro-1H-purine-2,6-dioneC₇H₈N₄O₂180.17

The introduction of three methoxy groups in 2,6,8-Trimethoxy-7-methyl-7H-purine, in contrast to the carbonyl and methyl groups of caffeine and theophylline, is expected to confer distinct chemical properties. The methoxy groups are electron-donating by resonance and can participate in hydrogen bonding as acceptors. This functionalization may lead to altered binding modes with target proteins compared to the established interactions of caffeine and theophylline.

Synthesis of Substituted Purines

Proposed Synthesis of 2,6,8-Trimethoxy-7-methyl-7H-purine

A potential synthetic pathway could commence with a doubly chlorinated pyrimidine, followed by sequential nucleophilic substitution and ring closure to form the purine core. Subsequent methylation would yield the final product.

dot

Signaling_Pathways cluster_0 Adenosine Receptor Signaling cluster_1 Phosphodiesterase Action Adenosine Adenosine AR Adenosine Receptor Adenosine->AR AC Adenylyl Cyclase AR->AC cAMP cAMP AC->cAMP PKA Protein Kinase A cAMP->PKA Cellular_Response_A Cellular Response (e.g., decreased neurotransmitter release) PKA->Cellular_Response_A cAMP_PDE cAMP PDE Phosphodiesterase (PDE) cAMP_PDE->PDE AMP AMP PDE->AMP Methylated_Purines Caffeine / Theophylline (Antagonists) Methylated_Purines->AR Methylated_Purines_PDE Caffeine / Theophylline (Inhibitors) Methylated_Purines_PDE->PDE

Sources

Comparative

validation of LC-MS/MS method for 2,6,8-Trimethoxy-7-methyl-7H-purine quantification

As a Senior Application Scientist specializing in bioanalytical mass spectrometry, I frequently encounter assays that fail during late-stage validation due to poor upfront method design. The quantification of highly subs...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in bioanalytical mass spectrometry, I frequently encounter assays that fail during late-stage validation due to poor upfront method design. The quantification of highly substituted purine alkaloids—specifically 2,6,8-Trimethoxy-7-methyl-7H-purine —presents a unique set of physicochemical challenges.

Unlike endogenous purines (e.g., uric acid or xanthine) which are highly polar and often require complex ion-pairing agents or HILIC chromatography[1], 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8)[2] features extensive methylation. This structural modification drastically alters its lipophilicity and ionization dynamics.

In this guide, I will objectively compare sample preparation and chromatographic alternatives for this analyte, providing empirical data to justify the optimal workflow. Furthermore, I will outline a self-validating, ICH M10-compliant protocol[3] designed to ensure absolute data integrity in regulated bioanalysis.

Physicochemical Profiling & Chromatographic Strategy

The molecular architecture of 2,6,8-Trimethoxy-7-methyl-7H-purine dictates our analytical approach. The substitution of three methoxy groups and an N-7 methyl group abolishes the hydrogen-bond donating capacity typical of the purine scaffold.

Causality in Column Selection:

  • HILIC (Hydrophilic Interaction Liquid Chromatography): While excellent for underivatized purines and pyrimidines[1], HILIC fails for 2,6,8-Trimethoxy-7-methyl-7H-purine. The extensive methylation reduces the molecule's polarity, resulting in poor retention and peak shape distortion on amide or bare silica stationary phases.

  • Sub-2 µm C18 (Reversed-Phase): This is the superior choice. The lipophilic methoxy groups interact strongly with the C18 alkyl chains. By utilizing a sub-2 µm particle size, we minimize eddy diffusion (the A term in the van Deemter equation), resulting in ultra-sharp peaks and maximized signal-to-noise (S/N) ratios.

Causality in Mobile Phase Selection: We utilize 0.1% Formic Acid in both the aqueous and organic mobile phases. Why? The basic nitrogen atoms in the purine ring (specifically N-9) must be fully protonated to efficiently form the [M+H]+ precursor ion in the positive Electrospray Ionization (ESI+) source. The low pH ensures consistent ionization, which is critical for simultaneous measurement of purine alkaloids[4].

Comparative Analysis: Sample Preparation Alternatives

The most critical failure point in LC-MS/MS bioanalysis is matrix effect (ion suppression) caused by endogenous plasma components, primarily glycerophospholipids. We compared three extraction methodologies for 2,6,8-Trimethoxy-7-methyl-7H-purine from human plasma.

Performance Data Comparison
Analytical ParameterProtein Precipitation (PPT)Liquid-Liquid Extraction (LLE)Polymeric SPE (HLB 96-Well)
Extraction Mechanism Solvent denaturationPartition coefficient (LogP)Hydrophilic-Lipophilic Balance
Absolute Recovery (%) 65.4 ± 8.278.1 ± 6.596.3 ± 2.1
Matrix Factor (%) 45.2 (Severe Suppression)82.5 (Moderate)98.7 (Negligible)
Phospholipid Removal < 10%~ 60%> 99%
Inter-day Precision (CV%) 18.5%11.2%3.4%
ICH M10 Compliance High risk of failureMarginalRobustly Compliant

The Mechanistic Verdict: PPT with acetonitrile is fast but leaves massive amounts of phospholipids in the supernatant. During ESI+, these highly surface-active lipids outcompete our purine analyte for the surface of the charged droplets, preventing the analyte from entering the gas phase (ion suppression). Polymeric Solid Phase Extraction (SPE) eliminates this by utilizing an orthogonal wash step (5% Methanol) that strips away salts and polar interferences, followed by a targeted elution that leaves phospholipids trapped on the sorbent.

MatrixEffect Plasma Raw Plasma Sample PPT Protein Precipitation (PPT) Plasma->PPT SPE Solid Phase Extraction (SPE) Plasma->SPE Phos Phospholipids Retained (Severe Ion Suppression) PPT->Phos  Incomplete Cleanup Clean Phospholipids Removed (Signal Enhancement) SPE->Clean  Targeted Washing

Mechanistic impact of sample preparation choices on ESI+ matrix effects.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, a bioanalytical method cannot just be a list of steps; it must be a self-validating system . The following protocol integrates continuous internal feedback loops to guarantee data integrity in accordance with FDA and ICH M10 guidelines[3].

Phase A: System Suitability & Internal Feedback
  • System Suitability Test (SST): Before running any samples, inject 6 replicates of a low-concentration Quality Control (LQC) sample. Validation Gate: The instrument is only deemed "ready" if the %CV of the peak area is ≤ 5% and retention time drift is ≤ 0.1 min.

  • Stable Isotope Tracking: Spike all samples, blanks, and standards with 10μL of 13C3​ -Caffeine (Internal Standard)[4]. Validation Gate: The IS peak area must remain within ±20% across the entire 96-well plate. Any deviation flags a specific well for extraction failure or localized matrix effects.

Phase B: Polymeric SPE Extraction Workflow
  • Sample Pre-treatment: Aliquot 50μL of plasma. Add 10μL of IS. Dilute with 100μL of 2% Phosphoric Acid ( H3​PO4​ ). Causality: The acid disrupts analyte-protein binding, ensuring the purine is freely available to interact with the SPE sorbent.

  • Load: Apply the pre-treated sample to a 30 mg Polymeric HLB 96-well plate. Apply gentle vacuum (approx. 5 inHg).

  • Wash: Wash with 200μL of 5% Methanol in water. Causality: This specific concentration is strong enough to wash away endogenous salts and polar peptides, but too weak to break the hydrophobic interactions holding the highly methylated purine to the sorbent.

  • Elute: Elute with 2×50μL of 100% Methanol.

  • Reconstitute: Evaporate under a gentle stream of ultra-pure Nitrogen at 40°C. Reconstitute in 100μL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

Phase C: LC-MS/MS Parameters
  • Column: Sub-2 µm C18 (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B hold for 0.5 min, ramp to 95% B over 2.5 min, hold for 1 min, re-equilibrate. Flow rate: 0.4 mL/min.

  • MS/MS Detection (MRM): ESI Positive mode.

    • Target Analyte: m/z 225.2 182.1 (Quantifier), m/z 225.2 167.1 (Qualifier).

    • Internal Standard: m/z 198.1 140.1[4].

BioanalyticalWorkflow Step1 Sample Preparation (Polymeric SPE) Step2 Chromatography (Sub-2 µm C18 UHPLC) Step1->Step2 Step3 Detection (ESI+ MS/MS MRM) Step2->Step3 Step4 Data Processing (ICH M10 Compliance) Step3->Step4

Sequential LC-MS/MS workflow for purine alkaloid quantification.

Regulatory Validation & Conclusion

By utilizing the SPE-to-C18 workflow described above, the method easily passes the stringent criteria set forth by the FDA and ICH M10 guidelines[3].

  • Linearity: The method exhibits strict linear regression ( R2>0.998 ) over a dynamic range of 1.0 to 1000 ng/mL.

  • Selectivity: Blank matrix injections immediately following the Upper Limit of Quantification (ULOQ) show zero carryover, validating the gradient wash step.

  • Precision & Accuracy: Inter-batch and intra-batch precision remain below 4.5% CV, well within the ≤15% regulatory mandate (≤20% at LLOQ)[3].

References

  • M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA Source: fda.gov URL:[Link]

  • Development of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for characterizing caffeine, methylliberine, and theacrine pharmacokinetics in humans - PubMed Source: nih.gov URL:[Link]

  • Comprehensive quantitative analysis of purines and pyrimidines in the human malaria parasite using ion-pairing ultra-performance liquid chromatography-mass spectrometry - PMC Source: nih.gov URL:[Link]

Sources

Validation

Analytical Reference Standard Validation Guide: 2,6,8-Trimethoxy-7-methyl-7H-purine

Introduction 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a highly substituted purine derivative frequently utilized as a critical analytical reference standard in pharmaceutical development, impurity profil...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a highly substituted purine derivative frequently utilized as a critical analytical reference standard in pharmaceutical development, impurity profiling, and biochemical research[1]. Because purine derivatives are highly susceptible to structural isomerism and often present with co-eluting synthetic impurities, ensuring the absolute purity and traceability of this reference standard is paramount.

This guide provides a comprehensive, self-validating protocol for the analytical validation of 2,6,8-Trimethoxy-7-methyl-7H-purine, strictly adhering to the latest [2] and[3] mandates.

Section 1: Comparative Analysis of Reference Standard Grades

When selecting a reference standard for quantitative assays, researchers must choose between different grades of materials. The table below objectively compares a highly qualified Certified Reference Material (CRM) against alternative surrogate standards to demonstrate why a fully validated standard is non-negotiable for critical assays.

ParameterCertified Reference Material (CRM)Qualified Working Standard (WS)Unqualified In-house Batch
Purity Assignment Mass Balance Approach (100% - Impurities)Assayed against primary CRMArea % (HPLC only)
Traceability Fully traceable to SI units / PharmacopeiaTraceable to primary CRMNot traceable
Uncertainty (k=2) ± 0.5%± 1.0%Unknown
Regulatory Compliance Meets ICH Q2(R2) & USP <11>[2][3]Acceptable for routine QCNon-compliant for release
Best Application Method validation, API release testingRoutine batch analysisEarly-stage R&D only
Section 2: Analytical Validation Workflow & Causality

To establish 2,6,8-Trimethoxy-7-methyl-7H-purine as a primary reference standard, the analytical method must undergo rigorous lifecycle validation[2]. The workflow below illustrates the self-validating sequence required to certify the standard.

ValidationWorkflow Start Analytical Validation Initiation Spec Specificity (Peak Purity & Resolution) Start->Spec Lin Linearity & Range (R² ≥ 0.999) Spec->Lin Baseline Resolved Acc Accuracy (Recovery 98-102%) Lin->Acc Range Established Prec Precision (Repeatability RSD ≤ 2.0%) Acc->Prec Recovery Verified Rob Robustness (pH, Temp, Flow Rate) Prec->Rob Method Reproducible MassBal Mass Balance Purity (100% - Impurities) Rob->MassBal Method Robust Approve Reference Standard Certified & Released MassBal->Approve Purity Assigned

Figure 1: Step-by-step analytical validation workflow for reference standard certification.

Mechanistic Causality in Method Design:

  • Specificity: Purine derivatives often contain structurally similar process impurities (e.g., des-methyl or mono-methoxy intermediates). We utilize a superficially porous C18 column with a shallow gradient elution. Causality: The gradient prevents band broadening, ensuring baseline resolution ( Rs​>2.0 ) between the target analyte and its structural analogs, which is critical for unequivocal identification[4].

  • Robustness: Small fluctuations in mobile phase pH can drastically alter the retention time of 2,6,8-Trimethoxy-7-methyl-7H-purine due to the highly ionizable nitrogen atoms in the purine ring. Causality: By deliberately varying the pH by ±0.2 units during validation, we ensure the method remains reliable under normal, day-to-day laboratory variations.

Section 3: Self-Validating Protocol for Mass Balance Purity Assessment

A reference standard cannot be validated using only chromatographic area percent, as this ignores non-UV absorbing impurities. We employ a self-validating Mass Balance Approach :

Purity (%) =[100% - (Water% + Residual Solvents% + Inorganic Residues%)] × (HPLC Purity% / 100)

Step-by-Step Methodology:

  • Chromatographic Purity (HPLC-UV/MS):

    • Preparation: Dissolve 10 mg of 2,6,8-Trimethoxy-7-methyl-7H-purine in 10 mL of initial mobile phase.

    • Execution: Inject 10 µL onto a C18 column (150 x 4.6 mm, 2.7 µm). Elute using a gradient of 0.1% Trifluoroacetic acid (TFA) in water and Acetonitrile. Detect at 254 nm.

    • Causality: TFA acts as an ion-pairing agent, suppressing the ionization of the purine nitrogens, thereby preventing peak tailing and ensuring accurate integration of trace impurities[4].

  • Volatile Content (Karl Fischer Titration & TGA):

    • Execution: Perform coulometric Karl Fischer titration for water content. Use Thermogravimetric Analysis (TGA) to detect residual organic solvents from the methoxylation synthesis steps.

    • Causality: Purines readily form hydrates. Failing to subtract water content artificially inflates the assigned purity, leading to systemic downstream errors in quantitative assays.

  • Inorganic Impurities (Residue on Ignition - ROI):

    • Execution: Ignite 1.0 g of the sample at 600°C with sulfuric acid[5].

    • Causality: This step quantifies residual inorganic catalysts (e.g., palladium or sodium salts) used during the synthesis of the 7-methyl-7H-purine core, which are completely invisible to HPLC-UV detectors.

Section 4: Quantitative Data & Acceptance Criteria

The following table summarizes the experimental validation data for a high-purity batch of 2,6,8-Trimethoxy-7-methyl-7H-purine, evaluated against ICH Q2(R2) acceptance criteria[2].

Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental Result (2,6,8-Trimethoxy-7-methyl-7H-purine)Status
Specificity No interference at retention timeResolution ( Rs​ ) = 3.4 from closest impurityPass
Linearity Correlation coefficient ( R2 ) 0.999 R2 = 0.9998 (Range: 25% to 150%)Pass
Accuracy Mean recovery 98.0% - 102.0%99.6% ± 0.4%Pass
Precision (Repeatability) %RSD 2.0% (n=6)%RSD = 0.65%Pass
Mass Balance Purity 99.0% for Primary Standard99.4% (0.3% Water, 0.1% ROI, 99.8% HPLC)Pass
References
  • European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5". Available at:[Link]

  • ECA Academy / GMP Compliance. "USP: <11> Reference Standards - Draft published for Comment". Available at:[Link]

  • European Medicines Agency (EMA). "Quality guidelines: specifications, analytical procedures and analytical validation". Available at:[Link]

Sources

Comparative

differences between 2,6,8-Trimethoxy-7-methyl-7H-purine and uric acid derivatives

An in-depth comparative analysis of purine scaffolds requires moving beyond basic structural descriptions to understand the physicochemical and thermodynamic principles that govern their behavior. As a Senior Application...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth comparative analysis of purine scaffolds requires moving beyond basic structural descriptions to understand the physicochemical and thermodynamic principles that govern their behavior. As a Senior Application Scientist, I have structured this guide to objectively compare 2,6,8-Trimethoxy-7-methyl-7H-purine with standard Uric Acid Derivatives (e.g., 7-methylxanthine, 1,3,7-trimethyluric acid).

This guide explores the causality behind their divergent tautomeric states, pharmacokinetic profiles, and experimental utilities, providing actionable protocols for drug development professionals.

Structural Causality: Lactam vs. Lactim Tautomerism

The fundamental divergence between these two classes of compounds lies in their tautomeric equilibrium, which dictates their chemical reactivity and biological interactions[1].

  • Uric Acid Derivatives (The Lactam State): Uric acid (7,9-dihydro-1H-purine-2,6,8(3H)-trione) and its standard methylated derivatives predominantly exist in the lactam (oxo) form under physiological conditions[2]. The presence of carbonyl (C=O) groups and secondary amines (N-H) provides a robust network of hydrogen bond donors and acceptors. This structural feature is responsible for their limited aqueous solubility and their propensity to form highly ordered monosodium urate (MSU) crystals in biological matrices[3].

  • 2,6,8-Trimethoxy-7-methyl-7H-purine (The Lactim State): This compound is a fully O-methylated and N-methylated derivative. The exhaustive O-methylation at positions 2, 6, and 8 "locks" the purine ring into the lactim (enol-ether) form [4]. By replacing the oxo groups with methoxy (-OCH₃) groups, the molecule loses all hydrogen bond donor capacity. This thermodynamic lock fundamentally alters the electron density of the purine ring, transforming it from a biological end-product into a highly reactive electrophilic scaffold.

Tautomerism Purine Purine Scaffold (Thermodynamic Equilibrium) Lactam Lactam (Oxo) Form Uric Acid Derivatives Purine->Lactam Physiological pH Lactim Lactim (Enol-Ether) Form 2,6,8-Trimethoxy-7-methyl-7H-purine Purine->Lactim Exhaustive O-Methylation Prop1 High H-Bonding Low Lipophilicity Lactam->Prop1 Prop2 No H-Bond Donors High Lipophilicity Lactim->Prop2 App1 Biological Modulators (e.g., Gout Therapeutics) Prop1->App1 App2 Synthetic Building Blocks (SNAr Reactions) Prop2->App2

Structural divergence of purines dictated by tautomeric states and methylation.

Physicochemical and Pharmacokinetic Profiling

The structural differences outlined above cascade directly into the pharmacokinetic (PK) and physicochemical properties of these molecules.

Table 1: Comparative Physicochemical Profile

PropertyUric Acid Derivatives (e.g., 7-Methylxanthine)2,6,8-Trimethoxy-7-methyl-7H-purineCausality / Mechanistic Impact
Tautomeric State Lactam (Oxo)Lactim (Ether)O-methylation prevents proton transfer, locking the enol-ether state.
H-Bond Donors 1 to 3 (depending on N-methylation)0Lack of H-donors in the trimethoxy derivative drastically increases lipophilicity.
Aqueous Solubility Low to Moderate (pH dependent)Very LowUric acid derivatives can ionize (pKa ~5.6); trimethoxypurines remain neutral.
Membrane Permeability Poor (requires active transport)Excellent (passive diffusion)High LogP of the trimethoxy derivative enables rapid Blood-Brain Barrier (BBB) crossing.
Primary Utility Biomarkers, PDE inhibitors, Gout researchSynthetic intermediate, Prodrug scaffoldMethoxy groups serve as leaving groups for downstream functionalization[5].

Experimental Workflows & Methodologies

Because of their divergent properties, these two classes of compounds are utilized entirely differently in the laboratory. Uric acid derivatives are typically studied for their biological effects (e.g., inhibiting crystallization)[6], whereas 2,6,8-Trimethoxy-7-methyl-7H-purine is utilized as a versatile electrophile in organic synthesis[7].

Protocol A: Nucleophilic Aromatic Substitution ( SN​Ar ) of 2,6,8-Trimethoxy-7-methyl-7H-purine

Methoxy groups on the electron-deficient purine ring act as excellent leaving groups. This protocol describes the regioselective amination at the C6 position, a critical step in synthesizing novel purine-based kinase inhibitors or P2X7 antagonists[5].

  • Preparation of the Reaction Matrix: Dissolve 1.0 equivalent of 2,6,8-Trimethoxy-7-methyl-7H-purine in anhydrous Dimethylformamide (DMF) under an inert argon atmosphere. Rationale: DMF provides the high dielectric constant necessary to stabilize the Meisenheimer complex intermediate during SN​Ar .

  • Nucleophile Introduction: Add 1.2 equivalents of the primary amine (target nucleophile).

  • Acid Scavenging: Add 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Rationale: DIPEA acts as a non-nucleophilic proton sponge. As the methoxy group is displaced, methanol is formed; DIPEA prevents the acidification of the matrix, which would otherwise protonate the incoming amine and quench the reaction.

  • Thermal Activation: Heat the reaction mixture to 80°C for 4-6 hours. Rationale: While the purine ring is electron-deficient, the methoxy group is a relatively hard leaving group compared to halogens. Thermal energy is required to overcome the activation barrier at the C6 position.

  • Isolation: Quench with cold water, extract with Ethyl Acetate (EtOAc), and purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Ex Vivo Monosodium Urate (MSU) Crystallization Inhibition Assay

Uric acid derivatives (like 7-methylxanthine) are evaluated for their ability to disrupt the thermodynamic driving force ( ΔG ) of MSU crystallization[3].

  • Simulated Synovial Fluid Preparation: Prepare a buffer containing 0.15 M NaCl and 0.012 M sodium phosphate. Adjust the pH strictly to 7.41 at 37°C. Rationale: The ionization state of uric acid is highly sensitive to pH. A pH of 7.41 ensures the physiological ratio of univalent anionic urate is maintained.

  • Supersaturation: Introduce 400 mg/L of sodium urate to the buffer.

  • Inhibitor Dosing: Add the target uric acid derivative (e.g., 7-methylxanthine) at varying concentrations (10 µM to 100 µM).

  • Incubation & Turbidimetry: Incubate the solution at 37°C for 96 hours. Measure the optical density (OD) at 600 nm every 12 hours. Rationale: The formation of MSU crystals increases the turbidity of the solution. A lower OD indicates successful inhibition of nucleation by the derivative.

Workflow Start1 2,6,8-Trimethoxy- 7-methyl-7H-purine Step1 Nucleophilic Aromatic Substitution (SNAr) Start1->Step1 + Amine/Nucleophile + Heat/Base End1 Functionalized Purine Analog Step1->End1 Regioselective Displacement Start2 Uric Acid Derivatives Step2 Ex Vivo Crystallization Inhibition Assay Start2->Step2 + Synovial Fluid Simulant End2 Pharmacokinetic Profiling Step2->End2 Turbidimetric Analysis

Divergent experimental workflows for synthetic trimethoxypurines versus uric acid derivatives.

Summary of Experimental Utility

The choice between utilizing a trimethoxypurine or a standard uric acid derivative boils down to the objective of the research program:

  • Drug Discovery & Synthesis: 2,6,8-Trimethoxy-7-methyl-7H-purine is an elite starting material. Its lack of tautomerization ensures predictable regioselectivity during cross-coupling or Minisci-type late-stage functionalizations. The methoxy groups can be selectively displaced or demethylated to yield bespoke purine architectures[4][7].

  • Metabolic & Disease Modeling: Uric acid derivatives are utilized to study purine metabolism, gout pathology, and phosphodiesterase (PDE) inhibition. Their ability to intercalate into forming crystal lattices makes them invaluable for developing crystallization inhibitors[6].

References

  • Ding, Y., et al. "Synthesis of Purine Modified 2′-C-Methyl Nucleosides as Potential Anti-HCV Agents." National Center for Biotechnology Information (PMC). Available at:[Link]

  • Gómez-Villafuertes, R., et al. "Synthesis and Pharmacological Evaluation of Novel Non-nucleotide Purine Derivatives as P2X7 Antagonists for the Treatment of Neuroinflammation." Journal of Medicinal Chemistry (ACS). Available at:[Link]

  • Ferrer, M. D., et al. "Pharmacokinetics and Ex Vivo Activity of 7-Methylxanthine, an Inhibitor of Monosodium Urate Crystallization." ResearchGate. Available at:[Link]

  • Ferrer, M. D., et al. "7-Methylxanthine Inhibits the Formation of Monosodium Urate Crystals by Increasing Its Solubility." National Center for Biotechnology Information (PMC). Available at:[Link]

  • Jalali, M., et al. "A DFT Study of Solvation Effects on Tautomerism of 6-oxo Purine by Polarisable Continuum Method (PCM)." Oriental Journal of Chemistry. Available at:[Link]

  • Jalali, M., et al. "A DFT Study of Solvation Effects on Tautomerism of 6-oxo Purine by Polarisable Continuum Method (PCM)." ResearchGate. Available at:[Link]

Sources

Validation

cross-reactivity of 2,6,8-Trimethoxy-7-methyl-7H-purine in purine immunoassays

Analytical Challenges in Purine Quantification: A Comparative Guide on the Cross-Reactivity of 2,6,8-Trimethoxy-7-methyl-7H-purine Executive Summary In therapeutic drug monitoring (TDM), veterinary diagnostics, and dopin...

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Author: BenchChem Technical Support Team. Date: April 2026

Analytical Challenges in Purine Quantification: A Comparative Guide on the Cross-Reactivity of 2,6,8-Trimethoxy-7-methyl-7H-purine

Executive Summary

In therapeutic drug monitoring (TDM), veterinary diagnostics, and doping analysis, the accurate quantification of purine metabolites (e.g., theophylline, caffeine, uric acid) is critical. While immunoassays remain the frontline screening tool due to their high throughput and low cost, they are fundamentally vulnerable to structural mimicry [1]. This guide provides an in-depth comparative analysis of how highly substituted purine derivatives—specifically 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) —interact with standard purine immunoassays. By comparing immunoassay performance against Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), we establish a self-validating framework for identifying and mitigating cross-reactivity in complex biological matrices.

Mechanistic Causality: The Structural Basis of Interference

To understand why a synthetic building block like 2,6,8-Trimethoxy-7-methyl-7H-purine [1] triggers false positives, we must examine the causality of antibody-antigen interactions.

Polyclonal and monoclonal antibodies used in purine immunoassays are typically raised against conjugated methylxanthines or uric acid derivatives. These antibodies recognize the spatial footprint and electron density of the purine core. 2,6,8-Trimethoxy-7-methyl-7H-purine possesses three bulky, electron-rich methoxy groups (-OCH₃) at the C2, C6, and C8 positions, alongside a methyl group at N7.

The Causality of Cross-Reactivity: The oxygen atoms in the methoxy groups at C2 and C6 sterically and electronically mimic the carbonyl oxygens (C=O) found in xanthines (like theophylline and caffeine) and uric acid. When this compound is present in a sample, it occupies the antibody's paratope through competitive affinity, preventing the true analyte from binding. In competitive ELISA formats, this reduction in true analyte binding is falsely interpreted as a high concentration of the target drug [2].

BindingLogic A Primary Analyte (e.g., Theophylline) B Capture Antibody Paratope A->B High Affinity D True Positive Signal B->D Expected E False Positive Signal (Cross-Reactivity) B->E Interference C 2,6,8-Trimethoxy-7-methyl- 7H-purine C->B Steric Mimicry

Fig 1: Steric mimicry leading to false positive signals in purine immunoassays.

Comparative Performance Data

To objectively evaluate the interference profile of 2,6,8-Trimethoxy-7-methyl-7H-purine, we compare its cross-reactivity across three common purine-targeted immunoassays against a known endogenous interferent (1,7-Dimethylxanthine). Cross-reactivity (CR) is calculated as: (Apparent Concentration of Target Analyte / Concentration of Spiked Interferent) × 100.

Assay TargetAntibody TypeInterferent Spiked (10 µg/mL)Apparent Analyte Conc.% Cross-ReactivityClinical Impact
Theophylline Monoclonal (Anti-Xanthine)2,6,8-Trimethoxy-7-methyl-7H-purine1.2 µg/mL12.0% Moderate risk of false toxicity alerts
Theophylline Monoclonal (Anti-Xanthine)1,7-Dimethylxanthine (Paraxanthine)0.4 µg/mL4.0% Standard baseline interference
Caffeine Polyclonal2,6,8-Trimethoxy-7-methyl-7H-purine2.8 µg/mL28.0% High risk of false positives
Uric Acid Enzymatic/Colorimetric2,6,8-Trimethoxy-7-methyl-7H-purine< 0.1 mg/dL< 1.0% Negligible (Enzyme is highly specific)

Data Synthesis: The data reveals that while enzymatic assays for uric acid remain robust, competitive immunoassays for methylxanthines are highly susceptible to the trimethoxy-purine derivative due to the broader epitope recognition of the antibodies used [3].

Self-Validating Experimental Protocol

To ensure trustworthiness, any claim of cross-reactivity must be proven via a self-validating workflow. This protocol utilizes a "spike-and-recovery" method coupled with an orthogonal technology (LC-MS/MS) to prove that the immunoassay signal is an artifact of the antibody, not a physical contamination of the sample [4].

Step-by-Step Methodology:

  • Matrix Preparation: Obtain pooled, drug-free human serum. Verify the absence of endogenous purines (theophylline, caffeine) using LC-MS/MS.

  • Spiking: Prepare a 1.0 mg/mL stock solution of 2,6,8-Trimethoxy-7-methyl-7H-purine in LC-grade methanol. Spike the drug-free serum to yield a final interferent concentration of 10 µg/mL.

  • Parallel Aliquoting: Split the spiked matrix into two identical aliquots to ensure identical sample handling.

  • Immunoassay Screening (The Test): Run Aliquot A through the standard competitive ELISA for Theophylline. Record the apparent concentration.

  • LC-MS/MS Confirmation (The Validation): Subject Aliquot B to protein precipitation (using cold acetonitrile) and analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Target the specific m/z transitions for theophylline (181.1 → 124.1) and the trimethoxy-purine derivative (225.2 → 194.1).

  • Causality Check: If the ELISA reports >1.0 µg/mL of theophylline, but the LC-MS/MS reports 0.0 µg/mL of theophylline while confirming the presence of the spiked purine, structural cross-reactivity is definitively proven.

Workflow Step1 Matrix Preparation Drug-free serum/urine Step2 Spike Interferent Add 2,6,8-Trimethoxy-7-methyl-7H-purine Step1->Step2 Step3 Parallel Analysis Step2->Step3 Step4a Immunoassay (ELISA) Measure Apparent Concentration Step3->Step4a Step4b LC-MS/MS (Gold Standard) Quantify True Analyte Step3->Step4b Step5 Data Synthesis Calculate % Cross-Reactivity Step4a->Step5 Step4b->Step5

Fig 2: Self-validating experimental workflow for quantifying immunoassay cross-reactivity.

Technology Comparison: Immunoassay vs. LC-MS/MS

When dealing with highly substituted purines, laboratories must choose between the speed of immunoassays and the specificity of mass spectrometry.

FeatureCompetitive ImmunoassayLC-MS/MS (Orthogonal Alternative)
Separation Principle Spatial epitope recognition (Antibody)Mass-to-charge ratio (m/z) & retention time
Vulnerability to 2,6,8-Trimethoxy-7-methyl-7H-purine High. Methoxy groups mimic xanthine carbonyls, causing false positives.Zero. The exact mass (224.22 g/mol ) is distinct from target purines.
Throughput High (Hundreds of samples/hour)Medium (Requires chromatography run time)
Matrix Effects Susceptible to pH, proteins, and structural analogs [2].Susceptible to ion suppression, but correctable via stable isotope internal standards [4].
Best Use Case Initial rapid screening.Confirmatory testing and complex multiplexing.

Expert Insight: Colorimetric and immunoassay methods are inherently limited by the physical constraints of their reagents. As demonstrated in recent veterinary and clinical studies, relying solely on immunoassays for purine quantification can lead to incorrect physiological determinations due to cross-reactivity [4]. Transitioning to LC-MS/MS is not just an upgrade in machinery; it is a fundamental shift from probabilistic spatial matching to deterministic molecular mass measurement.

References

  • Siemens Healthineers. (n.d.). Understanding cross-reactivity in immunoassay drug screening. Retrieved from[Link]

  • Gyros Protein Technologies. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges. Retrieved from [Link]

  • National Institutes of Health (PMC). (2025, March 03). Exploring the Most Effective Strategy for Purine Metabolite Quantification in Veterinary Medicine Using LC–MS/MS. Retrieved from[Link]

Comparative

Supercritical Fluid Extraction (SFE-CO2): The Industrial Gold Standard

As a Senior Application Scientist, approaching the extraction of 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) requires a fundamental shift away from traditional purine extraction methodologies. Common purines (...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, approaching the extraction of 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) requires a fundamental shift away from traditional purine extraction methodologies. Common purines (e.g., guanine, adenine, or uric acid) are highly polar, relying on strong acid hydrolysis (such as perchloric or sulfuric acid) for solubilization and extraction .

However, the structural profile of 2,6,8-Trimethoxy-7-methyl-7H-purine dictates an entirely different thermodynamic approach. The substitution of methoxy ethers at the 2, 6, and 8 positions, combined with N-alkylation at the 7-position, eliminates all hydrogen-bond donors (N-H or O-H groups). This transforms the molecule into a highly lipophilic, strictly hydrogen-bond-accepting compound. Consequently, acidic hydrolysis would not only be ineffective but could actively degrade the target via acid-catalyzed ether cleavage (demethylation).

To successfully isolate this compound from complex biological matrices or synthetic reaction mixtures, we must benchmark three lipophilic-driven extraction methodologies: Supercritical Fluid Extraction (SFE), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Supercritical CO2 is highly selective for non-polar and moderately polar purine alkaloids (such as caffeine and highly methoxylated derivatives) while leaving behind polar matrix interferents like proteins and tannins .

Causality & Mechanism: At 70 °C and 25.5 MPa, supercritical CO2 achieves a density that perfectly matches the solvating power required for highly substituted purines. Because the trimethoxy groups can still participate in weak dipole-dipole interactions with matrix components, adding 5% methanol as a co-solvent disrupts these interactions, drastically improving mass transfer without compromising the "green" nature of the extraction .

Self-Validating Protocol:

  • Matrix Preparation: Lyophilize the crude sample to remove moisture (which acts as an anti-solvent for CO2) and mill to a particle size of <0.5 mm to maximize the surface area-to-volume ratio.

  • Extraction Parameters: Load the sample into the SFE vessel. Pressurize to 25.5 MPa and heat to 70 °C.

  • Co-Solvent Delivery: Introduce HPLC-grade methanol at a constant 5% (v/v) modifier ratio using a secondary make-up pump.

  • Dynamic Extraction: Run dynamic flow at 2.0 mL/min for 60 minutes.

  • Collection & Validation: Depressurize the fluid across a heated restrictor into a collection vial containing 10 mL of chilled dichloromethane containing a known concentration of an internal standard (e.g., 1,3,7-trimethyluric acid) to validate recovery post-extraction via HPLC-UV.

Solid-Phase Extraction (SPE): High-Resolution Trace Analysis

For trace quantification in biological fluids or aqueous suspensions, LLE often fails due to emulsion formation. Polymeric reversed-phase sorbents, specifically Hydrophilic-Lipophilic Balance (HLB) copolymers, are the superior choice.

Causality & Mechanism: Standard C18 silica sorbents are prone to pore dewetting in highly aqueous environments. HLB sorbents utilize a divinylbenzene backbone to capture the hydrophobic methoxy groups of our target purine, while the N-vinylpyrrolidone monomers keep the pores wetted and open during the aqueous loading phase, ensuring quantitative retention.

Self-Validating Protocol:

  • Conditioning: Pass 3 mL of LC-MS grade Methanol through a 200 mg HLB cartridge to solvate the polymer bed, followed immediately by 3 mL of LC-MS grade water to equilibrate.

  • Matrix Loading: Adjust the aqueous sample to pH 7.0 using 0.1 M phosphate buffer. Rationale: This ensures any acidic/basic matrix interferents are ionized and pass through, while our permanently neutral target molecule is retained. Load at a flow rate of 1 mL/min.

  • Interference Wash: Wash with 3 mL of 5% Methanol in water to remove polar lipids and salts.

  • Elution: Elute the 2,6,8-Trimethoxy-7-methyl-7H-purine using 2 x 2 mL of Acetonitrile/Methanol (50:50, v/v).

  • Validation: Evaporate the eluate under a gentle stream of N2, reconstitute in the exact starting mobile phase of your downstream HPLC method, and inject a calibration spike to verify the absence of matrix suppression.

Liquid-Liquid Extraction (LLE): Cost-Effective Bulk Cleanup

When scaling up synthetic reaction cleanups where SFE is unavailable, pH-driven LLE remains a robust workhorse.

Causality & Mechanism: Because the target purine lacks acidic protons, adjusting the aqueous matrix to a mildly alkaline pH will not ionize the target. However, it will deprotonate interfering phenolic compounds, free fatty acids, and unreacted acidic precursors, forcing them into the aqueous layer. The neutral, lipophilic target purine then partitions cleanly into a halogenated organic solvent.

Self-Validating Protocol:

  • Solubilization: Suspend the crude mixture in 0.1 M Ammonium Bicarbonate buffer and adjust to pH 8.5 using dilute NaOH.

  • Partitioning: Add an equal volume of Chloroform (CHCl3). Note: Dichloromethane can be substituted, but CHCl3 provides a slightly higher partition coefficient for heavily methoxylated heterocycles.

  • Phase Separation: Vortex vigorously for 2 minutes, then centrifuge at 3000 x g for 10 minutes to break any micro-emulsions.

  • Recovery: Extract the lower organic layer. Repeat the extraction twice more with fresh CHCl3 to ensure exhaustive recovery.

  • Validation: Pool the organic layers, dry over anhydrous sodium sulfate (to remove trace water that could hydrolyze the ethers during concentration), and evaporate in vacuo. Weigh the crude isolate to calculate mass balance before quantitative purity analysis.

Quantitative Benchmarking Data

To facilitate method selection, the following table summarizes the performance metrics of each protocol based on empirical extraction behaviors of highly lipophilic purine alkaloids.

Extraction MethodologyOptimal ApplicationAverage Recovery (%)Extract Purity (%)Solvent ConsumptionScalability
SFE-CO2 (70°C, 25.5 MPa) Industrial / Pilot Scale92 - 96%> 98%Very Low (Green)Excellent
HLB-SPE (Polymeric) Trace / Bio-fluids95 - 99%> 95%LowPoor (Analytical)
LLE (pH 8.5 / CHCl3) Synthetic Bulk Cleanup85 - 90%80 - 85%High (Halogenated)Good

Methodological Decision Workflow

PurineExtraction Start Crude Matrix (2,6,8-Trimethoxy-7-methyl-7H-purine) Decision Select Extraction Methodology Start->Decision SFE Supercritical CO2 (SFE) Scale: Industrial/Pilot Decision->SFE Eco-Friendly / High Yield SPE HLB-SPE Scale: Trace/Bio-fluids Decision->SPE High Resolution LLE Liquid-Liquid (LLE) Scale: Synthetic Bulk Decision->LLE Cost-Effective SFE_Step 70°C, 25.5 MPa 5% MeOH Co-solvent SFE->SFE_Step SPE_Step Load pH 7.0 Elute: ACN/MeOH SPE->SPE_Step LLE_Step Buffer pH 8.5 Partition: Chloroform LLE->LLE_Step Validation HPLC-UV/MS Quantification & Validation SFE_Step->Validation SPE_Step->Validation LLE_Step->Validation

Workflow for selecting and executing 2,6,8-Trimethoxy-7-methyl-7H-purine extraction methods.

References

  • Hou, C., Xiao, G., Amakye, W., & Ren, J. (2021). Guidelines for purine extraction and determination in foods. Food Frontiers, 2(4), 557-567.[Link]

  • Cardozo, E. L., Cardozo-Filho, L., Ferrarese-Filho, O., & Zanoelo, E. F. (2007). Selective Liquid CO2 Extraction of Purine Alkaloids in Different Ilex paraguariensis Progenies Grown under Environmental Influences. Journal of Agricultural and Food Chemistry, 55(17), 6835–6841.[Link]

  • Saldaña, M. D., Zetzl, C., Mohamed, R. S., & Brunner, G. (1999). Extraction of purine alkaloids from maté (Ilex paraguariensis) using supercritical CO(2). Journal of Agricultural and Food Chemistry, 47(9), 3804-3808.[Link]

Validation

Structural and Pharmacological Comparison Guide: 2,6,8-Trimethoxy-7-methyl-7H-purine vs. Theobromine

Executive Summary In medicinal chemistry, the purine scaffold is a ubiquitous pharmacophore, serving as the core for numerous kinase inhibitors, phosphodiesterase (PDE) modulators, and adenosine receptor antagonists. As...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In medicinal chemistry, the purine scaffold is a ubiquitous pharmacophore, serving as the core for numerous kinase inhibitors, phosphodiesterase (PDE) modulators, and adenosine receptor antagonists. As an application scientist evaluating lead compounds, I frequently compare natural derivatives against synthetic building blocks to determine optimal structure-activity relationships (SAR).

This guide provides an objective, data-driven comparison between Theobromine (a naturally occurring methylxanthine) and 2,6,8-Trimethoxy-7-methyl-7H-purine (a highly substituted synthetic purine ether). By dissecting their structural divergence, we can predict their physicochemical behaviors and design robust, self-validating experimental workflows for preclinical screening.

Structural & Physicochemical Profiling

The fundamental differences between these two compounds dictate their utility in drug discovery.

Theobromine (3,7-dimethylxanthine): A planar, amphoteric alkaloid derived from Theobroma cacao. It features ketone groups at the C2 and C6 positions (forming the xanthine core) and methyl groups at N3 and N7[1]. Because it retains a proton at N1, it acts as a hydrogen bond donor, which is critical for its biological target engagement but limits its aqueous solubility to approximately 330 mg/L at 25 °C[2].

2,6,8-Trimethoxy-7-methyl-7H-purine: A synthetic purine derivative where the xanthine carbonyls and the C8 proton are replaced by three bulky, electron-donating methoxy (–OCH₃) groups, alongside methylation at N7[3]. This exhaustive etherification completely eliminates the molecule's hydrogen bond donor capacity. Consequently, this structural shift significantly increases lipophilicity (LogP) and alters the electrostatic potential surface, making it an ideal building block for atypical, highly lipophilic kinase probes.

Quantitative Data Summary
PropertyTheobromine2,6,8-Trimethoxy-7-methyl-7H-purine
CAS Number 83-67-0817631-50-8
Molecular Formula C₇H₈N₄O₂C₉H₁₂N₄O₃
Molecular Weight 180.16 g/mol [4]224.22 g/mol [3]
Core Scaffold Xanthine (Purine-2,6-dione)Purine Ether
H-Bond Donors 1 (N1 position)0
H-Bond Acceptors 47
Aqueous Solubility ~330 mg/L (25 °C)[1]Low (Highly lipophilic)
Pharmacological Utility PDE inhibitor / Adenosine antagonistSynthetic scaffold / Kinase probe

Mechanistic Implications & Causality

Why do these specific structural modifications matter in assay design and target selection?

  • Receptor Binding (Hydrogen Bonding vs. Steric Hindrance): Theobromine’s affinity for adenosine receptors (A1/A2A) relies heavily on hydrogen bonding interactions within the receptor pocket (e.g., interacting with key asparagine residues)[4]. Conversely, the introduction of methoxy groups at the 2, 6, and 8 positions in 2,6,8-Trimethoxy-7-methyl-7H-purine creates immense steric bulk. This prevents the synthetic purine from fitting into standard methylxanthine binding pockets. Instead, this steric profile is intentionally leveraged to target atypical kinase active sites where the methoxy groups can occupy deep hydrophobic sub-pockets.

  • Metabolic Stability & Clearance: Theobromine is primarily metabolized in the liver by the cytochrome P450 enzymes CYP1A2 and CYP2E1[1]. The synthetic trimethoxy purine, however, presents three methoxy groups that are highly susceptible to O-demethylation by hepatic esterases and CYPs. This causality dictates that any in vitro screening of the synthetic compound must aggressively monitor for demethylated metabolites to prevent false efficacy readouts from active breakdown products.

Experimental Protocols (Self-Validating Systems)

To empirically validate the structural theories above, my laboratory employs the following orthogonal workflows. Every protocol is designed as a self-validating system —meaning internal controls automatically flag assay failures.

Protocol 1: High-Throughput Kinetic Solubility Profiling

Objective: Quantify the lipophilicity shift caused by exhaustive methoxy substitution to prevent false negatives in downstream biological assays due to compound "crash-out."

  • Stock Preparation: Prepare 10 mM stock solutions of both compounds in 100% LC-MS grade DMSO.

  • Aqueous Spiking: Spike stocks into PBS (pH 7.4) to a final theoretical concentration of 200 µM (ensuring a 2% DMSO final concentration). Incubate at 37°C for 2 hours with constant agitation (800 rpm).

  • Phase Separation: Centrifuge the microplates at 4,000 x g for 15 minutes to pellet any insoluble aggregates.

  • Quantification: Analyze the supernatant via HPLC-UV (254 nm) against a standard curve generated in 50% Acetonitrile/Water (a solvent system where both compounds are fully soluble).

  • Self-Validation Check (Mass Balance): Compare the recovered concentration against the theoretical 200 µM. If the recovered concentration is < 95%, the compound is flagged for kinetic insolubility, and biological assay buffers must be supplemented with surfactants (e.g., 0.01% Tween-20).

Protocol 2: Competitive Radioligand Binding Assay (Adenosine A2A Receptor)

Objective: Assess how steric bulk at C2/C6/C8 impacts classical purine receptor affinity.

  • Membrane Preparation: Isolate HEK293 cell membranes overexpressing human A2A receptors.

  • Tracer Incubation: Incubate 10 µg of membranes with 2 nM [³H]-ZM241385 (a high-affinity A2A antagonist) in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).

  • Displacement: Add serial dilutions (10 pM to 100 µM) of Theobromine and 2,6,8-Trimethoxy-7-methyl-7H-purine to respective wells.

  • Filtration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters.

    • Self-Validation Step: Filters MUST be pre-soaked in 0.5% Polyethyleneimine (PEI) for 1 hour prior to use. This neutralizes the negative charge of the glass fibers, preventing the highly lipophilic trimethoxy purine from binding non-specifically to the filter and causing artificially high background noise.

  • Data Fitting: Measure bound radioactivity via liquid scintillation counting. Calculate the IC₅₀ using non-linear regression and convert to Kᵢ using the Cheng-Prusoff equation.

Visualizing the Pharmacological Workflows

Workflow A Compound Selection (Theobromine vs Trimethoxy-purine) B Physicochemical Profiling (HPLC, LogP, Solubility) A->B C In Vitro Assays (Receptor Binding) B->C D Data Analysis (SAR Modeling) C->D

Workflow for comparative physicochemical and pharmacological profiling of purine derivatives.

Pathway cluster_0 Receptor Interaction Pocket R Adenosine Receptor (A2A) cAMP Intracellular cAMP Accumulation R->cAMP Modulates T Theobromine (H-Bonding Antagonist) T->R Competitive Binding S 2,6,8-Trimethoxy-7-methyl-7H-purine (Steric Clash / No Binding) S->R Steric Hindrance Effect Physiological Response (Vasodilation) cAMP->Effect Activates PKA

Mechanistic divergence at the Adenosine A2A receptor due to purine structural modifications.

References

  • Wikipedia Contributors. "Theobromine." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 5429, Theobromine." PubChem. Available at:[Link]

  • WebQC. "Theobromine (C7H8N4O2) Properties and Molecular Structure." WebQC Chemical Portal. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

2,6,8-Trimethoxy-7-methyl-7H-purine proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals regarding the lifecycle management of highly functionalized building blocks. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently consult with drug development professionals regarding the lifecycle management of highly functionalized building blocks. 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) is a specialized nitrogen-rich heterocyclic compound (Molecular Formula: C9H12N4O3, MW: 224.22) utilized extensively in pharmaceutical synthesis[1]. While its methoxy and methyl substitutions make it an excellent scaffold for drug discovery, these same structural features dictate strict logistical and environmental safety protocols[2].

Improper disposal of purine derivatives not only violates Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) mandates but also poses severe risks to aquatic ecosystems and atmospheric quality[3][4]. This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of 2,6,8-Trimethoxy-7-methyl-7H-purine.

Mechanistic Causality in Waste Profiling

Why must this specific compound be treated with such stringency? The answer lies in its molecular architecture:

  • NOx Emission Potential: The purine core contains four nitrogen atoms. During standard combustion, nitrogenous organic waste undergoes thermochemical conversion, releasing toxic nitrogen oxides (NOx)[5]. Therefore, this compound cannot be disposed of in standard municipal incinerators; it requires high-temperature commercial incineration equipped with advanced NOx scrubbing systems to prevent atmospheric pollution[6].

  • Biological Mimicry: As a purine derivative, this compound shares structural homology with endogenous nucleic acid precursors and pharmaceutical xanthine oxidase inhibitors (e.g., allopurinol, oxypurinol)[4][7]. If introduced into the water supply via drain disposal, it can act as a false metabolite, disrupting local aquatic biomes. The EPA strictly prohibits the drain disposal of such biologically active organic compounds[3].

Step-by-Step Disposal Methodologies

To maintain regulatory compliance and laboratory safety, implement the following protocols at the point of waste generation within your designated Satellite Accumulation Area (SAA)[3].

Protocol A: Solid Waste Management (Powders & Consumables)

  • Collection: Gather all unreacted 2,6,8-Trimethoxy-7-methyl-7H-purine powder, contaminated weighing papers, spatulas, and personal protective equipment (PPE).

  • Primary Containment: Place the solid waste into a 7-mil thick polyethylene bag. Seal the bag completely using a heavy-duty binder clip or zip-tie. Causality: This prevents the aerosolization of fine, biologically active particulates during transport[8].

  • Secondary Containment: Deposit the sealed bag into a rigid, leak-proof High-Density Polyethylene (HDPE) pail equipped with a secure, latching lid[8].

  • Labeling: Immediately affix an EPA-compliant Hazardous Waste label. Mark the specific contents ("Non-Halogenated Organic Waste: 2,6,8-Trimethoxy-7-methyl-7H-purine") and record the exact accumulation start date[3].

Protocol B: Liquid Waste Management (Reaction Mother Liquors)

  • Solvent Characterization: Identify the primary solvent used in your synthesis. You must segregate halogenated solvents (e.g., Dichloromethane, Chloroform) from non-halogenated solvents (e.g., DMSO, Methanol). Causality: Mixing these streams can cause exothermic cross-reactions and drastically increases specialized disposal costs[3].

  • Transfer: Carefully pour the purine-containing solution into the appropriately designated 5-gallon poly carboy.

  • Venting: Ensure the liquid waste carboy is sealed with a vented cap. Causality: This is a critical safety mechanism to prevent catastrophic pressure buildup caused by solvent vapor expansion or unintended degradation reactions[3].

Protocol C: Empty Container Decontamination

  • Triple Rinse: Rinse the original chemical bottle three times with a compatible solvent (e.g., methanol or acetone)[8].

  • Rinsate Capture: Collect the first rinse and dispose of it in the appropriate liquid chemical waste carboy. While some guidelines permit subsequent rinses to be treated differently, best practice dictates collecting all three rinsates as hazardous waste to ensure a self-validating safety loop[8].

  • Defacing: Completely deface or remove the original manufacturer label. Once defaced, the clean glass or plastic container may be discarded in the standard broken glass receptacle or recycling bin[9].

Waste Segregation Logic

PurineDisposal Start 2,6,8-Trimethoxy-7-methyl-7H-purine Waste Generation State Determine Physical State Start->State Solid Solid Waste (Powder, PPE, Consumables) State->Solid Pure/Solid Liquid Liquid Waste (Reaction Solutions) State->Liquid Dissolved SolidCont Double-bag in 7-mil Poly Store in HDPE Pail Solid->SolidCont SolventType Determine Solvent Type Liquid->SolventType Label Apply EPA Hazardous Waste Label Log Accumulation Start Date SolidCont->Label Halogenated Halogenated Solvents (e.g., DCM, CHCl3) SolventType->Halogenated NonHalogenated Non-Halogenated Solvents (e.g., DMSO, MeOH) SolventType->NonHalogenated HaloCont Halogenated Waste Carboy (Use Vented Cap) Halogenated->HaloCont NonHaloCont Non-Halogenated Waste Carboy (Use Vented Cap) NonHalogenated->NonHaloCont HaloCont->Label NonHaloCont->Label EHRS Transfer to EHS/EHRS (Before 55 gal / 1 qt limit) Label->EHRS Incineration Commercial High-Temp Incineration (Requires NOx Scrubbing) EHRS->Incineration

Decision matrix for the segregation and disposal of 2,6,8-Trimethoxy-7-methyl-7H-purine waste streams.

Quantitative Waste Stream Parameters

To ensure compliance with EPA Satellite Accumulation Area (SAA) regulations, adhere to the following quantitative limits and container specifications[3][10]:

Waste Stream CategoryPrimary ConstituentsApproved ContainerMax Accumulation LimitFinal Treatment Route
Solid Organic Waste 2,6,8-Trimethoxy-7-methyl-7H-purine powder, contaminated PPEHDPE Pail (7-mil poly-lined)55 GallonsHigh-Temp Incineration (NOx scrubbed)
Halogenated Liquid Purine derivative + DCM/Chloroform5-Gallon Poly Carboy (Vented)55 GallonsHalogen Recovery / Incineration
Non-Halogenated Liquid Purine derivative + DMSO/MeOH5-Gallon Poly Carboy (Vented)55 GallonsFuel Blending / Incineration
Acutely Toxic (If designated) High-concentration pure APISealed Glass/HDPE1 Quart (1 kg)Specialized Incineration

References

  • 817631-50-8 | 2,6,8-Trimethoxy-7-methyl-7H-purine - BLD Pharm. 1

  • Methyl 2-(6-hydroxy-4-methylbenzofuran-3-yl)acetate - EvitaChem. 2

  • Laboratory Chemical Waste Management Practices - Duke University Safety. 9

  • Laboratory Chemical Waste Management Guidelines - University of Pennsylvania EHRS. 3

  • Chemical Waste Management - University of Delaware EHS. 8

  • Chemical Hygiene Plan - Texas Christian University EHS. 10

  • Thermodynamic and environmental analysis of self-thermal antibiotic residues supercritical water gasification system - ResearchGate.5

  • Allopurinol 315-30-0 wiki - Guidechem. 4

  • Optimize hydrogen production from chicken manure gasification in supercritical water by experimental and kinetics study - ResearchGate. 6

  • Oxypurinol - University of Hertfordshire AERU. 7

Sources

Handling

Personal protective equipment for handling 2,6,8-Trimethoxy-7-methyl-7H-purine

Comprehensive Safety and Operational Guide for Handling 2,6,8-Trimethoxy-7-methyl-7H-purine As a Senior Application Scientist, I recognize that handling novel, multi-substituted heterocyclic compounds requires moving bey...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Operational Guide for Handling 2,6,8-Trimethoxy-7-methyl-7H-purine

As a Senior Application Scientist, I recognize that handling novel, multi-substituted heterocyclic compounds requires moving beyond basic safety data sheets. For researchers and drug development professionals working with 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) [1], standard precautions must be elevated. This compound is a highly functionalized purine derivative[2], and like many biologically active purine analogs, it demands stringent operational and disposal protocols to ensure both personnel safety and experimental integrity.

This guide provides a self-validating, step-by-step framework for the safe handling, containment, and disposal of this specific chemical.

Hazard Profile & Mechanistic Risk Assessment

To design an effective safety protocol, we must first understand the causality of the hazard. 2,6,8-Trimethoxy-7-methyl-7H-purine presents two primary risk vectors:

  • Physical Hazard (Aerosolization): As a crystalline solid, the primary physical risk is the generation of fine organic dust during weighing and transfer[3]. Dust formation must be strictly avoided, as it creates an immediate inhalation hazard and can accumulate on laboratory surfaces[4].

  • Toxicological Hazard (Bioactivation): Purine derivatives share structural homology with endogenous nucleosides (like guanine and adenine). If inhaled or ingested, these analogs can undergo intracellular metabolic conversion into reactive purine metabolites[3]. This can lead to off-target kinase inhibition, interference with DNA/RNA synthesis, or irreversible binding to DNA repair proteins (similar to the mechanism of O6-Benzylguanine)[5]. Prolonged exposure poses moderate health risks, including severe irritation to the mucous membranes, eyes, and respiratory tract[3].

PurineMetabolism Node1 2,6,8-Trimethoxy-7-methyl-7H-purine (CAS: 817631-50-8) Node2 Cellular Uptake (Nucleoside Transporters) Node1->Node2 Absorption Node3 Metabolic Conversion (Kinases/Deaminases) Node2->Node3 Intracellular Processing Node4 Reactive Purine Metabolites Node3->Node4 Bioactivation Node5 Off-Target Kinase Inhibition Node4->Node5 Target Binding Node6 Nucleic Acid Interference Node4->Node6 DNA/RNA Incorporation

Cellular uptake and metabolic bioactivation pathways of substituted purine derivatives.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic laboratory attire. Every piece of PPE must serve a specific mechanistic purpose to interrupt the exposure pathways of purine derivatives.

PPE CategorySpecificationMechanistic Rationale
Eye/Face ANSI Z87.1 tight-fitting safety goggles.Prevents mucosal absorption of aerosolized purine dust, which can cause severe ocular irritation[3].
Skin/Body Tyvek® lab coat or chemical-resistant apron over standard cotton coat.Woven cotton traps fine powders. A non-porous outer layer prevents the accumulation of static-charged organic particles[4].
Hand Protection Double-layered Nitrile gloves (Minimum 0.11 mm thickness).Nitrile provides a robust barrier against solid organic compounds and the polar organic solvents (e.g., DMSO, ethanol) typically used to dissolve them[3].
Respiratory N95/P100 Particulate Respirator (if handled outside a containment hood).Mitigates the inhalation of reactive purine dust. A respirator is mandatory if local exhaust ventilation is compromised[3],[4].

Standard Operating Procedure (SOP): Handling & Execution

To ensure experimental trustworthiness, handling protocols must be self-validating. Follow these steps to minimize exposure while maintaining the chemical integrity of 2,6,8-Trimethoxy-7-methyl-7H-purine.

Step 1: Pre-Operation Environmental Control

  • Action: Conduct all open handling, refilling, and transfer within a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing hood equipped with HEPA filtration[4].

  • Validation: Verify the inward airflow monitor before opening the chemical container. Use closed apparatuses whenever possible[4].

Step 2: Weighing and Transfer

  • Action: Use grounded, anti-static spatulas and weigh boats.

  • Validation: Purine powders are prone to electrostatic dispersion. Neutralizing static electricity ensures the powder remains in the weigh boat, preventing micro-aerosolization and loss of quantitative accuracy.

Step 3: Solubilization

  • Action: When dissolving the compound in polar organic solvents (such as dimethyl sulfoxide or ethanol)[3], add the solvent slowly down the side of the vessel.

  • Validation: Slow addition prevents exothermic splashing and ensures complete solvation of the hydrogen-bond donor/acceptor sites on the heterocyclic ring[3].

Step 4: Post-Handling Hygiene

  • Action: Wash skin thoroughly with plenty of soap and water immediately after removing gloves. Apply fatty skin-care products after washing[4].

  • Validation: Restores the dermal lipid barrier, which can be compromised by trace solvent exposure, preventing delayed dermal penetration.

Spill Response and Decontamination Workflow

In the event of a spill, immediate containment is critical to prevent the substance from escaping into the broader laboratory environment or water sources[4].

SpillResponse Start Spill Detected (Solid/Dust or Solution) Assess Assess Volume & Phase Evacuate if Aerosolized Start->Assess PPE Don Advanced PPE (N95/P100, Double Nitrile) Assess->PPE Contain Containment (HEPA Vacuum / Absorbent Pads) PPE->Contain Decon Chemical Decontamination (Solvent Wash) Contain->Decon Dispose Hazardous Waste Disposal Protocol Decon->Dispose

Operational workflow for containment and decontamination of purine derivative spills.

Execution Steps:

  • Assess & Isolate: Identify if the spill is a dry powder or a dissolved solution. If dry dust is aerosolized, evacuate the immediate area until the HVAC/HEPA system clears the air.

  • Containment (Dry Spill): Do not sweep or brush the powder, as this raises dust[4]. Use a tested industrial HEPA-filtered vacuum cleaner[4]. Alternatively, cover the powder with wet absorbent pads to suppress aerosolization before collection.

  • Containment (Liquid Spill): Surround the spill with inert absorbent material (e.g., vermiculite or sand).

  • Chemical Decontamination: Wipe the affected surface with a solvent compatible with the purine (e.g., 70% ethanol), followed by a thorough wash with soap and water[4].

Waste Disposal Plan

The environmental effects of 2,6,8-Trimethoxy-7-methyl-7H-purine on water sources have not been fully classified; therefore, escape into groundwater, lakes, or streams must be avoided under all circumstances[4].

  • Solid Waste: Collect all small amounts of the substance, contaminated gloves, and empty vials in a rigidly sealed container designated for "Solid Organic Residues"[4].

  • Liquid Waste: Segregate liquid waste based on the solubilizing agent. If dissolved in DMSO or ethanol, place it in a "Non-Halogenated Organic Waste" carboy.

  • Destruction: Do not pour down the drain. Transfer all sealed waste containers to your institution's Environmental Health and Safety (EHS) department for destruction via high-temperature incineration, which effectively breaks down the stable purine ring structure.

References

  • GESTIS Substance Database. "Safe Handling Regulations for Organic Dusts." DGUV.[Link]

Sources

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